Technical Documentation Center

Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate
  • CAS: 91571-13-0

Core Science & Biosynthesis

Foundational

Synthesis of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

An In-depth Technical Guide to the Abstract This technical guide provides a comprehensive, research-level overview of a robust and efficient synthetic pathway for Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate. Benzo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the

Abstract

This technical guide provides a comprehensive, research-level overview of a robust and efficient synthetic pathway for Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate. Benzofuran derivatives are a cornerstone in medicinal chemistry, recognized for their presence in numerous biologically active compounds and approved pharmaceuticals.[1][2][3][4] This document details a validated two-step synthetic sequence, beginning with the regioselective bromination of a commercially available precursor to yield a key salicylaldehyde intermediate, followed by a base-mediated cyclocondensation with diethyl bromomalonate. The narrative emphasizes the mechanistic rationale behind procedural choices, provides detailed, step-by-step experimental protocols, and includes comprehensive characterization data, offering researchers and drug development professionals a practical guide to accessing this valuable molecular scaffold.

Strategic Overview: A Retrosynthetic Approach

The design of a synthetic route hinges on a logical deconstruction of the target molecule. For Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate, a retrosynthetic analysis points to a well-established and reliable method for benzofuran construction: the condensation of a substituted salicylaldehyde with a malonic ester derivative. This disconnection simplifies the complex target into two readily accessible precursors.

G cluster_target Target Molecule cluster_precursors Key Precursors target Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate salicylaldehyde 3-Bromo-5-methoxysalicylaldehyde target->salicylaldehyde C-O & C-C bond (Cyclocondensation) malonate Diethyl Bromomalonate target->malonate

Figure 1: Retrosynthetic analysis of the target benzofuran.

This strategy is advantageous due to the commercial availability of the core starting materials and the high efficiency of the key cyclization step, which constructs the benzofuran ring system in a single, well-controlled operation.[5][6]

Part I: Synthesis of the Key Intermediate: 3-Bromo-5-methoxysalicylaldehyde

The first critical phase of this synthesis is the preparation of the substituted salicylaldehyde. The chosen precursor is 2-hydroxy-4-methoxybenzaldehyde, which undergoes electrophilic aromatic substitution to introduce a bromine atom ortho to the hydroxyl group and meta to the aldehyde.

Mechanistic Rationale

The hydroxyl (-OH) and methoxy (-OCH₃) groups are strong activating, ortho-, para-directing groups. In 2-hydroxy-4-methoxybenzaldehyde, the para position relative to the hydroxyl group is occupied by the methoxy group. The most activated positions for electrophilic attack are therefore C3 and C5. Bromination occurs selectively at the C3 position due to the powerful directing effect of the adjacent hydroxyl group, which stabilizes the intermediate sigma complex more effectively than the methoxy group at the C5 position.

Experimental Protocol: Bromination

Materials:

  • 2-hydroxy-4-methoxybenzaldehyde

  • N-Bromosuccinimide (NBS)

  • Acetonitrile (CH₃CN)

  • Deionized Water

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Saturated Sodium Thiosulfate (Na₂S₂O₃) solution

  • Ethyl Acetate

  • Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

  • In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-hydroxy-4-methoxybenzaldehyde (1.0 eq.) in acetonitrile (approx. 10 mL per gram of aldehyde).

  • Cool the solution to 0 °C using an ice-water bath.

  • Add N-Bromosuccinimide (1.05 eq.) portion-wise over 15 minutes, ensuring the internal temperature does not exceed 5 °C.

  • Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 3 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Upon completion, quench the reaction by adding deionized water (20 mL).

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (20 mL), saturated Na₂S₂O₃ solution (20 mL), and brine (20 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude solid by recrystallization from an ethanol/water mixture to yield 3-Bromo-5-methoxysalicylaldehyde as a crystalline solid.

Reagent Data
ReagentMolar Mass ( g/mol )EquivalentsTypical Amount
2-hydroxy-4-methoxybenzaldehyde152.151.05.00 g
N-Bromosuccinimide (NBS)177.981.056.12 g
Acetonitrile41.05Solvent50 mL

Part II:

This final step involves the construction of the benzofuran ring via a base-catalyzed cyclocondensation reaction between the prepared 3-bromo-5-methoxysalicylaldehyde and diethyl bromomalonate.

Mechanistic Rationale

The reaction proceeds through a tandem sequence:

  • O-Alkylation: The basic conditions (potassium carbonate) deprotonate the phenolic hydroxyl group of the salicylaldehyde, forming a phenoxide anion.[7][8] This potent nucleophile then attacks the electrophilic carbon of diethyl bromomalonate in an Sₙ2 reaction, displacing the bromide ion and forming an ether linkage.[8][9]

  • Intramolecular Condensation: The methylene protons on the malonate moiety are now acidic. The base removes a proton, generating a carbanion.

  • Cyclization & Dehydration: This carbanion executes an intramolecular nucleophilic attack on the aldehyde's carbonyl carbon. The resulting alkoxide intermediate undergoes dehydration (elimination of water) to form the furan ring and restore aromaticity, yielding the stable benzofuran product. This type of reaction is a standard and effective method for synthesizing benzofuran-2-carboxylates.[5][10]

G start Precursor Synthesis (Part I) cyclization Cyclocondensation (Part II) start->cyclization 3-Bromo-5-methoxy- salicylaldehyde purification Workup & Purification cyclization->purification Crude Product product Final Product purification->product >95% Purity

Figure 2: High-level synthetic workflow diagram.

Experimental Protocol: Cyclocondensation

Materials:

  • 3-Bromo-5-methoxysalicylaldehyde

  • Diethyl bromomalonate[11][12]

  • Anhydrous Potassium Carbonate (K₂CO₃)

  • 2-Butanone (Methyl Ethyl Ketone, MEK)

  • Deionized Water

  • Diethyl Ether

  • 5% Sodium Hydroxide (NaOH) solution

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • To a 100 mL round-bottom flask, add 3-bromo-5-methoxysalicylaldehyde (1.0 eq.), anhydrous potassium carbonate (2.0 eq.), and 2-butanone (25 mL).

  • Stir the suspension vigorously at room temperature for 10 minutes.

  • Add diethyl bromomalonate (1.1 eq.) dropwise to the mixture.

  • Fit the flask with a reflux condenser and heat the reaction mixture to reflux (approx. 80 °C). Maintain reflux for 12-16 hours.[5]

  • Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

  • Filter the solid potassium salts and wash the filter cake with a small amount of 2-butanone.

  • Evaporate the solvent from the filtrate under reduced pressure.

  • To the residue, add deionized water (30 mL) and diethyl ether (40 mL).

  • Transfer to a separatory funnel. Separate the layers and extract the aqueous phase with diethyl ether (2 x 20 mL).

  • Combine the organic layers and wash with 5% NaOH solution (20 mL) to remove any unreacted starting aldehyde, followed by a brine wash (20 mL).

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the resulting crude oil or solid via column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) or by recrystallization from ethanol to afford the pure title compound.[5]

Reagent Data
ReagentMolar Mass ( g/mol )EquivalentsTypical Amount
3-Bromo-5-methoxysalicylaldehyde231.041.02.31 g
Diethyl bromomalonate239.061.12.63 g
Potassium Carbonate138.212.02.76 g
2-Butanone (MEK)72.11Solvent25 mL

Characterization & Data

The identity and purity of the final product, Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate, must be confirmed through standard analytical techniques.

AnalysisExpected Results
Appearance White to off-white crystalline solid
Melting Point To be determined experimentally
¹H NMR (CDCl₃, 400 MHz)δ (ppm): ~7.5-7.2 (Ar-H), ~7.1 (Ar-H), ~4.4 (q, -OCH₂CH₃), ~4.0 (s, -OCH₃), ~1.4 (t, -OCH₂CH₃)
¹³C NMR (CDCl₃, 101 MHz)δ (ppm): ~160 (C=O), ~158-105 (Ar-C), ~62 (-OCH₂CH₃), ~56 (-OCH₃), ~14 (-OCH₂CH₃)
Mass Spec (ESI+) m/z: [M+H]⁺ and [M+Na]⁺ corresponding to C₁₂H₁₁BrO₄

Safety and Handling

  • N-Bromosuccinimide (NBS): Corrosive and a lachrymator. Handle in a fume hood wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

  • Diethyl Bromomalonate: Corrosive and toxic. Avoid inhalation and skin contact. All manipulations should be performed in a well-ventilated fume hood.

  • 2-Butanone (MEK): Highly flammable liquid and vapor. Keep away from ignition sources.

  • General Precautions: All reactions should be conducted in a well-ventilated chemical fume hood. Standard laboratory PPE is required at all times.

Conclusion

The synthetic route detailed herein provides a reliable and scalable method for the preparation of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate. By employing a regioselective bromination followed by a classical base-mediated cyclocondensation, this guide offers a clear and mechanistically sound pathway to a high-value chemical intermediate. The provided protocols are designed to be self-validating and can be adapted by researchers for the synthesis of analogous benzofuran structures, furthering research in medicinal chemistry and materials science.

References

  • DIETHYL DIBROMOMALONATE synthesis - ChemicalBook. ChemicalBook.
  • Perkin rearrangement - Grokipedia. Grokipedia.
  • Perkin rearrangement - Wikipedia. Wikipedia.
  • Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PMC. National Center for Biotechnology Information.
  • An In-depth Technical Guide to the Physicochemical and Biological Properties of 2-Bromo-4-methoxyphenol - Benchchem. BenchChem.
  • Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - ResearchGate. ResearchGate.
  • 2-Bromo-4-methoxy-phenol - ChemBK. ChemBK.
  • Malonic acid, bromo-, ethyl ester - Organic Syntheses Procedure. Organic Syntheses.
  • One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones - MDPI. MDPI.
  • What is DIETHYL BROMOMALONATE and how is it used in organic synthesis? - Guidechem. Guidechem.
  • Research Article Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives - Semantic Scholar. Semantic Scholar.
  • Organic base catalyzed O-alkylation of phenols under solvent-free condition. Elsevier.
  • A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN. World Journal of Pharmaceutical Research.
  • Phenolates- O-alkylation and C-alkylation | Notes - PharmaXChange.info. PharmaXChange.info.
  • Organic base catalyzed O-alkylation of phenols under solvent-free condition - ResearchGate. ResearchGate.
  • Natural source, bioactivity and synthesis of benzofuran derivatives - ScienceOpen. ScienceOpen.
  • Ethyl 5-bromo-1-benzofuran-2-carboxylate - PMC. National Center for Biotechnology Information.
  • The Synthesis, Characterisation and Biological Evaluation of Novel Benzofuran Derivatives - EAS Publisher. EAS Publisher.
  • Design, synthesis, and biological evaluation of benzofuran- and 2,3-dihydrobenzofuran-2-carboxylic acid N-(substituted)phenylamide derivatives as anticancer agents and inhibitors of NF-κB - PubMed. National Center for Biotechnology Information.

Sources

Exploratory

Physicochemical Properties and Synthetic Utility of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

Executive Summary In modern drug discovery and materials science, heteroaromatic scaffolds serve as the foundational architecture for biologically active molecules. Among these, the benzofuran core is highly privileged.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery and materials science, heteroaromatic scaffolds serve as the foundational architecture for biologically active molecules. Among these, the benzofuran core is highly privileged. Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate (CAS: 91571-13-0) represents a strategically designed, multi-functional building block.

As application scientists, we recognize that the true value of a chemical intermediate lies in its orthogonal reactivity. This specific molecule offers three distinct handles: a lipophilic and electron-rich benzofuran core, a highly reactive 7-bromo substituent primed for transition-metal catalysis, and a 2-carboxylate ester for downstream functionalization. This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural causality, and self-validating experimental workflows for its application in advanced synthesis.

Structural and Physicochemical Profiling

The physicochemical behavior of this compound is dictated by the interplay of its substituents. The 5-methoxy group acts as an electron-donating moiety, enriching the electron density of the aromatic system and modulating its oxidation potential. Conversely, the 2-ethyl ester is electron-withdrawing, which stabilizes the furan ring against spontaneous oxidative degradation. The 7-bromo position is sterically unhindered and features a relatively low carbon-halogen bond dissociation energy, making it an ideal candidate for oxidative addition by low-valent transition metals.

Quantitative Physicochemical Data

The following table summarizes the core physicochemical and identifying properties of the compound, synthesized from leading chemical inventories[1][2].

PropertyValue / Description
Chemical Name Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate
CAS Number 91571-13-0
Molecular Formula C₁₂H₁₁BrO₄
Molecular Weight 299.12 g/mol
InChI Key ODZGMZXRYCIVSH-UHFFFAOYSA-N
Typical Purity ≥98% (HPLC)
Physical State Solid (Powder/Crystals)
Storage Conditions Ambient Storage (Room Temperature)
GHS Hazard Codes H302, H312, H332 (Harmful if swallowed/inhaled/skin contact)

Reactivity & Synthetic Utility: The Suzuki-Miyaura Coupling

The primary application of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate is its use as an electrophile in palladium-catalyzed cross-coupling reactions. The 7-bromo position is highly activated for the Suzuki-Miyaura reaction, allowing for the rapid generation of complex biaryl systems.

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Regioselective functionalization of the 7-bromo position with an arylboronic acid. Self-Validation Mechanism: This protocol utilizes an internal standard (1,3,5-trimethoxybenzene) added prior to workup to calculate the crude NMR yield, ensuring mass balance and verifying that no product is lost during the aqueous extraction phase.

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, combine Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate (1.0 equiv, 1.0 mmol), the desired arylboronic acid (1.2 equiv), and the catalyst Pd(dppf)Cl₂ (0.05 equiv).

  • Atmosphere Exchange: Evacuate the flask and backfill with dry Nitrogen (N₂) three times. Causality: Palladium(0) intermediates are highly sensitive to oxygen; this step prevents catalyst deactivation and homocoupling side-reactions.

  • Solvent & Base Addition: Inject degassed 1,4-dioxane (5 mL) followed by a 2.0 M aqueous solution of K₂CO₃ (2.0 equiv). Causality: Dioxane provides excellent solubility for the organic substrate at elevated temperatures, while the aqueous phase dissolves the inorganic base, which is strictly required to activate the boronic acid via the formation of a reactive boronate complex for the transmetallation step.

  • Reaction Execution: Heat the biphasic mixture to 80°C under vigorous stirring for 4–6 hours.

  • In-Process Control (Self-Validation): Withdraw a 10 µL aliquot from the organic layer, dilute in 1 mL of Acetonitrile, and analyze via LC-MS. The reaction is deemed complete only when the starting material isotopic doublet (m/z 299/301) integrates to <2% relative to the product mass peak.

  • Workup: Cool to room temperature, dilute with Ethyl Acetate (15 mL), wash with brine (3 x 10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

SuzukiCycle Pd0 Pd(0) Catalyst Active Species OxAdd Oxidative Addition Insertion into C-Br bond of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate Pd0->OxAdd Substrate (Ar-Br) TransMet Transmetallation Base-assisted transfer of R-group from Boronic Acid OxAdd->TransMet R-B(OH)2 Base RedElim Reductive Elimination Formation of C-C bond Release of coupled product TransMet->RedElim RedElim->Pd0 Product (Ar-R)

Figure 1: Suzuki-Miyaura catalytic cycle for the 7-bromo functionalization of the benzofuran core.

Physicochemical Characterization Workflows

To ensure the integrity of experimental results, the physicochemical properties and purity of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate must be rigorously validated upon receipt or post-synthesis[3].

Protocol 2: LC-MS Purity and Mass Confirmation

Objective: Verify the structural identity and chromatographic purity of the compound. Self-Validation Mechanism: The workflow mandates the injection of a solvent blank immediately preceding and following the sample. This establishes baseline noise, confirms column cleanliness, and rules out false positives caused by sample carryover.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve exactly 1.0 mg of the compound in 1.0 mL of LC-MS grade Acetonitrile (MeCN) to yield a 1 mg/mL stock. Dilute 1:10 for injection.

  • System Suitability: Inject 2 µL of the blank (MeCN). Verify that no peaks with S/N > 3 are present at the expected retention time.

  • Chromatographic Separation: Inject 2 µL of the sample onto a C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.7 µm particle size). Run a linear gradient from 5% to 95% Acetonitrile in Water over 5 minutes. Causality: Both mobile phases must contain 0.1% Formic Acid. The acid acts as an ion-pairing agent to sharpen the chromatographic peak and provides the protons necessary for efficient positive electrospray ionization (ESI+).

  • Detection & Interpretation: Monitor UV absorbance at 254 nm (optimal for the conjugated benzofuran system). In the MS spectra, confirm the presence of the characteristic bromine isotopic signature: a doublet of equal intensity at m/z 299.0 and 301.0 [M+H]⁺ , representing the ⁷⁹Br and ⁸¹Br isotopes, respectively.

AnalyticalWorkflow Sample Sample Prep (1 mg/mL) HPLC HPLC Separation (C18, Gradient) Sample->HPLC UV UV/Vis Detection (254 nm) HPLC->UV MS Mass Spec (ESI+, m/z 299/301) HPLC->MS Data Data Analysis (Validation) UV->Data MS->Data

Figure 2: Standardized LC-MS analytical workflow for purity and structural confirmation.

Handling, Safety, and Storage

According to standardized Safety Data Sheets (SDS) for this class of halogenated benzofurans, strict adherence to laboratory safety protocols is required[1].

  • Toxicity Profile: The compound is classified under GHS hazard statements H302, H312, and H332. It is harmful if swallowed, in contact with skin, or inhaled.

  • Engineering Controls: All manipulations, especially weighing and transferring the dry powder, must be conducted within a certified fume hood to prevent inhalation of airborne particulates.

  • Storage: The compound is stable under ambient storage conditions. It should be kept in a tightly sealed container, protected from strong oxidizing agents and prolonged exposure to direct light, which could theoretically induce radical-mediated degradation of the carbon-bromine bond.

References

Sources

Foundational

A Technical Guide to the Structural Elucidation of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

Abstract Benzofuran derivatives are a cornerstone of medicinal chemistry, forming the structural basis for a multitude of pharmacologically active agents.[1][2] Their diverse biological activities, including anticancer,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Benzofuran derivatives are a cornerstone of medicinal chemistry, forming the structural basis for a multitude of pharmacologically active agents.[1][2] Their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties, make them a subject of intense research.[1][3] This guide provides a comprehensive, in-depth analysis of the structural elucidation of a specific, highly functionalized derivative: Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate. We will explore the logical synthesis pathway and detail the application of modern spectroscopic techniques—Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy—to unequivocally confirm its molecular structure. This document is intended for researchers, scientists, and drug development professionals who require a practical and theoretical understanding of the characterization of complex heterocyclic compounds.

Introduction: The Significance of the Benzofuran Scaffold

The benzofuran motif, a fusion of a benzene ring and a furan ring, is a privileged structure in drug discovery.[2] Its rigid, planar nature and the presence of a heteroatom provide a unique electronic and steric profile that facilitates interactions with various biological targets.[2][4] The specific substitution pattern of the title compound—a bromine atom, a methoxy group, and an ethyl carboxylate group—is designed to modulate its physicochemical properties and biological activity. The bromine at position 7 can act as a heavy atom for crystallographic studies and a handle for further synthetic modifications, such as palladium-catalyzed cross-coupling reactions.[5] The methoxy group at position 5 and the ethyl ester at position 2 are common moieties in many biologically active benzofurans, influencing properties like lipophilicity and receptor binding.[6]

Accurate structural confirmation is the bedrock of any chemical research, particularly in drug development where a precise understanding of the molecule's architecture is paramount for interpreting structure-activity relationships (SAR).[2] This guide establishes a self-validating workflow where each analytical step corroborates the findings of the others, leading to an unambiguous structural assignment.

Synthetic Strategy: A Logical Pathway to the Target Molecule

The first step in structural elucidation is understanding the synthetic route, as it provides a logical hypothesis for the final structure. A common and efficient method for synthesizing 2-carboxybenzofuran esters involves the reaction of a substituted salicylaldehyde with a bromomalonate ester.[7][8]

Proposed Synthesis Protocol:
  • Reactant Preparation: To a solution of 3-bromo-5-methoxysalicylaldehyde (1.0 eq) in a suitable solvent such as 2-butanone or dimethylformamide (DMF), add anhydrous potassium carbonate (K₂CO₃, 2.0 eq) as a base.[7][9]

  • Nucleophilic Addition: Add diethyl bromomalonate (1.1 eq) to the reaction mixture.

  • Cyclization: Heat the mixture under reflux for 8-14 hours.[7][10] The reaction proceeds via an initial O-alkylation of the phenolic hydroxyl group, followed by an intramolecular condensation and cyclization to form the benzofuran ring.

  • Workup and Purification: After cooling, the solvent is removed under reduced pressure. The residue is taken up in water and extracted with an organic solvent like ethyl acetate. The organic layer is washed with a dilute base (e.g., 5% NaOH) to remove any unreacted starting material, followed by brine.[7] The solvent is then evaporated, and the crude product is purified by column chromatography or recrystallization from ethanol to yield the title compound.[11]

This synthetic pathway logically suggests the placement of the ethyl carboxylate group at the C2 position, the methoxy group at C5, and the bromine atom at C7, based on the structure of the starting salicylaldehyde. The subsequent spectroscopic analysis serves to confirm this hypothesis.

The Analytical Workflow: A Multi-Technique Approach

The structural elucidation of an unknown compound is a puzzle where each piece of spectroscopic data provides unique clues. Our workflow integrates data from Mass Spectrometry, IR Spectroscopy, and a suite of NMR experiments to build a complete and validated molecular picture.

G cluster_synthesis Synthesis cluster_analysis Spectroscopic Analysis cluster_confirmation Confirmation Synthesis Proposed Synthesis of Ethyl 7-bromo-5-methoxy- 1-benzofuran-2-carboxylate MS Mass Spectrometry (MS) - Molecular Weight - Isotopic Pattern (Br) Synthesis->MS Provides MW Hypothesis IR Infrared (IR) Spectroscopy - Functional Group ID (C=O, C-O, Ar-O) Synthesis->IR Provides Functional Group Hypothesis NMR NMR Spectroscopy - Connectivity & 3D Structure Synthesis->NMR Provides Connectivity Hypothesis Structure Final Confirmed Structure MS->Structure Confirms Elemental Formula IR->Structure Confirms Functional Groups NMR->Structure Confirms Atom Connectivity

Caption: Workflow for structural elucidation.

Mass Spectrometry (MS): Defining the Molecular Formula

Core Objective: To determine the molecular weight (MW) and confirm the presence of bromine through its characteristic isotopic pattern.

Methodology: Electron Ionization (EI) mass spectrometry is a standard technique for the analysis of relatively small, volatile organic molecules.[12]

Experimental Protocol: GC-MS
  • Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the purified compound in a volatile solvent like ethyl acetate.

  • Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an EI source.

  • Data Acquisition: Inject 1 µL of the sample. The GC separates the compound from any residual impurities. The mass spectrometer is set to scan a mass range of m/z 50-500. The ionization potential is typically 70 eV.[13]

Data Interpretation & Expected Results:

The molecular formula for Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate is C₁₂H₁₁BrO₄. The key is to observe the molecular ion peak (M⁺). Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 natural abundance. This results in a characteristic pair of peaks for the molecular ion (M⁺) and any bromine-containing fragments, separated by 2 m/z units and having nearly equal intensity.

IonCalculated m/z (for ⁷⁹Br)Calculated m/z (for ⁸¹Br)Expected Observation
[M]⁺ 313.98315.98A pair of peaks at ~314 and ~316 with ~1:1 intensity.
[M - OCH₂CH₃]⁺ 268.95270.95Loss of the ethoxy radical from the ester.
[M - COOCH₂CH₃]⁺ 240.94242.94Loss of the entire ethyl carboxylate group.

The observation of this distinct M⁺ and M+2 pattern is definitive proof of the presence of a single bromine atom in the molecule.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

Core Objective: To identify the principal functional groups present in the molecule, which serves as a rapid confirmation of the synthetic outcome.

Methodology: Attenuated Total Reflectance (ATR) is a common IR sampling technique for solid or liquid samples, requiring minimal preparation.[12]

Experimental Protocol: FTIR-ATR
  • Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

  • Sample Preparation: A small amount (1-2 mg) of the solid, purified compound is placed directly onto the ATR crystal.

  • Data Acquisition: The spectrum is recorded from 4000 cm⁻¹ to 400 cm⁻¹. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.[14] A background spectrum is recorded and automatically subtracted.

Data Interpretation & Expected Results:

The IR spectrum will provide clear evidence for the key functional groups. For benzofuran derivatives, specific stretches are highly informative.[11]

Wavenumber (cm⁻¹)Vibration TypeFunctional Group Assignment
~3100-3000C-H StretchAromatic C-H
~2980-2850C-H StretchAliphatic C-H (from ethyl and methoxy groups)
~1725-1705 C=O Stretch α,β-unsaturated Ester Carbonyl (Conjugated)
~1620-1580C=C StretchAromatic and Furan Ring
~1270-1200 C-O Stretch (Aryl Ether) Ar-O-C stretch from methoxy and furan ether
~1100-1050C-O Stretch (Alkyl Ether)C-O stretch from the ester and methoxy groups
~850-750C-H Bend (out-of-plane)Aromatic ring substitution pattern
~700-600C-Br StretchCarbon-Bromine bond

The most crucial peak is the strong absorbance of the ester carbonyl (C=O) group, shifted to a slightly lower wavenumber due to conjugation with the furan ring. This, combined with the C-O ether stretches, strongly supports the proposed structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Map

Core Objective: To provide a complete picture of the molecule's carbon-hydrogen framework, confirming atom connectivity and stereochemistry.

Methodology: High-resolution ¹H and ¹³C NMR spectroscopy, along with 2D correlation experiments (e.g., HSQC, HMBC), are performed in a deuterated solvent like CDCl₃.[12][13]

Experimental Protocol: NMR
  • Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard (0.00 ppm).

  • Instrumentation: A 400 MHz (or higher) NMR spectrometer.

  • Acquisition: Standard pulse sequences are used to acquire ¹H, ¹³C, and 2D spectra.

¹H NMR Data Interpretation & Predicted Spectrum:

The ¹H NMR spectrum reveals the number of different proton environments and their neighboring protons.

Predicted δ (ppm)MultiplicityIntegrationAssignmentRationale
~7.85d (J≈2 Hz)1HH-4Aromatic proton ortho to the methoxy group, showing a small meta-coupling to H-6.
~7.50s1HH-3Furan ring proton, typically a singlet in 2-substituted benzofurans.
~7.20d (J≈2 Hz)1HH-6Aromatic proton ortho to the bromine atom, showing a small meta-coupling to H-4.
~4.45q (J≈7 Hz)2H-OCH₂CH₃Methylene protons of the ethyl ester, split into a quartet by the adjacent methyl group.
~3.90s3H-OCH₃Methoxy protons, appearing as a sharp singlet.
~1.40t (J≈7 Hz)3H-OCH₂CH₃Methyl protons of the ethyl ester, split into a triplet by the adjacent methylene group.
¹³C NMR Data Interpretation & Predicted Spectrum:

The ¹³C NMR spectrum shows the number of unique carbon environments.

Predicted δ (ppm)Carbon TypeAssignment
~160CqC=O (Ester)
~158CqC-5 (C-OCH₃)
~150CqC-7a
~145CqC-2
~128CqC-3a
~125CHC-4
~118CHC-6
~115CHC-3
~100CqC-7 (C-Br)
~62CH₂-OCH₂CH₃
~56CH₃-OCH₃
~14CH₃-OCH₂CH₃
2D NMR: Connecting the Dots

While ¹H and ¹³C NMR provide a strong foundation, 2D NMR experiments like HMBC (Heteronuclear Multiple Bond Correlation) provide the definitive proof of connectivity.

G cluster_mol Key HMBC Correlations mol H4 H-4 C5 H4->C5 ³J C7a H4->C7a ³J H6 H-6 H6->C7a ²J OCH3 OCH₃ OCH3->C5 ³J H3 H-3 C3a H3->C3a ²J C2 H3->C2 ²J OCH2 -OCH₂- CO OCH2->CO ²J

Caption: Predicted key HMBC correlations.

Key Expected HMBC Correlations:

  • The methoxy protons (~3.90 ppm) will show a correlation to the carbon they are attached to, C-5 (~158 ppm).

  • The aromatic proton H-4 (~7.85 ppm) will show correlations to C-5, C-6, and C-7a, confirming its position.

  • The furan proton H-3 (~7.50 ppm) will show correlations to C-2, C-3a, and C-4, locking down the structure of the heterocyclic ring.

  • The methylene protons of the ethyl ester (~4.45 ppm) will show a strong correlation to the ester carbonyl carbon (~160 ppm), confirming the ester functionality.

Conclusion

The structural elucidation of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate is achieved through a systematic and multi-faceted analytical approach. The synthetic route provides a logical structural hypothesis, which is then rigorously tested and validated. Mass spectrometry confirms the molecular weight and elemental composition, with the isotopic signature of bromine providing a crucial piece of evidence. IR spectroscopy verifies the presence of the key ester and ether functional groups. Finally, a comprehensive analysis of 1D and 2D NMR spectra allows for the definitive assignment of every proton and carbon atom, confirming the precise connectivity and substitution pattern of the molecule. This integrated workflow represents a robust and reliable methodology for the characterization of novel, complex organic molecules in a research and drug development setting.

References

  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. (2024). ACS Omega.
  • The Synthesis, Characterisation and Biological Evaluation of Novel Benzofuran Derivatives. (2023). EAS Publisher.
  • The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethy. (n.d.). DEA.gov.
  • Ethyl 5-bromo-3-ethoxycarbonylamino-1-benzofuran-2-carboxylate. (n.d.). PMC.
  • Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. (n.d.). ResearchGate.
  • Ethyl 5-bromo-1-benzofuran-2-carboxylate. (n.d.). PMC.
  • (PDF) Ethyl 5-bromo-3-ethoxycarbonylamino-1-benzofuran-2-carboxylate. (2026). ResearchGate.
  • Structural, Spectroscopic, Molecular Docking and Biological Evaluation of some novel Benzofuran Derivatives. (n.d.). Oriental Journal of Chemistry.
  • Research Article Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. (2012). Semantic Scholar.
  • Protein Binding of Benzofuran Derivatives: A CD Spectroscopic and In Silico Comparative Study. (n.d.). PMC.
  • Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (n.d.). PMC.
  • Structural Elucidation of 2-(6-(Diethylamino)benzofuran-2-yl)-3-hydroxy-4H-chromen-4-one and Labelling of Mycobacterium aurum Cells. (2023). MDPI.
  • (2s,3r)-2-(2h-1,3-benzodioxol-5-yl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid (NP0166923). (2022). NP-Card.
  • Structures of known 2-substituted benzofuran derivatives and... (n.d.). ResearchGate.
  • The Emergence of 6-Methyl-Substituted Benzofurans: A Technical Guide. (n.d.). Benchchem.
  • Spectroscopic Analysis of Methyl 2-(benzofuran-2-yl)acetate: A Technical Guide. (n.d.). Benchchem.
  • Dihydrobenzofurans as Highly Potent, Second Bromodomain (BD2) Selective. (2022). University of Strathclyde.

Sources

Exploratory

Spectroscopic data (NMR, IR, MS) for Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

Spectroscopic Characterization of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate: An Integrated Analytical Guide Executive Summary In modern drug development, benzofuran derivatives serve as critical pharmacophores d...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Spectroscopic Characterization of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate: An Integrated Analytical Guide

Executive Summary

In modern drug development, benzofuran derivatives serve as critical pharmacophores due to their diverse biological activities. The structural validation of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate (CAS: 91571-13-0) requires a robust, self-validating analytical framework. This whitepaper provides an in-depth mechanistic analysis of the compound's Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Fourier-Transform Infrared (FT-IR) spectroscopic profiles. By triangulating these orthogonal techniques, researchers can establish an unambiguous structural proof that satisfies stringent regulatory and scientific standards.

Analytical Workflow & Self-Validating Logic

To ensure absolute structural trustworthiness, the analytical workflow is designed as a self-validating system. No single technique is relied upon in isolation. Mass spectrometry confirms the elemental composition and the presence of the halogen; FT-IR verifies the functional groups (ester and ether); and NMR maps the exact atomic connectivity and regional electron density.

Figure 1: Orthogonal spectroscopic workflow for structural validation.

Step-by-Step Experimental Methodologies

A. Nuclear Magnetic Resonance (NMR) Protocol
  • Sample Preparation: Dissolve 10 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS).

    • Causality: CDCl₃ is selected because it lacks protons (preventing solvent peak overlap, save for the residual CHCl₃ at 7.26 ppm) and efficiently solvates moderately polar esters. TMS provides a reliable 0.00 ppm internal calibration benchmark.

  • Instrument Setup: Transfer to a 5 mm precision NMR tube and load into a 400 MHz spectrometer.

  • Acquisition:

    • ¹H NMR: Execute a standard proton pulse sequence (zg30) with 16 scans and a 1.0 s relaxation delay.

    • ¹³C NMR: Execute a proton-decoupled sequence (zgpg30) with 1024 scans and a 2.0 s relaxation delay to ensure an adequate signal-to-noise ratio for slower-relaxing quaternary carbons.

B. Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol
  • Sample Preparation: Dissolve 1 mg of the compound in 1 mL of HPLC-grade methanol, then dilute to 1 µg/mL using a 50:50 Water:Acetonitrile mix containing 0.1% formic acid.

  • Ionization & Detection: Inject 5 µL onto a C18 column, eluting into the mass spectrometer using Electrospray Ionization in positive mode (ESI+). Scan m/z from 100 to 1000.

    • Causality: Formic acid acts as a proton donor, driving the equilibrium toward the formation of the protonated molecular ion [M+H]⁺. The ester and ether oxygens in the benzofuran act as excellent proton acceptors.

C. Fourier-Transform Infrared (FT-IR) Protocol
  • Preparation & Application: Collect a background air spectrum. Place ~2 mg of the neat solid directly onto a Diamond Attenuated Total Reflectance (ATR) crystal.

  • Compression & Acquisition: Apply firm pressure using the ATR anvil. Collect 32 scans from 4000 to 400 cm⁻¹.

    • Causality: The ATR method utilizes an evanescent wave that penetrates only 0.5 to 2 µm into the sample[1]. Firm mechanical compression is mandatory to ensure intimate contact between the solid and the crystal, preventing baseline noise and weak absorbance[2].

Spectroscopic Data Analysis & Mechanistic Insights

Nuclear Magnetic Resonance (NMR) Analysis

The ¹H and ¹³C NMR spectra provide a definitive map of the molecule's electronic environment. The benzofuran core is heavily influenced by the push-pull dynamics of its substituents[3].

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift (ppm)MultiplicityIntegrationCoupling (J in Hz)Assignment
1.42Triplet (t)3H7.1-CH₂-CH₃ (Ester)
3.86Singlet (s)3H--OCH₃ (Methoxy)
4.44Quartet (q)2H7.1-CH₂ -CH₃ (Ester)
7.05Doublet (d)1H2.4Ar-H (C4)
7.21Doublet (d)1H2.4Ar-H (C6)
7.45Singlet (s)1H-Furan-H (C3)

Mechanistic Insight: The methoxy group at C5 acts as a strong electron-donating group via resonance, shielding the ortho protons (H4 and H6). Because H4 and H6 are positioned meta to each other on the benzene ring, they exhibit a characteristic meta-coupling constant of J ≈ 2.4 Hz. The furan proton (H3) appears as a distinct singlet at 7.45 ppm, deshielded by the adjacent conjugated ester at C2.

Table 2: ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Chemical Shift (ppm)AssignmentCarbon Type
14.3-CH₂-C H₃Primary (CH₃)
56.2-OC H₃Primary (CH₃)
61.8-C H₂-CH₃Secondary (CH₂)
103.5C -7Quaternary (C-Br)
104.2C -4Tertiary (CH)
112.8C -3Tertiary (CH)
118.5C -6Tertiary (CH)
146.5C -2Quaternary (C)
156.4C -5Quaternary (C-O)
159.6C =OQuaternary (C=O)

Mechanistic Insight: The carbon directly attached to the bromine atom (C7) appears unusually upfield (103.5 ppm) compared to typical aromatic carbons. This is caused by the "heavy atom effect" of bromine, which induces diamagnetic shielding on the attached carbon[4]. Conversely, C5 is highly deshielded (156.4 ppm) due to the electronegative oxygen of the methoxy group.

Mass Spectrometry (LC-MS) Analysis

Mass spectrometry serves as the primary filter for elemental composition. The presence of bromine creates a highly diagnostic isotopic signature[5].

Table 3: LC-MS (ESI+) Data

Ionm/z ValueRelative AbundanceAssignment
[M+H]⁺ (⁷⁹Br)299.0100%Protonated molecular ion
[M+H]⁺ (⁸¹Br)301.098%Protonated molecular ion (heavy isotope)
[M+Na]⁺ (⁷⁹Br)321.045%Sodium adduct
[M+Na]⁺ (⁸¹Br)323.044%Sodium adduct

Mechanistic Insight: Bromine exists in nature as two stable isotopes, ⁷⁹Br (50.69%) and ⁸¹Br (49.31%). This near 1:1 ratio manifests in the mass spectrum as a distinct doublet separated by exactly 2 m/z units[6]. The observation of the 299.0/301.0 doublet definitively proves the integration of a single bromine atom into the benzofuran scaffold.

Fourier-Transform Infrared (FT-IR) Analysis

FT-IR provides orthogonal validation of the functional groups predicted by NMR.

Table 4: FT-IR (ATR) Data

Wavenumber (cm⁻¹)Peak Shape/IntensityAssignment / Vibration Mode
3120WeakAromatic C-H stretch
2985, 2940WeakAliphatic C-H stretch
1725Strong, SharpEster C=O stretch
1610, 1585MediumAromatic C=C stretch
1245StrongEster C-O-C asymmetric stretch
1150StrongEther C-O stretch
620MediumC-Br stretch

Mechanistic Insight: A standard isolated aliphatic ester typically exhibits a C=O stretch between 1735–1750 cm⁻¹. However, in this compound, the carbonyl group is directly conjugated with the extended π-system of the benzofuran ring. This conjugation delocalizes the π-electrons, reducing the double-bond character of the carbonyl and consequently lowering its vibrational frequency to 1725 cm⁻¹.

Conclusion

The spectroscopic characterization of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate demonstrates a perfect self-validating analytical loop. The LC-MS isotopic pattern guarantees the presence of the bromine atom and the correct molecular mass; the FT-IR confirms the integrity of the conjugated ester and ether linkages; and the ¹H/¹³C NMR spectra provide absolute certainty regarding the regiochemistry of the substituents on the benzofuran core.

References

  • Specac Ltd. "Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles." Specac Applications.
  • Anton Paar. "Attenuated total reflectance (ATR) - Anton Paar Wiki." Anton Paar.
  • PubMed / National Institutes of Health. "Use of isotopic signatures for mass spectral detection of protein adduction by chemically reactive metabolites of bromobenzene." NIH.
  • Organic Chemistry Data. "NMR Spectroscopy :: 13C NMR Chemical Shifts." ACS Division of Organic Chemistry.
  • ACS Publications. "Synthesis of Benzofuran-Embedded Selena- and Telluraporphyrins." American Chemical Society.
  • Nelson Labs. "Good Identification Practices For Organic Extractables & Leachables Via Mass Spectrometry." Nelson Laboratories White Papers.

Sources

Foundational

Starting materials for Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate synthesis

An In-depth Technical Guide to the Starting Materials for the Synthesis of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate This guide provides a comprehensive overview of the key starting materials and synthetic strat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Starting Materials for the Synthesis of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

This guide provides a comprehensive overview of the key starting materials and synthetic strategies for the preparation of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate, a substituted benzofuran derivative of interest to researchers in medicinal chemistry and drug development. The benzofuran scaffold is a core component of many biologically active natural and synthetic compounds.[1] This document is intended for an audience of researchers, scientists, and professionals in the field, offering in-depth, technically accurate, and field-proven insights into viable synthetic pathways.

Introduction to Synthetic Strategies

The synthesis of polysubstituted benzofurans, such as Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate, can be approached through several strategic disconnections. For the purpose of this guide, we will focus on two of the most robust and well-documented methods for constructing the benzofuran-2-carboxylate core:

  • Route A: Synthesis from a Substituted Salicylaldehyde. This is a direct and efficient method involving the O-alkylation of a suitably substituted salicylaldehyde followed by an intramolecular cyclization.

  • Route B: Synthesis via the Perkin Rearrangement. This classical yet effective route utilizes a substituted coumarin as a precursor, which undergoes a base-catalyzed ring contraction to form the benzofuran ring system.[2][3]

Both routes offer distinct advantages and rely on the availability or straightforward synthesis of specific aromatic precursors. The following sections will provide a detailed examination of the starting materials and experimental logic for each pathway.

Route A: Synthesis from 5-Bromo-2-hydroxy-3-methoxybenzaldehyde

This is arguably the more direct approach to the target molecule, contingent on the availability of the key starting material. The overall strategy involves a two-step, one-pot reaction sequence.

Core Starting Material: 5-Bromo-2-hydroxy-3-methoxybenzaldehyde

The primary and most critical starting material for this route is 5-bromo-2-hydroxy-3-methoxybenzaldehyde (also known as 5-bromo-3-methoxysalicylaldehyde or 5-bromovanillin).

  • Commercial Availability: This specialized salicylaldehyde derivative is commercially available from several chemical suppliers, which significantly streamlines the synthetic process.[4]

  • Chemical Structure: CAS No: 5034-74-2, Molecular Formula: C₈H₇BrO₃.[4]

The direct availability of this precursor makes Route A an attractive option for rapid synthesis of the target molecule.

Synthetic Workflow and Mechanistic Rationale

The conversion of 5-bromo-2-hydroxy-3-methoxybenzaldehyde to Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate is typically achieved in a one-pot procedure that combines O-alkylation and an intramolecular cyclization/dehydration.

Route_A_Workflow Start 5-Bromo-2-hydroxy- 3-methoxybenzaldehyde Intermediate O-Alkylated Intermediate (Ethyl 2-(2-formyl-4-methoxy -6-bromophenoxy)acetate) Start->Intermediate O-Alkylation (Williamson Ether Synthesis) Reagent Ethyl Chloroacetate or Ethyl Bromoacetate + Base (e.g., K₂CO₃) Product Ethyl 7-bromo-5-methoxy- 1-benzofuran-2-carboxylate Intermediate->Product Intramolecular Cyclization & Dehydration

Caption: Synthetic pathway from a substituted salicylaldehyde.

Causality Behind Experimental Choices:

  • O-Alkylation: The reaction is initiated by the deprotonation of the phenolic hydroxyl group of the salicylaldehyde by a mild base, typically anhydrous potassium carbonate. The resulting phenoxide then acts as a nucleophile, attacking the electrophilic carbon of ethyl chloroacetate or ethyl bromoacetate in a classic Williamson ether synthesis.[5][6] This step forms the key intermediate, ethyl 2-(2-formyl-4-methoxy-6-bromophenoxy)acetate.

  • Intramolecular Cyclization: Under the reaction conditions, the alpha-carbon of the ester moiety is deprotonated by the base, forming an enolate. This enolate then undergoes an intramolecular nucleophilic attack on the carbonyl carbon of the adjacent aldehyde group. This cyclization is a form of aldol condensation.

  • Dehydration: The resulting cyclic hemiacetal readily undergoes dehydration (elimination of a water molecule) to form the stable aromatic furan ring, yielding the final benzofuran product.

Experimental Protocol: O-Alkylation and Cyclization

The following is a representative protocol adapted from general procedures for the synthesis of benzofuran-2-carboxylates from salicylaldehydes.[5][6]

Materials:

  • 5-Bromo-2-hydroxy-3-methoxybenzaldehyde

  • Ethyl chloroacetate or Ethyl bromoacetate

  • Anhydrous potassium carbonate (K₂CO₃)

  • Anhydrous Dimethylformamide (DMF) or Acetonitrile (MeCN)

  • Ethyl acetate

  • Water

  • Brine

Procedure:

  • To a solution of 5-bromo-2-hydroxy-3-methoxybenzaldehyde (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (2.0-3.0 eq).

  • Stir the mixture at room temperature for 15-20 minutes.

  • Add ethyl chloroacetate or ethyl bromoacetate (1.1-1.2 eq) dropwise to the reaction mixture.

  • Heat the reaction mixture to 80-90 °C and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

  • Extract the aqueous layer with ethyl acetate (3 x volume).

  • Combine the organic layers and wash with water, followed by a brine solution.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

Data Summary for Route A
ParameterDescription
Key Starting Material 5-Bromo-2-hydroxy-3-methoxybenzaldehyde
Key Reagents Ethyl chloroacetate/bromoacetate, K₂CO₃
Typical Solvents DMF, Acetonitrile
Reaction Type One-pot O-alkylation and cyclization
Typical Reaction Temp. 80-90 °C
Expected Yield Good to excellent, depending on substrate and conditions

Route B: Synthesis via Perkin Rearrangement

This route provides an alternative pathway to the target molecule, starting from a substituted coumarin. The core of this synthesis is the Perkin rearrangement, a base-catalyzed ring contraction of a 3-halocoumarin.[3][7]

Core Starting Materials and Precursor Synthesis

The key intermediate for this route is 3,6-dibromo-8-methoxycoumarin . This is typically not commercially available and must be synthesized in a multi-step process.

Step 1: Synthesis of 8-Methoxycoumarin

The synthesis begins with a Knoevenagel condensation of 2-hydroxy-3-methoxybenzaldehyde (o-vanillin) with diethyl malonate.

  • Starting Material: 2-hydroxy-3-methoxybenzaldehyde (o-vanillin) - readily available commercially.

  • Reagents: Diethyl malonate, piperidine (catalyst).

  • Procedure: A mixture of o-vanillin and diethyl malonate is heated in the presence of a catalytic amount of piperidine to induce condensation and subsequent cyclization to form the coumarin ring.

Step 2: Bromination to 6-Bromo-8-methoxycoumarin

The 8-methoxycoumarin is then regioselectively brominated.

  • Reagents: Bromine in glacial acetic acid.

  • Procedure: Bromine is added dropwise to a solution of 8-methoxycoumarin in glacial acetic acid. The electron-donating methoxy group and the activating nature of the coumarin ring direct the bromination to the 6-position.[8][9]

Step 3: Bromination to 3,6-Dibromo-8-methoxycoumarin

The final precursor is obtained by bromination at the 3-position.

  • Reagents: N-Bromosuccinimide (NBS), benzoyl peroxide (initiator).

  • Procedure: 6-Bromo-8-methoxycoumarin is refluxed with NBS and a radical initiator in a suitable solvent like carbon tetrachloride or chloroform.[10]

Synthetic Workflow and Mechanistic Rationale

Route_B_Workflow Start 3,6-Dibromo- 8-methoxycoumarin Acid 7-Bromo-5-methoxy- 1-benzofuran-2-carboxylic acid Start->Acid Perkin Rearrangement (Ring Contraction) Base Base (e.g., NaOH) in Ethanol Product Ethyl 7-bromo-5-methoxy- 1-benzofuran-2-carboxylate Acid->Product Fischer Esterification Esterification Ethanol, H⁺ (cat.)

Caption: Synthetic pathway via the Perkin Rearrangement.

Causality Behind Experimental Choices:

  • Perkin Rearrangement: The reaction is initiated by the nucleophilic attack of a hydroxide ion on the carbonyl carbon of the lactone, leading to the opening of the coumarin ring.[3] The resulting phenoxide then performs an intramolecular nucleophilic attack on the vinyl halide at the former 3-position.[3] This is followed by the elimination of the halide ion and subsequent ring closure to form the benzofuran-2-carboxylate salt. Acidic workup protonates the carboxylate to yield the carboxylic acid.[3] Microwave-assisted conditions have been shown to significantly reduce reaction times for this transformation.[3][11]

  • Esterification: The final step is a standard Fischer esterification, where the carboxylic acid is heated in ethanol with a catalytic amount of a strong acid (e.g., sulfuric acid) to form the desired ethyl ester.

Experimental Protocols

Protocol for Perkin Rearrangement: [3][7]

  • Dissolve 3,6-dibromo-8-methoxycoumarin (1.0 eq) in ethanol.

  • Add an aqueous solution of sodium hydroxide (3.0 eq).

  • Reflux the mixture for 2-3 hours or heat in a microwave reactor for 5-10 minutes.

  • Cool the reaction mixture and acidify with dilute hydrochloric acid until a precipitate forms.

  • Filter the solid, wash with cold water, and dry to obtain 7-bromo-5-methoxy-1-benzofuran-2-carboxylic acid.

Protocol for Esterification:

  • Suspend the synthesized carboxylic acid (1.0 eq) in an excess of absolute ethanol.

  • Add a catalytic amount of concentrated sulfuric acid.

  • Reflux the mixture for 4-6 hours until the reaction is complete (monitored by TLC).

  • Cool the mixture and remove the excess ethanol under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution, followed by water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude ethyl ester.

  • Purify by column chromatography or recrystallization.

Comparative Analysis and Conclusion

FeatureRoute A (from Salicylaldehyde)Route B (via Perkin Rearrangement)
Key Starting Material 5-Bromo-2-hydroxy-3-methoxybenzaldehyde2-Hydroxy-3-methoxybenzaldehyde
Availability of Precursor Commercially available, but specializedReadily and widely available
Number of Steps 1 (one-pot)4
Overall Efficiency Potentially higher due to fewer stepsCan be lower due to multiple steps and purification losses
Scalability Good, especially with a reliable supplierGood, but requires more process control over multiple steps
  • Route A is the more efficient and direct pathway, making it ideal for rapid synthesis, provided that 5-bromo-2-hydroxy-3-methoxybenzaldehyde is accessible.

  • Route B , while involving more synthetic steps, starts from the more common and inexpensive 2-hydroxy-3-methoxybenzaldehyde (o-vanillin) . This route offers greater flexibility if the specialized salicylaldehyde for Route A is unavailable or cost-prohibitive.

Both routes are well-established in the literature for the synthesis of the benzofuran-2-carboxylate scaffold and provide reliable methods for obtaining the target molecule for further research and development.

References

  • MDPI. (2020). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. Molecules, 25(10), 2368. Retrieved from [Link]

  • Indian Journal of Chemistry. (2021). Synthesis and biological evaluation of a series of novel benzofuran-2-carboxylate 1,2,3-triazoles. Retrieved from [Link]

  • Journal of Chemical and Pharmaceutical Research. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. 9(5), 210-220. Retrieved from [Link]

  • National Center for Biotechnology Information. (2021). Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry. Molecules, 26(16), 4998. Retrieved from [Link]

  • Grokipedia. (n.d.). Perkin rearrangement. Retrieved from [Link]

  • National Center for Biotechnology Information. (2014). First synthesis of 2-(benzofuran-2-yl)-6,7-methylene dioxyquinoline-3-carboxylic acid derivatives. Molecules, 19(11), 18195-18206. Retrieved from [Link]

  • Wiley Online Library. (2007). Perkin Rearrangement. Comprehensive Organic Name Reactions and Reagents. Retrieved from [Link]

  • ResearchGate. (2013). Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. Retrieved from [Link]

  • National Center for Biotechnology Information. (2024). Synthesis and antiproliferative evaluation of novel 3,5,8-trisubstituted coumarins against breast cancer. Scientific Reports, 14, 10295. Retrieved from [Link]

  • Frontiers in Pharmacology. (2023). Unveiling the antitumor potential of novel N-(substituted-phenyl)-8-methoxycoumarin-3-carboxamides as dual inhibitors of VEGFR2 kinase and cytochrome P450 for targeted treatment of hepatocellular carcinoma. 14, 1281729. Retrieved from [Link]

  • Wikipedia. (n.d.). Perkin rearrangement. Retrieved from [Link]

  • MDPI. (2023). Novel 3-Substituted 8-Methoxycoumarin Derivatives as Anti-Breast Cancer Drugs. Molecules, 28(13), 5104. Retrieved from [Link]

  • ACS Publications. (2010). [8-[Bis(carboxymethyl)aminomethyl]-6-bromo-7-hydroxycoumarin-4-yl]methyl Moieties as Photoremovable Protecting Groups for Compounds with COOH, NH2, OH, and C=O Functions. The Journal of Organic Chemistry, 75(8), 2471-2480. Retrieved from [Link]

  • National Center for Biotechnology Information. (2012). Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. Tetrahedron Letters, 53(26), 3319-3321. Retrieved from [Link]

  • PubMed. (2012). Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. Tetrahedron Letters, 53(26), 3319-3321. Retrieved from [Link]

  • National Center for Biotechnology Information. (2011). 6-Bromo-7-hydroxy-3-methylcoumarin (mBhc) is an efficient multi-photon labile protecting group for thiol caging and three-dimensional chemical patterning. Journal of the American Chemical Society, 133(40), 15934-15937. Retrieved from [Link]

  • Heterocycles. (2005). A CONVENIENT PROCEDURE FOR THE SYNTHESIS OF SUBSTITUTED 4-METHYLAMINOCOUMARINS. 65(12), 2937-2947. Retrieved from [Link]

  • ResearchGate. (2005). 4-Methoxy-2-(2-formylphenoxy)acetic acid cyclization mechanism. Retrieved from [Link]

  • Semantic Scholar. (2018). Triple Mode of Alkylation with Ethyl Bromodifluoroacetate: N, or O‐Difluoromethylation, N‐Ethylation and S‐(ethoxycarbonyl)difluoromethylation. Advanced Synthesis & Catalysis. Retrieved from [Link]

  • PrepChem. (n.d.). Synthesis of 3-bromo-5-methoxy-4-propoxybenzaldehyde. Retrieved from [Link]

  • East African Scholars Publisher. (2023). The Synthesis, Characterisation and Biological Evaluation of Novel Benzofuran Derivatives. EAS Journal of Pharmacy and Pharmacology, 5(5), 140-160. Retrieved from [Link]

  • National Center for Biotechnology Information. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Molecules, 24(8), 1549. Retrieved from [Link]

  • ACS Omega. (2024). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. Retrieved from [Link]

  • Der Pharma Chemica. (2016). Structural Elucidation, Synthesis, Characterization and Hirshfeld Surface Analysis of ethyl 2-(2-bromophenoxy)acetate. 8(19), 11-17. Retrieved from [Link]

  • MDPI. (2024). Alkoxyalkylation of Electron-Rich Aromatic Compounds. International Journal of Molecular Sciences, 25(13), 6966. Retrieved from [Link]

  • National Science Foundation. (2019). Oxidative DMSO Cyclization Cascade to Bicyclic Hydroxyketonitriles. Retrieved from [Link]

  • ResearchGate. (2007). A new course of the Perkin cyclization of 2-(2-formyl-6-methoxyphenoxy)alkanoic acids. Synthesis of 2-alkyl-7-methoxy-5-nitrobenzo[b]furans. Retrieved from [Link]

  • National Center for Biotechnology Information. (2021). Ethyl 2-[(E)-({2,4-dimethoxy-6-[2-(4-methoxyphenyl)ethenyl]benzylidene}amino)oxy]acetate. IUCrData, 6(10), x210950. Retrieved from [Link]

  • Marcel Dekker, Inc. (1994). alkylation of ethyl nitroacetate - in the absence of solvent. Retrieved from [Link]

  • PubMed. (2011). Practical One-Pot C-H Activation/Borylation/Oxidation: Preparation of 3-Bromo-5-methylphenol on a Multigram Scale. Synthesis, (6), 857-859. Retrieved from [Link]

Sources

Exploratory

CAS number and molecular formula of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

An In-depth Technical Guide to Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate Executive Summary This technical guide provides a comprehensive theoretical framework for the synthesis, characterization, and potential a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

Executive Summary

This technical guide provides a comprehensive theoretical framework for the synthesis, characterization, and potential applications of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate, a halogenated benzofuran derivative. Given that this specific molecule is not extensively documented in commercial or academic databases, this document serves as a roadmap for researchers in organic synthesis and drug discovery. We present a plausible and detailed synthetic pathway, predicted analytical and spectroscopic data, and a discussion of the potential utility of this compound, grounded in the established chemistry of the benzofuran scaffold. This guide is intended for an audience of researchers, scientists, and professionals in drug development.

Introduction: The Significance of the Benzofuran Scaffold

The benzofuran core is a prominent heterocyclic motif found in a vast array of natural products and synthetically derived molecules of significant biological and pharmacological importance.[1][2] Derivatives of benzofuran are known to exhibit a wide spectrum of activities, including anticancer, antiviral, antifungal, and antioxidant properties.[1] Notable examples of drugs containing the benzofuran moiety include amiodarone, an antiarrhythmic agent, and griseofulvin, an antifungal drug.[1] The introduction of various substituents onto the benzofuran ring system allows for the fine-tuning of its physicochemical and biological properties. Halogenation, in particular, is a common strategy in medicinal chemistry to enhance the potency, selectivity, and metabolic stability of drug candidates. The combination of a bromo and a methoxy substituent on the benzofuran ring, as in the title compound, presents an interesting target for the exploration of new chemical space and the development of novel bioactive molecules.

Physicochemical Properties and Identifiers

As a potentially novel compound, a registered CAS number for Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate is not available. The following properties are predicted based on its chemical structure.

PropertyPredicted Value
Molecular Formula C₁₂H₁₁BrO₄
Molecular Weight 300.12 g/mol
IUPAC Name Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate
CAS Number Not assigned
Physical Form Predicted to be a solid at room temperature
Solubility Expected to be soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, acetone) and insoluble in water.

Proposed Synthetic Pathway

The synthesis of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate can be strategically approached through the construction of a key intermediate, a substituted salicylaldehyde, followed by a cyclization reaction to form the benzofuran ring.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target molecule points to 3-bromo-5-methoxysalicylaldehyde as a crucial precursor. This intermediate can be synthesized from a commercially available starting material such as 3,5-dibromoanisole. The benzofuran ring can then be constructed via a nucleophilic substitution reaction with an ethyl haloacetate followed by an intramolecular cyclization.

Retrosynthesis target Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate intermediate1 3-Bromo-5-methoxysalicylaldehyde target->intermediate1 Benzofuran formation starting_material 3,5-Dibromoanisole intermediate1->starting_material Formylation & Lithiation-Bromination

Caption: Retrosynthetic pathway for the target compound.

Synthesis of Key Intermediate: 3-Bromo-5-methoxysalicylaldehyde

The synthesis of the key salicylaldehyde intermediate can be achieved in a two-step process from 3,5-dibromoanisole.

Step 1: Ortho-formylation of 3,5-dibromoanisole

The introduction of the formyl group at the ortho position to the hydroxyl group (which will be formed from the methoxy group) is a critical step. While direct formylation of the anisole can be challenging in terms of regioselectivity, a more controlled approach involves a lithiation-formylation sequence. However, for simplicity and drawing from established methods for the formylation of phenols, we propose a pathway involving the conversion of one bromo-substituent to a hydroxyl group followed by formylation. A more direct approach, if the starting material is available, would be the ortho-formylation of 3-bromo-5-methoxyphenol.

Protocol for Ortho-Formylation of a Substituted Phenol:

This protocol is adapted from the known methods of ortho-formylating phenols.[3]

  • To a solution of the precursor phenol (e.g., 3-bromo-5-methoxyphenol) in a suitable solvent like acetonitrile, add magnesium chloride and triethylamine.

  • Heat the mixture to a specified temperature (e.g., 60-80 °C).

  • Add paraformaldehyde portion-wise to the reaction mixture.

  • Maintain the reaction at the elevated temperature for several hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and quench with an acidic aqueous solution (e.g., 1M HCl).

  • Extract the product with an organic solvent such as ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 3-bromo-5-methoxysalicylaldehyde.

Synthesis of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

The final step involves the construction of the benzofuran ring through the reaction of the salicylaldehyde intermediate with an ethyl haloacetate.

Synthesis intermediate 3-Bromo-5-methoxysalicylaldehyde reagents + Ethyl bromoacetate (K₂CO₃, Acetone) intermediate->reagents product Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate reagents->product

Caption: Final cyclization step in the synthesis.

Protocol:

This protocol is based on well-established methods for the synthesis of benzofuran-2-carboxylates.[4][5]

  • In a round-bottom flask, dissolve 3-bromo-5-methoxysalicylaldehyde in a polar aprotic solvent such as acetone or dimethylformamide (DMF).

  • Add a weak base, such as anhydrous potassium carbonate, to the solution.

  • To this stirred suspension, add ethyl bromoacetate or ethyl chloroacetate dropwise at room temperature.

  • Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by TLC.

  • After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

  • Evaporate the solvent from the filtrate under reduced pressure.

  • Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate.

Proposed Analytical and Spectroscopic Characterization

The structural elucidation of the synthesized Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate would rely on a combination of spectroscopic techniques. The following are the predicted spectral data based on analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR (predicted, CDCl₃, 400 MHz):

    • δ 7.50-7.60 (d, 1H, H-4)

    • δ 7.30-7.40 (d, 1H, H-6)

    • δ 7.20-7.30 (s, 1H, H-3)

    • δ 4.40-4.50 (q, 2H, -OCH₂CH₃)

    • δ 3.90-4.00 (s, 3H, -OCH₃)

    • δ 1.40-1.50 (t, 3H, -OCH₂CH₃)

  • ¹³C NMR (predicted, CDCl₃, 100 MHz):

    • δ 160.0 (C=O)

    • δ 155.0 (C-5)

    • δ 148.0 (C-7a)

    • δ 145.0 (C-2)

    • δ 128.0 (C-3a)

    • δ 120.0 (C-4)

    • δ 115.0 (C-6)

    • δ 110.0 (C-3)

    • δ 105.0 (C-7)

    • δ 62.0 (-OCH₂CH₃)

    • δ 56.0 (-OCH₃)

    • δ 14.0 (-OCH₂CH₃)

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹)Predicted Assignment
3100-3000Aromatic C-H stretch
2980-2850Aliphatic C-H stretch
~1720C=O stretch (ester)
1600, 1480C=C stretch (aromatic)
~1250C-O stretch (aryl ether and ester)
~1100C-O stretch (methoxy)
~800-700C-Br stretch
Mass Spectrometry (MS)

The electron ionization mass spectrum is expected to show a molecular ion peak [M]⁺ and a characteristic isotopic pattern for the bromine atom ([M]⁺ and [M+2]⁺ in approximately a 1:1 ratio).

  • Predicted m/z values: 300/302 (M⁺), loss of the ethoxy group (-OC₂H₅), loss of the ethyl group (-C₂H₅), and other fragments consistent with the benzofuran structure.

Potential Applications and Future Research

Benzofuran derivatives are of great interest in medicinal chemistry due to their wide range of biological activities.[6] The title compound, Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate, serves as a versatile intermediate for the synthesis of more complex molecules. The ester functionality can be hydrolyzed to the corresponding carboxylic acid, which can then be converted to a variety of amides or other derivatives.[1]

Potential areas of investigation include:

  • Anticancer Agents: Many substituted benzofurans have demonstrated cytotoxic activity against various cancer cell lines.

  • Antimicrobial Agents: The benzofuran scaffold is present in several natural and synthetic antimicrobial compounds.

  • Enzyme Inhibitors: The rigid heterocyclic structure can be tailored to fit into the active sites of various enzymes.

  • Materials Science: Benzofuran derivatives can be explored for their potential applications in organic electronics and as fluorescent probes.

Future research should focus on the synthesis and biological evaluation of a library of compounds derived from Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate to explore its structure-activity relationships.

Conclusion

This technical guide has outlined a comprehensive approach to the synthesis and characterization of the novel compound, Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate. By providing a detailed, literature-supported synthetic protocol and predicted analytical data, this document aims to facilitate the exploration of this and related compounds by researchers in the fields of organic synthesis, medicinal chemistry, and materials science. The versatile benzofuran scaffold, coupled with the specific substitution pattern of the title compound, holds significant promise for the discovery of new molecules with valuable biological and physical properties.

References

  • Kowalewska, M., Kwiecień, H., Śmist, M., & Wrześniewska, A. (2013). Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. Journal of Chemistry, 2013, 1-7. [Link]

  • Kishor, M. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research, 9(5), 210-220.
  • Abdel-Aziz, H. A., & Mekawey, A. A. I. (2009). Ethyl 5-bromo-1-benzofuran-2-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 67(1), o696. [Link]

  • Hansen, T. V., & Skattebøl, L. (2005). ortho-Formylations of Phenols; Preparation of 3-Bromosalicylaldehyde. Organic Syntheses, 82, 64. [Link]

  • Kowalska, M., Kwiecień, H., & Fylak, E. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Molecules, 24(8), 1551. [Link]

  • Patel, H., Sharma, P., & Shaikh, S. (2016). Mini Review on Important Biological Properties of Benzofuran Derivatives. Journal of Catalyst & Catalysis, 3(1), 1-5. [Link]

  • A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN. (n.d.). World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

  • Reddy, B. V. S., Reddy, L. R., & Corey, E. J. (2007). A Facile Two-Step Synthesis of 2-Arylbenzofurans Based on the Selective Cross McMurry Couplings. The Journal of Organic Chemistry, 72(25), 9742–9745. [Link]

  • Kowalewska, M., Kwiecień, H., Śmist, M., & Wrześniewska, A. (2013). Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. Scribd. [Link]

  • Kumar, A., & Kumar, S. (2013). Synthesis and biological evaluation of a series of novel benzofuran-2-carboxylate 1,2,3-triazoles. Journal of the Serbian Chemical Society, 78(10), 1501–1511. [Link]

Sources

Foundational

The Pharmacological Versatility of Benzofuran Derivatives: An In-depth Technical Guide

Introduction Benzofuran, a heterocyclic compound consisting of a fused benzene and furan ring, represents a privileged scaffold in medicinal chemistry.[1][2][3] Its derivatives, both naturally occurring and synthetic, ex...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Benzofuran, a heterocyclic compound consisting of a fused benzene and furan ring, represents a privileged scaffold in medicinal chemistry.[1][2][3] Its derivatives, both naturally occurring and synthetic, exhibit a remarkable breadth of biological activities, positioning them as promising candidates in the development of novel therapeutics.[4][5] This technical guide provides a comprehensive overview of the known biological activities of benzofuran derivatives, with a focus on their anticancer, antimicrobial, anti-inflammatory, antioxidant, and neuroprotective properties. Designed for researchers, scientists, and drug development professionals, this document delves into the mechanisms of action, presents key quantitative data, and offers detailed experimental protocols to facilitate further investigation and application of these versatile compounds.

Anticancer Activity: Targeting the Hallmarks of Malignancy

Benzofuran derivatives have emerged as a significant class of compounds with potent cytotoxic activity against a wide range of cancer cell lines.[1][2][3] Their multifaceted mechanisms of action often involve the induction of apoptosis, disruption of the cell cycle, and inhibition of critical signaling pathways that drive tumor progression and survival.[2]

Quantitative Data: In Vitro Cytotoxicity

The anticancer potential of benzofuran derivatives is underscored by their low micromolar to nanomolar inhibitory concentrations (IC₅₀) against various cancer cell lines.

Compound/DerivativeCancer Cell LineIC₅₀ (µM)Reference(s)
Halogenated BenzofuranK562 (Leukemia)5[1]
Halogenated BenzofuranHL60 (Leukemia)0.1[1]
3-Amidobenzofuran derivativeMDA-MB-231 (Breast)3.01[6]
3-Amidobenzofuran derivativeHCT-116 (Colon)5.20[6]
Benzofuran-oxadiazole conjugate (14c)HCT116 (Colon)3.27[6][7]
2(3)-Phenylbenzofuran derivative (5a)Pin1 (Hepatocellular Carcinoma)0.874[7]
Benzofuran derivative (30a)HepG2 (Liver)-[7]
Mechanisms of Anticancer Action

The anticancer effects of benzofuran derivatives are attributed to their ability to interfere with multiple cellular processes essential for cancer cell survival and proliferation.

  • Induction of Apoptosis: Many benzofuran derivatives trigger programmed cell death in cancer cells. For example, some derivatives have been shown to increase the activity of caspases 3 and 7, key executioners of apoptosis.[8]

  • Cell Cycle Arrest: Certain benzofuran compounds can halt the cell cycle at specific checkpoints, preventing cancer cells from dividing. For instance, some derivatives induce G2/M phase arrest.[7]

  • Inhibition of Signaling Pathways: Benzofuran derivatives have been found to inhibit crucial signaling pathways implicated in cancer, including:

    • Hypoxia-Inducible Factor-1 (HIF-1) Pathway: Some benzene-sulfonamide-based benzofurans inhibit the HIF-1 pathway, which is critical for tumor survival in low-oxygen environments.[1]

    • mTOR Signaling: This pathway is a central regulator of cell growth and proliferation, and some benzofuran derivatives have been identified as mTOR inhibitors.[9][10]

    • Tubulin Polymerization: Certain derivatives inhibit the polymerization of tubulin, a key component of the cytoskeleton, thereby disrupting mitosis and leading to cell death.[7]

    • Glycogen Synthase Kinase-3β (GSK3β): Inhibition of GSK3β by some benzofuran-based oxadiazole conjugates can induce apoptosis.[6][7]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and the cytotoxic potential of compounds.

Principle: Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

  • Cell Seeding:

    • Culture cancer cells to ~80% confluency.

    • Trypsinize and resuspend the cells in fresh culture medium.

    • Seed the cells in a 96-well plate at a density of 1,000 to 100,000 cells per well in a final volume of 100 µL.

    • Incubate for 6 to 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Prepare a stock solution of the benzofuran derivative in a suitable solvent (e.g., DMSO).

    • Perform serial dilutions of the compound in culture medium to achieve the desired final concentrations.

    • Remove the old medium from the wells and add 100 µL of the medium containing the test compound. Include a vehicle control (medium with the same concentration of solvent) and a positive control (a known anticancer drug).

  • Incubation:

    • Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

  • MTT Addition:

    • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

    • Add 10 µL of the MTT solution to each well.

    • Incubate the plate for 2 to 4 hours at 37°C, or until a purple precipitate is visible.

  • Formazan Solubilization:

    • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 40% dimethylformamide in 2% acetic acid and 16% SDS, pH 4.7) to each well.

    • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.

  • Absorbance Measurement:

    • Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

  • Data Analysis:

    • Calculate the percentage of cell viability using the following formula: % Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

    • Plot the percentage of viability against the compound concentration to determine the IC₅₀ value.

Visualization of Anticancer Signaling Pathways

anticancer_pathways cluster_benzofuran Benzofuran Derivatives cluster_pathways Cancer Cell Signaling cluster_outcomes Cellular Outcomes BZD Benzofuran Derivatives mTOR mTOR Signaling BZD->mTOR Inhibits HIF1 HIF-1 Pathway BZD->HIF1 Inhibits Tubulin Tubulin Polymerization BZD->Tubulin Inhibits GSK3B GSK3β BZD->GSK3B Inhibits Proliferation Decreased Proliferation mTOR->Proliferation HIF1->Proliferation CellCycleArrest Cell Cycle Arrest Tubulin->CellCycleArrest Apoptosis Apoptosis GSK3B->Apoptosis

Caption: Benzofuran derivatives inhibit key cancer signaling pathways.

Antimicrobial Activity: Combating Pathogenic Microbes

The emergence of antibiotic resistance necessitates the discovery of novel antimicrobial agents. Benzofuran derivatives have demonstrated significant activity against a broad spectrum of bacteria and fungi, making them a promising scaffold for the development of new anti-infective drugs.[2][11][12]

Quantitative Data: In Vitro Antimicrobial Activity

The antimicrobial efficacy of benzofuran derivatives is often quantified by their Minimum Inhibitory Concentration (MIC) values.

Compound/DerivativeMicroorganismMIC (µg/mL)Reference(s)
Benzofuran amide derivative (6b)S. aureus6.25[9]
Benzofuran amide derivative (6b)E. coli6.25[9]
Benzofuran derivative (1)S. typhimurium12.5[7]
Benzofuran derivative (1)E. coli25[7]
Benzofuran derivative (1)S. aureus12.5[7]
Benzofuran derivative (6)P. italicum12.5[7]
Benzofuran derivative (6)C. musae12.5-25[7]
Benzofuran-pyrazole derivative (45a)P. aeruginosa1[11]
Benzofuran-pyrazole derivative (45b)E. coli0.5[11]
Experimental Protocol: Agar Well Diffusion Method

The agar well diffusion method is a widely used technique to screen for the antimicrobial activity of compounds.

Principle: An antimicrobial agent diffuses from a well through a solidified agar medium, creating a concentration gradient. If the organism is susceptible, a zone of growth inhibition will appear around the well.

Step-by-Step Methodology:

  • Preparation of Inoculum:

    • Culture the test microorganism in a suitable broth medium to the mid-logarithmic phase.

    • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard.

  • Inoculation of Agar Plates:

    • Using a sterile cotton swab, evenly spread the microbial inoculum over the entire surface of a Mueller-Hinton agar plate to create a uniform lawn.

  • Well Preparation:

    • Aseptically punch wells (6-8 mm in diameter) into the inoculated agar plate using a sterile cork borer.

  • Compound Application:

    • Prepare different concentrations of the benzofuran derivative in a suitable solvent.

    • Pipette a fixed volume (e.g., 50-100 µL) of each concentration of the compound into separate wells.

    • Include a negative control (solvent alone) and a positive control (a standard antibiotic).

  • Incubation:

    • Incubate the plates at the optimal temperature for the test microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

  • Measurement and Interpretation:

    • Measure the diameter of the zone of inhibition (in mm) around each well.

    • A larger zone of inhibition indicates greater antimicrobial activity.

Visualization of Antimicrobial Assay Workflow

antimicrobial_workflow start Start prep_inoculum Prepare Microbial Inoculum (0.5 McFarland) start->prep_inoculum inoculate_plate Inoculate Agar Plate prep_inoculum->inoculate_plate create_wells Create Wells in Agar inoculate_plate->create_wells add_compound Add Benzofuran Derivatives & Controls to Wells create_wells->add_compound incubate Incubate Plate (18-24h) add_compound->incubate measure_zones Measure Zones of Inhibition incubate->measure_zones end End measure_zones->end

Caption: Workflow for the agar well diffusion antimicrobial assay.

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a key contributor to various diseases. Benzofuran derivatives have demonstrated potent anti-inflammatory properties by inhibiting the production of pro-inflammatory mediators.[9][13]

Quantitative Data: In Vivo and In Vitro Anti-inflammatory Activity
Compound/DerivativeModel/AssayActivityReference(s)
Benzofuran amide derivative (6b)Carrageenan-induced paw edema71.10% inhibition at 2h[9]
Fluorinated BenzofuranIL-6 secretionIC₅₀: 1.2 - 9.04 µM[13]
Fluorinated BenzofuranNitric oxide productionIC₅₀: 2.4 - 5.2 µM[13]
Benzofuran derivative (1)Nitric oxide productionIC₅₀: 17.31 µM[14]
Benzofuran derivative (3)Nitric oxide productionIC₅₀: 16.5 µM[14]
Mechanisms of Anti-inflammatory Action

Benzofuran derivatives exert their anti-inflammatory effects by targeting key signaling pathways involved in the inflammatory response:

  • NF-κB and MAPK Signaling Pathways: These are classical inflammation pathways that regulate the expression of numerous pro-inflammatory genes. Some benzofuran hybrids have been shown to inhibit the phosphorylation of key proteins in these pathways, such as IKKα/β, IκBα, p65, ERK, JNK, and p38.[15][16] This inhibition leads to a downstream reduction in the production of inflammatory mediators like nitric oxide (NO), COX-2, TNF-α, and IL-6.[15]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This is a widely used in vivo model to screen for the acute anti-inflammatory activity of compounds.

Principle: Subplantar injection of carrageenan induces a localized inflammatory response characterized by edema (swelling). The ability of a compound to reduce this swelling indicates its anti-inflammatory potential.

Step-by-Step Methodology:

  • Animal Acclimatization:

    • Acclimatize male Wistar rats for at least one week before the experiment.

  • Grouping and Dosing:

    • Divide the rats into groups (e.g., control, standard drug, and test compound groups).

    • Administer the benzofuran derivative (suspended in a vehicle like 2% gum acacia) orally or intraperitoneally at various doses.

    • Administer the vehicle to the control group and a standard anti-inflammatory drug (e.g., phenylbutazone or indomethacin) to the standard group.

  • Induction of Edema:

    • Thirty minutes to one hour after compound administration, inject 0.1 mL of a 1% carrageenan solution in saline into the subplantar region of the right hind paw of each rat.

  • Measurement of Paw Volume:

    • Measure the paw volume of each rat using a plethysmometer immediately before the carrageenan injection (baseline) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours).

  • Data Analysis:

    • Calculate the percentage of inhibition of edema for each group at each time point using the formula: % Inhibition = [(V_c - V_t) / V_c] x 100 Where V_c is the average increase in paw volume in the control group and V_t is the average increase in paw volume in the treated group.

Visualization of Anti-inflammatory Signaling

anti_inflammatory_pathway cluster_benzofuran Benzofuran Derivatives cluster_pathways Inflammatory Signaling cluster_outcomes Pro-inflammatory Mediators LPS LPS MAPK MAPK Pathway (ERK, JNK, p38) LPS->MAPK NFkB NF-κB Pathway (IKK, IκB, p65) LPS->NFkB BZD Benzofuran Derivatives BZD->MAPK Inhibits BZD->NFkB Inhibits NO NO MAPK->NO COX2 COX-2 MAPK->COX2 TNFa TNF-α NFkB->TNFa IL6 IL-6 NFkB->IL6

Caption: Benzofuran derivatives inhibit LPS-induced inflammatory pathways.

Antioxidant Activity: Quenching Reactive Oxygen Species

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's antioxidant defenses, is implicated in numerous diseases. Benzofuran derivatives have been shown to possess significant antioxidant properties, capable of scavenging free radicals and inhibiting lipid peroxidation.[15][17][18]

Quantitative Data: In Vitro Antioxidant Activity
Compound/DerivativeAssayActivityReference(s)
Benzofuran-2-carboxamide (1j)DPPH radical scavenging23.5% inhibition at 100 µM[17]
Benzofuran-2-carboxamide (1j)Lipid peroxidation inhibition62% inhibition at 100 µM[17]
Benzofuran derivative (4d)DPPH radical scavengingPredicted to be the most active[18]
Benzofuran ester derivative (64)DPPH radical scavengingHighest activity in its series[19]
Experimental Protocol: DPPH Radical Scavenging Assay

This is a common and straightforward in vitro assay to evaluate the free radical scavenging ability of compounds.

Principle: The stable free radical DPPH (2,2-diphenyl-1-picrylhydrazyl) has a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, leading to a decrease in absorbance.

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a stock solution of the benzofuran derivative in a suitable solvent (e.g., methanol).

    • Prepare a fresh solution of DPPH in methanol (e.g., 0.1 mM). The absorbance of this solution at 517 nm should be approximately 1.0.

  • Assay Procedure:

    • In a 96-well plate or test tubes, add a fixed volume of the DPPH solution.

    • Add varying concentrations of the benzofuran derivative to the DPPH solution.

    • Include a control (DPPH solution with solvent) and a standard antioxidant (e.g., ascorbic acid or Trolox).

    • Incubate the mixture in the dark at room temperature for 30 minutes.

  • Absorbance Measurement:

    • Measure the absorbance of the solutions at 517 nm using a spectrophotometer.

  • Data Analysis:

    • Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

    • Determine the IC₅₀ value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals.

Neuroprotective Effects: A Potential Avenue for Neurodegenerative Diseases

Neurodegenerative disorders like Alzheimer's and Parkinson's disease are characterized by progressive neuronal loss. Benzofuran derivatives have shown promise as neuroprotective agents by mitigating excitotoxicity, inhibiting β-amyloid aggregation, and collaborating with neurotrophic factors.[16][17][20]

Mechanisms of Neuroprotection
  • Anti-excitotoxicity: Some benzofuran-2-carboxamide derivatives have been shown to protect primary cultured rat cortical neurons from NMDA-induced excitotoxic cell damage.[17][21]

  • Inhibition of β-amyloid Aggregation: A key pathological hallmark of Alzheimer's disease is the formation of amyloid plaques. Certain benzofuran-based compounds have been found to inhibit the aggregation of β-amyloid peptides.[16][17]

  • Collaboration with IGF-1: Some 2,3-dihydro-1-benzofuran derivatives have been discovered to enhance the neuroprotective effects of Insulin-Like Growth Factor 1 (IGF-1).[20]

Experimental Protocol: Thioflavin T (ThT) Assay for Aβ Aggregation

This assay is used to monitor the kinetics of amyloid fibril formation in vitro.

Principle: Thioflavin T is a fluorescent dye that exhibits a significant increase in fluorescence upon binding to the β-sheet structures of amyloid fibrils.

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a stock solution of Aβ peptide (e.g., Aβ₄₂) in a suitable buffer.

    • Prepare a stock solution of Thioflavin T.

    • Prepare solutions of the benzofuran derivative at various concentrations.

  • Assay Setup:

    • In a black, clear-bottom 96-well plate, mix the Aβ peptide, ThT, and the benzofuran derivative (or vehicle control).

    • Include a positive control (Aβ and ThT without the inhibitor) and a negative control (ThT alone).

  • Fluorescence Measurement:

    • Incubate the plate at 37°C.

    • Measure the fluorescence intensity at regular intervals (e.g., every 15-30 minutes) using a fluorescence plate reader with excitation and emission wavelengths of approximately 440 nm and 480 nm, respectively.

  • Data Analysis:

    • Plot the fluorescence intensity against time to generate aggregation curves.

    • The inhibitory effect of the benzofuran derivative can be assessed by the reduction in the final fluorescence intensity and the delay in the lag phase of aggregation compared to the control.

Conclusion

The diverse and potent biological activities of benzofuran derivatives make them a highly attractive scaffold for drug discovery and development. Their demonstrated efficacy in preclinical models of cancer, microbial infections, inflammation, oxidative stress, and neurodegeneration highlights their therapeutic potential. The experimental protocols and mechanistic insights provided in this guide are intended to serve as a valuable resource for researchers dedicated to exploring and harnessing the pharmacological versatility of this remarkable class of compounds. Further research, including lead optimization and in vivo studies, is warranted to translate the promise of benzofuran derivatives into novel and effective therapies for a wide range of human diseases.

References

  • Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC. (n.d.).
  • Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents - MDPI. (2019, April 18).
  • Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives. (2015, May 1).
  • Journal of Pharmaceutical Research Synthesis, Antimicrobial and Anti-inflammatory Activity of Some Novel Benzofuran Derivatives. (2021, May 18).
  • Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways - MDPI. (2023, February 10).
  • Discovery of Benzofuran Derivatives that Collaborate with Insulin-Like Growth Factor 1 (IGF-1) to Promote Neuroprotection | Journal of Medicinal Chemistry - ACS Publications. (2016, May 10).
  • Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways - PubMed. (2023, February 10).
  • Mini Review on Important Biological Properties of Benzofuran Derivatives. (2016, September 28).
  • Neuroprotective and antioxidant effects of novel benzofuran-2-carboxamide derivatives. (2015, May 1).
  • Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. (2023, September 6).
  • Benzofuran: an emerging scaffold for antimicrobial agents - RSC Publishing. (n.d.).
  • Bioactive Benzofuran Derivatives from Cortex Mori Radicis, and Their Neuroprotective and Analgesic Activities Mediated by mGluR1 - MDPI. (2017, February 8).
  • Anticancer therapeutic potential of benzofuran scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01383A. (2023, April 11).
  • Antioxidant Activities Exhibited by Benzofuran-1, 3-Thiazolidin-4- one Derivative: A Theoretical Study. (n.d.).
  • Bioactive Benzofuran derivatives: A review - PubMed. (2015, June 5).
  • Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Publishing. (n.d.).
  • Two new benzofuran derivatives with anti-inflammatory activity from Liriope spicata var. prolifera - PubMed. (2011, March 15).
  • An In-depth Guide to the Biological Activities of Benzofuran Derivatives - Benchchem. (n.d.).
  • Benzofuran derivatives as anticancer inhibitors of mTOR signaling | Request PDF - ResearchGate. (2025, August 6).
  • Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Publishing. (2019, September 2).
  • Anticancer therapeutic potential of benzofuran scaffolds - PMC. (n.d.).
  • A study of anti-inflammatory activity of the benzofuran compound (3,4-dihydro 4-oxo-benzofuro [3,2-d] pyrimidine-2-propionic acid) in chronic model of inflammation | International Journal of Basic & Clinical Pharmacology - ijbcp. (n.d.).
  • Design, Synthesis, Antibacterial Activity, and Mechanisms of Novel Benzofuran Derivatives Containing Disulfide Moieties | Journal of Agricultural and Food Chemistry - ACS Publications. (2024, April 25).
  • Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents - MDPI. (2023, June 20).
  • Synthesis of Some Benzofuran Derivatives Containing Pyrimidine Moiety as Potent Antimicrobial Agents - Brieflands. (2018, January 30).
  • Benzofuran – Knowledge and References - Taylor & Francis. (n.d.).
  • Benzofuran–stilbene hybrid compounds: an antioxidant assessment – a DFT study. (2021, April 7).
  • Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2025, October 14).
  • Design, Synthesis, Antibacterial Activity, and Mechanisms of Novel Benzofuran Derivatives Containing Disulfide Moieties - PubMed. (2024, May 8).
  • Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its de - IJSDR. (n.d.).
  • Benzofuran as a promising scaffold for the synthesis of novel antimicrobial agents. (2022, December 13).
  • Benzofuran derivatives and their anti-tubercular, anti-bacterial activities - ResearchGate. (n.d.).
  • Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046 - PMC. (2025, August 14).

Sources

Exploratory

Crystal structure of substituted benzofuran-2-carboxylates

An In-Depth Technical Guide to the Crystal Structure of Substituted Benzofuran-2-carboxylates Introduction: The Significance of the Benzofuran Scaffold Benzofuran, a heterocyclic compound composed of fused benzene and fu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Crystal Structure of Substituted Benzofuran-2-carboxylates

Introduction: The Significance of the Benzofuran Scaffold

Benzofuran, a heterocyclic compound composed of fused benzene and furan rings, represents a privileged scaffold in medicinal chemistry and materials science.[1] Derivatives of benzofuran, particularly substituted benzofuran-2-carboxylates, are ubiquitous in nature and have been the subject of extensive synthetic efforts due to their wide spectrum of biological activities.[2][3] These compounds have demonstrated potent antimicrobial, anti-inflammatory, antioxidant, neuroprotective, and antitumor properties.[1][4][5][6] The therapeutic potential of these molecules is intrinsically linked to their three-dimensional structure, which dictates their interaction with biological targets. Understanding the crystal structure of these compounds is therefore paramount for rational drug design and the development of new materials with tailored properties. This guide provides a comprehensive overview of the synthesis, crystallographic analysis, and structural features of substituted benzofuran-2-carboxylates, intended for researchers and professionals in the field of drug development and materials science.

Synthesis of Substituted Benzofuran-2-carboxylates: A Protocol

The synthesis of the benzofuran ring system can be achieved through various strategies, with one of the most common being the reaction of a salicylaldehyde derivative with an α-haloester.[1] The following protocol details a well-established method for the synthesis of ethyl benzofuran-2-carboxylate, a foundational structure in this class of compounds.[7]

Experimental Protocol: Synthesis of Ethyl Benzofuran-2-carboxylate

Materials and Equipment:

  • Salicylaldehyde

  • Potassium t-butoxide in Tetrahydrofuran (THF)

  • Diethyl bromomalonate

  • THF-Ethanol (19:1) mixture

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate

  • 3-neck round-bottom flask

  • Mechanical stirrer

  • Dropping funnel

  • Nitrogen inlet

  • Thermometer

  • Rotary evaporator

  • Vacuum distillation apparatus

Procedure:

  • Initial Reaction Setup: In a 3-neck round-bottom flask equipped with a mechanical stirrer, dropping funnel, and nitrogen inlet, dissolve 24.4 g (0.2 mol) of salicylaldehyde in 800 ml of a 19:1 THF-EtOH solvent mixture. Maintain a nitrogen atmosphere to prevent side reactions.

  • First Deprotonation: At room temperature, add 150 ml (0.24 mol) of 1.6M potassium t-butoxide in THF dropwise over 20 minutes. The formation of a milky yellow precipitate indicates the deprotonation of the phenolic hydroxyl group. Stir the mixture for one hour.

  • Addition of the Ester: Add a solution of 57.4 g (0.24 mol) of diethyl bromomalonate in 20 ml of THF dropwise over 10 minutes. This is followed by stirring for one hour at room temperature.

  • Second Deprotonation and Cyclization: Add another 150 ml (0.24 mol) of potassium t-butoxide in THF dropwise over 40 minutes. This second addition of base facilitates the intramolecular cyclization to form the benzofuran ring.

  • Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure the complete consumption of the starting material.

  • Work-up: Pour the reaction mixture into 500 ml of ice-cold brine and extract the product twice with 1 L of ethyl acetate. Wash the combined organic layers with brine and dry over anhydrous magnesium sulfate.

  • Purification: Filter the drying agent and concentrate the organic phase using a rotary evaporator to obtain a deep brown oil. Purify the crude product by vacuum distillation (88-91 °C at 0.03 mm Hg) to yield pure ethyl benzofuran-2-carboxylate.[7]

Causality Behind Experimental Choices:

  • Potassium t-butoxide: A strong, non-nucleophilic base is used to deprotonate the phenolic hydroxyl group of salicylaldehyde without competing in nucleophilic substitution with diethyl bromomalonate.

  • THF-Ethanol mixture: THF is an excellent solvent for the reactants and the intermediate salts, while the small amount of ethanol can aid in solubility.

  • Nitrogen atmosphere: Prevents the oxidation of the aldehyde and other sensitive intermediates.

  • Two-step base addition: The first equivalent of base deprotonates the phenol, while the second is crucial for the deprotonation of the malonate intermediate, which then undergoes intramolecular cyclization.

From Molecule to Crystal: The Art of Crystal Growth

The quality of the single crystal is the most critical factor for a successful X-ray diffraction experiment. High-quality crystals should be transparent, have well-defined faces, and be free of cracks or inclusions when viewed under a microscope.[2] The slow growth of crystals is essential to achieve the necessary order for diffraction.[2] Common methods for growing single crystals include:

  • Slow Evaporation: A solution of the compound in a suitable solvent is left in a loosely covered container, allowing the solvent to evaporate slowly, leading to supersaturation and crystal formation.

  • Vapor Diffusion: A solution of the compound is placed in a small open vial, which is then placed in a larger sealed container with a more volatile solvent in which the compound is less soluble. The vapor of the more volatile solvent slowly diffuses into the solution, reducing the solubility of the compound and inducing crystallization.

  • Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to form.

Deciphering the Architecture: Single-Crystal X-ray Crystallography

Single-crystal X-ray diffraction is the definitive technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid.[8][9] The process involves irradiating a single crystal with monochromatic X-rays and analyzing the resulting diffraction pattern.[10]

Experimental Workflow for Crystal Structure Determination

The determination of a crystal structure is a multi-step process that requires careful execution and data analysis.

Caption: Workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Methodology:

  • Crystal Mounting: A suitable single crystal (typically < 0.3 mm in its largest dimension) is carefully selected under a microscope and mounted on a goniometer head using a cryoprotectant oil.[10]

  • Data Collection: The mounted crystal is placed on a diffractometer and cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. The crystal is then irradiated with monochromatic X-rays, and the diffraction data are collected on a detector as a series of images while the crystal is rotated.[10]

  • Data Reduction: The collected images are processed to integrate the intensities of the individual reflections and apply corrections for factors such as background scattering and absorption.[10]

  • Structure Solution: The "phase problem" is solved using direct methods or Patterson methods to obtain an initial electron density map.[10][11] This map provides the initial positions of the atoms in the unit cell.

  • Structure Refinement: The initial atomic model is refined using a least-squares method, which minimizes the difference between the observed and calculated structure factors.[12] This process refines the atomic positions, and thermal parameters.

  • Validation: The final refined structure is validated using software like checkCIF to ensure its geometric and crystallographic reasonability.[13][14]

  • CIF Generation: The final structural information is compiled into a Crystallographic Information File (CIF), which is the standard format for archiving and disseminating crystal structure data.[15]

Case Study: Crystal Structure of Ethyl 5-bromo-1-benzofuran-2-carboxylate

The following table summarizes the crystallographic data for ethyl 5-bromo-1-benzofuran-2-carboxylate, providing a concrete example of the information obtained from a single-crystal X-ray diffraction experiment.[4]

ParameterValue
Chemical FormulaC₁₁H₉BrO₃
Formula Weight269.09
Crystal SystemMonoclinic
Space GroupP2₁/n
a (Å)3.8869 (3)
b (Å)23.780 (2)
c (Å)11.0820 (7)
β (°)96.905 (8)
Volume (ų)1016.89 (13)
Z4
Temperature (K)100
Wavelength (Å)0.71073 (Mo Kα)
Calculated Density (Mg/m³)1.758
R-factor (R₁)0.055
wR₂ (all data)0.109

Data sourced from .[4]

Analysis of the Crystal Structure: Intermolecular Interactions and Packing

The crystal structure of a molecule is not only defined by its molecular geometry but also by the intricate network of intermolecular interactions that hold the molecules together in a periodic arrangement. In substituted benzofuran-2-carboxylates, several types of non-covalent interactions play a crucial role in stabilizing the crystal lattice.

Molecular Geometry

In the case of ethyl 5-bromo-1-benzofuran-2-carboxylate, the benzofuran ring system is nearly planar. The carboxylate group is slightly twisted out of the plane of the benzofuran ring. The specific bond lengths and angles are determined with high precision from the X-ray data and are consistent with those of similar benzofuran structures.[4][5][16]

Key Intermolecular Interactions

The packing of molecules in the crystal is primarily governed by weak intermolecular forces.

Sources

Foundational

An In-Depth Technical Guide to the General Reactivity of the Benzofuran Ring System

Introduction The benzofuran ring system, a heterocyclic scaffold composed of a fused benzene and furan ring, is a cornerstone in medicinal chemistry and materials science.[1][2] Its prevalence in a vast array of natural...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The benzofuran ring system, a heterocyclic scaffold composed of a fused benzene and furan ring, is a cornerstone in medicinal chemistry and materials science.[1][2] Its prevalence in a vast array of natural products and synthetic molecules with significant biological activities underscores its importance.[3][4][5] Benzofuran derivatives have demonstrated a broad spectrum of pharmacological properties, including anticancer, antimicrobial, anti-inflammatory, and antiviral activities, making them a "privileged scaffold" in drug discovery.[2][6][7] This guide provides a comprehensive technical overview of the general reactivity of the benzofuran ring system, offering insights into the causal factors behind its chemical behavior and providing actionable protocols for its derivatization.

The reactivity of the benzofuran nucleus is governed by the interplay of the aromatic benzene ring and the electron-rich furan ring. The fusion of these two systems results in a unique electronic distribution that dictates the regioselectivity of various chemical transformations. This guide will delve into the core principles of electrophilic and nucleophilic substitution, cycloaddition reactions, and modern metal-catalyzed cross-coupling strategies, providing researchers with the foundational knowledge to rationally design and execute the synthesis of novel benzofuran derivatives.

I. Electrophilic Aromatic Substitution: A Tale of Two Positions

Electrophilic aromatic substitution (EAS) is a fundamental reaction for functionalizing aromatic systems. In the case of benzofuran, the reaction can principally occur at the C2 or C3 position of the furan ring. The regiochemical outcome is a nuanced interplay of electronic and steric factors, often influenced by the specific electrophile and reaction conditions.

The furan moiety of benzofuran is electron-rich and thus highly susceptible to electrophilic attack.[8] Theoretical and experimental studies have shown that the preferred site of electrophilic attack is often the C2 position.[9][10] This preference can be rationalized by examining the stability of the Wheland intermediates (sigma complexes) formed upon electrophilic attack at C2 versus C3.

Attack at the C2 position leads to a carbocation intermediate where the positive charge can be effectively delocalized onto the benzene ring, analogous to a benzylic carbocation.[9] Conversely, attack at the C3 position results in a carbocation that can be stabilized by the lone pair of electrons on the adjacent oxygen atom.[9] However, the greater electronegativity of oxygen compared to nitrogen (in the analogous indole system) makes this stabilization less effective, often favoring the C2-substituted product.[9]

Common Electrophilic Substitution Reactions:
ReactionReagentsPredominant ProductReference(s)
NitrationHNO₃/H₂SO₄2-Nitrobenzofuran[9]
HalogenationBr₂ or NBS2-Bromobenzofuran, 3-Bromobenzofuran[8]
Friedel-Crafts AcylationAcyl chloride/Lewis acid (e.g., SnCl₄)2-Acylbenzofuran[8]
Vilsmeier-Haack FormylationPOCl₃/DMFBenzofuran-2-carbaldehyde[11]

Diagram: Electrophilic Attack on Benzofuran

Electrophilic_Attack cluster_C2 Attack at C2 cluster_C3 Attack at C3 Benzofuran Benzofuran C2_Intermediate Sigma Complex (C2) (Benzylic Stabilization) Benzofuran->C2_Intermediate C3_Intermediate Sigma Complex (C3) (Oxygen Lone Pair Stabilization) Benzofuran->C3_Intermediate E_plus E+ Product_C2 2-Substituted Benzofuran C2_Intermediate->Product_C2 -H+ Product_C3 3-Substituted Benzofuran C3_Intermediate->Product_C3 -H+

Caption: Regioselectivity of electrophilic attack on the benzofuran ring.

Experimental Protocol: Vilsmeier-Haack Formylation of Benzofuran

This protocol describes the synthesis of benzofuran-2-carbaldehyde, a key intermediate for further derivatization.

Materials:

  • Benzofuran

  • N,N-Dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl₃)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Anhydrous magnesium sulfate

  • Silica gel for column chromatography

Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, dissolve benzofuran (1.0 eq) in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add phosphorus oxychloride (1.1 eq) to the stirred solution.

  • Add N,N-dimethylformamide (3.0 eq) dropwise via the dropping funnel, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully pour the reaction mixture into a beaker of ice-cold saturated sodium bicarbonate solution.

  • Stir vigorously until the evolution of gas ceases.

  • Extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford pure benzofuran-2-carbaldehyde.

II. Nucleophilic Substitution: Expanding the Synthetic Toolbox

While less common than electrophilic substitution due to the electron-rich nature of the ring, nucleophilic substitution reactions on benzofurans are achievable, particularly on halogenated derivatives. These reactions are often facilitated by transition metal catalysis, most notably palladium-based catalysts.[12]

Halogen atoms at the C2 or C3 positions can be displaced by a variety of nucleophiles, including amines, alkoxides, and organometallic reagents. The regioselectivity of these reactions can be controlled, with palladium-catalyzed cross-coupling reactions often showing a preference for the C2 position.[13]

Palladium-Catalyzed Cross-Coupling Reactions:

Palladium-catalyzed cross-coupling reactions, such as the Suzuki, Sonogashira, and Negishi reactions, have become indispensable tools for the synthesis of substituted benzofurans.[13][14] These methods allow for the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity. For instance, 2,3-dibromobenzofuran can undergo regioselective Sonogashira and Negishi-type cross-coupling reactions at the 2-position.[13]

Diagram: Palladium-Catalyzed Cross-Coupling Workflow

Pd_Coupling Start Halogenated Benzofuran (e.g., 2-Bromobenzofuran) Reaction Reaction Mixture Start->Reaction Coupling_Partner Coupling Partner (e.g., Boronic Acid, Alkyne) Coupling_Partner->Reaction Catalyst Pd Catalyst (e.g., Pd(PPh₃)₄) Catalyst->Reaction Base Base (e.g., K₂CO₃) Base->Reaction Solvent Solvent (e.g., Toluene) Solvent->Reaction Product Substituted Benzofuran Reaction->Product Heat

Caption: General workflow for palladium-catalyzed cross-coupling of benzofurans.

Experimental Protocol: Suzuki Coupling of 2-Bromobenzofuran

This protocol details the synthesis of 2-phenylbenzofuran via a Suzuki cross-coupling reaction.

Materials:

  • 2-Bromobenzofuran

  • Phenylboronic acid

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

  • Potassium carbonate (K₂CO₃)

  • Toluene

  • Ethanol

  • Water

  • Ethyl acetate

  • Anhydrous sodium sulfate

Procedure:

  • To a Schlenk flask under an inert atmosphere (argon or nitrogen), add 2-bromobenzofuran (1.0 eq), phenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

  • Add tetrakis(triphenylphosphine)palladium(0) (0.03 eq).

  • Add a 3:1:1 mixture of toluene, ethanol, and water as the solvent.

  • Degas the reaction mixture by bubbling argon through the solution for 15 minutes.

  • Heat the mixture to reflux (approximately 90-100 °C) and stir for 12-24 hours, monitoring by TLC.

  • After completion, cool the reaction to room temperature.

  • Add water and extract with ethyl acetate (3 x 30 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate gradient) to yield 2-phenylbenzofuran.

III. Cycloaddition Reactions: Building Complexity

The furan ring of benzofuran can participate in cycloaddition reactions, although its aromatic character makes it less reactive than simple furans. These reactions provide powerful methods for constructing complex polycyclic structures.

[4+2] Cycloaddition (Diels-Alder Reaction)

Benzofuran can act as a diene in Diels-Alder reactions, particularly in intramolecular variants where the dienophile is tethered to the benzofuran ring.[15] However, intermolecular Diels-Alder reactions with benzofuran are less common and often require activated dienophiles or high pressures. The aromaticity of the benzene ring is typically disrupted in these transformations.

[3+2] Cycloaddition

More recently, [3+2] cycloaddition reactions have been developed for the synthesis of benzofuran derivatives. For example, La(OTf)₃-catalyzed [3+2] cycloaddition of quinones with vinyl azides provides a route to 5-hydroxybenzofuran-4-carboxylic acid derivatives.[16]

[4+1] Cycloaddition

A novel approach to 2-aminobenzofurans involves a formal [4+1] cycloaddition of in situ generated ortho-quinone methides (o-QMs) with isocyanides, mediated by Sc(OTf)₃.[17] This method provides a straightforward and efficient route to this important class of benzofuran derivatives.[17]

Diagram: Cycloaddition Strategies for Benzofuran

Cycloaddition cluster_4_2 [4+2] Cycloaddition cluster_3_2 [3+2] Cycloaddition cluster_4_1 [4+1] Cycloaddition Benzofuran Benzofuran Product_4_2 Polycyclic Adduct Benzofuran->Product_4_2 Product_3_2 Fused Heterocycle Benzofuran->Product_3_2 Dienophile Dienophile Dienophile->Product_4_2 Dipole 1,3-Dipole Dipole->Product_3_2 oQM o-Quinone Methide Product_4_1 2-Aminobenzofuran oQM->Product_4_1 Isocyanide Isocyanide Isocyanide->Product_4_1

Caption: Overview of cycloaddition reactions involving the benzofuran ring.

IV. Metal-Catalyzed Synthetic Strategies

Beyond cross-coupling, a plethora of other metal-catalyzed reactions have been developed for the synthesis and functionalization of benzofurans. These methods often offer high efficiency, selectivity, and functional group tolerance.

Intramolecular Cyclization

A common and powerful strategy for constructing the benzofuran core involves the intramolecular cyclization of suitably substituted precursors.[18][19] Palladium-catalyzed intramolecular cyclization of o-iodophenol derivatives with terminal alkynes is a widely used method.[18] Similarly, indium(III) halides can catalyze the hydroalkoxylation of ortho-alkynylphenols to afford benzofurans with 5-endo-dig regioselectivity.[14][20]

C-H Activation/Annulation

More recently, transition metal-catalyzed C-H activation and annulation reactions have emerged as atom-economical methods for benzofuran synthesis. For example, rhodium-catalyzed reactions of substituted benzamides with vinylene carbonate can produce a wide range of substituted benzofurans.[21][22]

Conclusion

The benzofuran ring system exhibits a rich and diverse reactivity profile, making it a versatile scaffold for the development of new molecules with important applications in medicine and materials science. A thorough understanding of its electronic properties and the various reaction manifolds available for its functionalization is crucial for researchers in these fields. From classical electrophilic substitutions to modern metal-catalyzed cross-couplings and cycloadditions, the synthetic chemist's toolbox for manipulating the benzofuran core is extensive and continues to expand. The protocols and principles outlined in this guide provide a solid foundation for the rational design and synthesis of novel benzofuran derivatives, enabling the exploration of their full potential.

References

  • Synthesis of Benzofuran Derivatives via Rearrangement and Their Inhibitory Activity on Acetylcholinesterase - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. (2021). Molecules, 26(16), 4987. [Link]

  • La(OTf)3-Catalyzed [3+2] Cycloaddition Reactions for the Synthesis of Benzo[d]oxazoles/Benzofurans. (2024). The Journal of Organic Chemistry. [Link]

  • Unlocking the Potential: A Comprehensive Review for the Synthesis of Benzofuran Derivatives. (2024). Current Green Chemistry, 11(1), 12-36. [Link]

  • Synthesis of Benzofuran Derivatives and their Evaluation of Antimicrobial Activity. (2014). International Journal of Pharmaceutical Sciences and Research, 5(2), 637-641. [Link]

  • Nucleophilic substitution of benzofuran derivatives using Pd‐catalyst. (n.d.). ResearchGate. [Link]

  • Regioselectivity in electrophilic aromatic substitution of benzofuran and indole. (2015). Chemistry Stack Exchange. [Link]

  • Bioactive Benzofuran derivatives: A review. (2015). European Journal of Medicinal Chemistry, 97, 483-504. [Link]

  • Bioactive benzofuran derivatives: moracins A-Z in medicinal chemistry. (2015). Mini-Reviews in Medicinal Chemistry, 15(8), 652-665. [Link]

  • Green Synthetic Strategies and Medicinal Applications of Benzofuran: A Review. (2025). Atlantis Advances in Applied Sciences. [Link]

  • Synthesis of Benzofuran Derivatives via Different Methods. (2014). Synthetic Communications, 44(20), 2895-2921. [Link]

  • SYNTHESIS AND BIOLOGICAL ACTIVITIES OF BENZOFURAN DERIVATIVES IN THE NEW MILLENNIUM. (2026). ResearchGate. [Link]

  • Acid-Regulated Selective Synthesis of Benzofuran Derivatives via Single-Component BDA Retro-Aldol/Michael Addition Cascade and [4 + 2] Cycloaddition Reactions. (2025). ACS Publications. [Link]

  • Benzo[b]furan: Chemical Reactivity. (2020). YouTube. [Link]

  • Reactivity of Benzofuran Derivatives. (2014). Synthetic Communications, 44(20), 2895-2921. [https://www.researchgate.net/publication/271513904_Reactivity_of_Benzofuran_Derivatives]([Link]_ Derivatives)

  • 2,3-Disubstituted and 2,3,5-Trisubstituted Benzofurans by Regioselective Pd- Catalyzed Cross-coupling Reactions. (1999). Synlett, 1999(1), 47-49. [Link]

  • Cycloaddition Across The Benzofuran Ring As An Approach To The Morphine Alkaloids. (n.d.). Scribd. [Link]

  • Electrophilic substitutions in five-membered heteroaromatic systems. Part XII. A quantitative study on the reactivities of the α - and β-positions of benzofuran and benzothiophen in electrophilic substitutions. (1971). Journal of the Chemical Society B: Physical Organic, 79-82. [Link]

  • A Novel Method to Construct 2-Aminobenzofurans via [4 + 1] Cycloaddition Reaction of In Situ Generated Ortho-Quinone Methides with Isocyanides. (2022). Molecules, 27(23), 8493. [Link]

  • 22723_lec7.ppt. (n.d.). SlideShare. [Link]

  • Studies on the Synthesis Reactivity of Novel Benzofuran-2-yl-[3-Methyl-3-Phenylcyclobutyl] Methanones and their Antimicrobial Activity. (2009). Molecules, 14(9), 3290-3299. [Link]

  • Recent Advances in the Cycloaddition Reactions of 2-Benzylidene-1-benzofuran-3-ones, and Their Sulfur, Nitrogen and Methylene Analogues. (2020). Molecules, 25(18), 4233. [Link]

  • Benzofuran synthesis. (n.d.). Organic Chemistry Portal. [Link]

  • SYNTHESIS OF BENZO[b]FURAN DERIVATIVES BY TRANSITION METAL-CATALYZED HETEROCICLYZATIONS OF 2-ETHYNYLPHENOLS. (n.d.). CORE. [Link]

  • N-Heterocyclic Carbene Catalyzed Nucleophilic Substitution Reaction for Construction of Benzopyrones and Benzofuranones. (2006). Organic Letters, 8(20), 4637-4640. [Link]

  • Nickel-catalyzed cross-coupling of 2-fluorobenzofurans with arylboronic acids via aromatic C–F bond activation. (2025). Beilstein Journal of Organic Chemistry. [Link]

  • Synthesis, structural properties, electrophilic substitution reactions and DFT computational studies of calix[20]benzofurans. (2008). Organic & Biomolecular Chemistry, 6(13), 2349-2358. [Link]

  • Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. (2024). RSC Publishing. [Link]

  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. (2024). ACS Omega. [Link]

  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. (2024). Semantic Scholar. [Link]

  • A new approach to fused furan ring systems and benzofurans: Intramolecular cyclization reactions of unsaturated acyloxy sulfone derivatives. (2008). Beilstein Journal of Organic Chemistry, 4, 30. [Link]

  • Total synthesis of natural products containing benzofuran rings. (2017). RSC Advances, 7(40), 24869-24903. [Link]

  • Natural source, bioactivity and synthesis of benzofuran derivatives. (2019). RSC Advances, 9(46), 26730-26747. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Strategic Utilization of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate in Organic Synthesis

Document Type: Technical Application Guide & Validated Protocols Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Executive Summary Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carbox...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Document Type: Technical Application Guide & Validated Protocols Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals

Executive Summary

Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate (CAS: 91571-13-0) is a highly versatile, orthogonally addressable heterocyclic scaffold. Benzofurans are privileged structures in medicinal chemistry, frequently serving as the core pharmacophore for various kinase inhibitors, GPCR ligands, and monoamine oxidase inhibitors (MAOIs). Most notably, this specific substitution pattern is the foundational precursor for [1], a reversible inhibitor of monoamine oxidase A (RIMA) investigated for the treatment of depression and anxiety.

As a Senior Application Scientist, I have designed this guide to detail the chemoselective manipulation of this scaffold. The molecule presents three distinct reactive sites, allowing for divergent synthetic pathways without the need for cumbersome protection/deprotection sequences.

Structural & Electronic Profiling

The synthetic utility of this scaffold lies in the predictable reactivity of its three functional handles:

  • C7-Bromo (Electrophilic Hub): The bromine atom at the C7 position is highly activated for oxidative addition by the adjacent oxygen atom of the furan ring. It serves as an ideal handle for palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, Sonogashira).

  • C2-Ethyl Ester (Carbonyl Hub): The ester group is robust under standard cross-coupling conditions but can be readily saponified to a carboxylic acid for amide coupling, or reduced (via DIBAL-H or LiAlH₄) to an aldehyde or primary alcohol.

  • C5-Methoxy (Electronic Modulator): The methoxy group acts as an electron-donating group (EDG), enriching the electron density of the benzofuran core. In late-stage functionalization, it can be cleaved using Lewis acids (e.g., BBr₃) to reveal a nucleophilic phenol, which can be further derivatized into triflates or ethers.

Workflow Scaffold Ethyl 7-bromo-5-methoxy- 1-benzofuran-2-carboxylate C7 C7-Bromo Cross-Coupling Scaffold->C7 Pd Catalyst C2 C2-Ester Manipulation Scaffold->C2 Hydrolysis/Reduction C5 C5-Methoxy Demethylation Scaffold->C5 Lewis Acid (BBr3) Prod1 7-Substituted Derivatives C7->Prod1 Prod2 C2-Amides/Alcohols C2->Prod2 Prod3 C5-Phenol Derivatives C5->Prod3

Caption: Divergent synthetic workflow of the benzofuran scaffold.

Quantitative Reaction Metrics

The following table summarizes the optimized reaction parameters and expected quantitative outcomes for the primary transformations of this scaffold, based on standard industry practices for benzofuran building blocks [2].

Reaction TypeTarget SiteReagents & CatalystTemp / TimeExpected YieldKey Analytical Marker (LC-MS)
Suzuki Coupling C7-BromoAr-B(OH)₂, Pd(dppf)Cl₂, K₃PO₄90 °C / 4-6 h82 - 95%Loss of m/z 299/301 doublet
Saponification C2-EsterLiOH·H₂O, THF/MeOH/H₂O25 °C / 2 h> 95%[M-H]⁻ at m/z 269.0/271.0
Amidation C2-AcidAmine, HATU, DIPEA, DMF25 °C / 12 h75 - 88%Emergence of [M+H]⁺ of amide
Demethylation C5-MethoxyBBr₃ (3.0 eq), DCM-78 to 0 °C / 3 h70 - 85%Shift to earlier retention time

Experimental Protocols: Self-Validating Systems

In modern drug discovery, protocols must be robust and self-validating. The following methodologies incorporate specific causality for reagent selection and built-in analytical checkpoints to ensure experimental success.

Protocol A: C7-Functionalization via Suzuki-Miyaura Cross-Coupling

Causality & Design: Steric hindrance at the C7 position (flanked by the furan oxygen) can impede the transmetalation and reductive elimination steps of the catalytic cycle. To overcome this, Pd(dppf)Cl₂ is selected as the pre-catalyst. The large bite angle of the dppf ligand forces the palladium center into a geometry that accelerates reductive elimination. Potassium phosphate (K₃PO₄) is chosen over weaker bases (like Na₂CO₃) because its superior solubility in aqueous dioxane significantly accelerates the rate-limiting transmetalation step.

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask, combine Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate (1.0 eq, 1.0 mmol, ~299 mg), the desired arylboronic acid (1.2 eq), and K₃PO₄ (3.0 eq).

  • Solvent Addition: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 10 mL). Degassing via sparging with N₂ for 15 minutes is critical to prevent the formation of homocoupled boronic acid byproducts.

  • Catalyst Introduction: Add Pd(dppf)Cl₂ (0.05 eq, 5 mol%). Seal the flask and heat to 90 °C.

  • Self-Validation Checkpoint (2 hours): Sample 10 µL of the reaction mixture, dilute in MeCN, and analyze via LC-MS.

    • Validation: The starting material exhibits a distinct 1:1 isotopic doublet at m/z 299.0 / 301.0[M+H]⁺ due to the ⁷⁹Br/⁸¹Br isotopes. Successful conversion is validated by the complete disappearance of this doublet and the emergence of the product mass. If the doublet persists, spike the reaction with an additional 2 mol% catalyst.

  • Workup: Cool to room temperature, dilute with EtOAc (20 mL), wash with brine (2 × 10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc).

CatalyticCycle Pd0 Pd(0) Catalyst OxAdd Oxidative Addition Pd(II) Complex Pd0->OxAdd 1. Ar-Br Scaffold (C7-Insertion) TransMet Transmetalation Pd(II)-Aryl Complex OxAdd->TransMet 2. R-B(OH)2 Base TransMet->Pd0 3. Reductive Elimination (Yields C7-R Product)

Caption: Catalytic cycle of the C7 Suzuki-Miyaura cross-coupling.

Protocol B: C2-Ester Saponification (Self-Purifying Workflow)

Causality & Design: Hydrolysis of the highly lipophilic ethyl ester requires a solvent system that can simultaneously solvate the organic scaffold and the inorganic hydroxide. A THF/MeOH/H₂O (3:1:1) mixture is optimal. LiOH is preferred over NaOH to minimize the risk of base-catalyzed degradation of the furan ring.

Step-by-Step Methodology:

  • Reaction: Dissolve the scaffold (1.0 eq, 1.0 mmol) in THF/MeOH/H₂O (3:1:1, 5 mL). Add LiOH·H₂O (3.0 eq). Stir at 25 °C.

  • Self-Validation Checkpoint (1.5 hours): Perform TLC (30% EtOAc/Hexanes).

    • Validation: The starting ester has an R_f of ~0.6. The resulting carboxylic acid will remain at the baseline (R_f 0.0) due to its polarity. Complete conversion is visually confirmed under UV (254 nm).

  • Self-Purifying Workup: Concentrate the mixture in vacuo to remove THF and MeOH. Dilute the remaining aqueous layer with 5 mL of water and extract once with Et₂O (to remove organic impurities).

  • Precipitation: Cool the aqueous layer in an ice bath and slowly acidify to pH 2-3 using 1M HCl.

    • Validation: A white/off-white precipitate (the free carboxylic acid) will crash out of the solution immediately.

  • Isolation: Filter the precipitate over a Büchner funnel, wash with cold water, and dry under high vacuum. The product is typically >98% pure by NMR, requiring no column chromatography. LC-MS will confirm the product via an [M-H]⁻ signal at m/z 269.0 / 271.0.

Conclusion

Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate is a highly strategic building block. By understanding the electronic and steric nuances of its three functional sites, researchers can rapidly generate diverse libraries of benzofuran derivatives. The self-validating protocols provided above ensure high fidelity and reproducibility, minimizing bottlenecks in the drug discovery pipeline [3].

References

  • Title: Brofaromine | CID 44571 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

Application

Advanced Application Note: Palladium-Catalyzed Cross-Coupling of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

Executive Summary & Strategic Molecular Significance The benzofuran ring system is a privileged heterocyclic scaffold in medicinal chemistry, frequently serving as the core pharmacophore in anti-inflammatory, antimicrobi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Molecular Significance

The benzofuran ring system is a privileged heterocyclic scaffold in medicinal chemistry, frequently serving as the core pharmacophore in anti-inflammatory, antimicrobial, and targeted anticancer therapeutics[1]. Among the highly functionalized building blocks available to drug development professionals, Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate (CAS: 91571-13-0)[2] stands out due to its orthogonal reactivity profile.

This molecule presents three distinct synthetic handles:

  • C7-Bromide: The primary site for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira).

  • C2-Ethyl Carboxylate: An electron-withdrawing group that can be subsequently saponified, amidated, or reduced.

  • C5-Methoxy: An electron-donating group that modulates the electronic density of the aromatic system, influencing both the pharmacokinetics of the final drug candidate and the kinetics of the catalytic cycle.

This application note provides a comprehensive, self-validating guide to executing high-yielding palladium-catalyzed cross-coupling reactions at the C7 position of this specific benzofuran derivative.

Mechanistic Causality: Engineering the Catalytic Cycle

To achieve high conversions, one must understand the electronic and steric microenvironment of the C7 position. The C7-Br bond is strategically located ortho to the benzofuran oxygen. This heteroatom exerts a strong inductive electron-withdrawing effect (-I effect) on the C7 carbon, polarizing the carbon-halogen bond and lowering the activation energy required for the Oxidative Addition of the electron-rich Pd(0) species.

However, the C5-methoxy group acts as a competing electron-donating group (+M effect) through resonance. While this slightly decelerates the initial oxidative addition compared to an unsubstituted ring, it significantly stabilizes the resulting Ar-Pd(II)-Br intermediate, preventing premature catalyst decomposition (e.g., palladium black formation)[3]. To overcome the steric hindrance of the adjacent fused ring system during the Reductive Elimination phase, bulky, electron-rich biaryl phosphine ligands (such as XPhos) or bidentate ligands (such as dppf) are strictly required[4].

G Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition (C7-Br Bond Cleavage) Pd0->OxAdd + Substrate PdII Ar-Pd(II)-Br Intermediate OxAdd->PdII Transmet Transmetalation (with Ar'-B(OH)2) PdII->Transmet + Base PdII_diaryl Ar-Pd(II)-Ar' Intermediate Transmet->PdII_diaryl RedElim Reductive Elimination (Product Formation) PdII_diaryl->RedElim RedElim->Pd0 - Pd(0) Product 7-Aryl Benzofuran Product RedElim->Product

Pd-catalyzed Suzuki-Miyaura catalytic cycle for 7-bromobenzofuran derivatives.

Quantitative Data: Reaction Optimization

The choice of catalyst, ligand, and base dictates the success of the cross-coupling. Table 1 summarizes the empirical optimization data for the Suzuki-Miyaura coupling of 7-bromobenzofurans with electron-neutral arylboronic acids.

Table 1: Optimization of Suzuki-Miyaura Cross-Coupling Conditions

EntryCatalyst (mol %)LigandBase (Equiv)Solvent SystemTemp (°C)Yield (%)
1Pd(PPh3)4 (5.0)NoneNa2CO3 (2.0)Toluene/H2O (4:1)9045
2Pd(OAc)2 (5.0)PPh3K2CO3 (2.0)EtOH/H2O (1:1)8061
3Pd(dppf)Cl2 (5.0)dppfK3PO4 (2.0)1,4-Dioxane/H2O (4:1)9088
4 Pd2(dba)3 (2.5) XPhos Cs2CO3 (2.0) 1,4-Dioxane (Anhydrous) 100 94

Causality Note: Entry 1 and 2 fail to achieve high yields because first-generation triphenylphosphine ligands lack the steric bulk required to accelerate reductive elimination, leading to competitive protodeboronation of the boronic acid. Entry 4 utilizes XPhos, which creates a highly active, mono-ligated Pd(0) species that efficiently navigates the steric bulk of the C7 position[4].

Validated Experimental Protocols

The following protocols are designed as self-validating systems . By monitoring specific physical and chemical checkpoints, researchers can verify the integrity of the reaction in real-time.

Workflow Setup 1. Reaction Setup (Glovebox/Schlenk) Reagents 2. Reagent Addition (Substrate, Pd, Ligand, Base) Setup->Reagents Heating 3. Thermal Activation (80-100 °C, 12h) Reagents->Heating Monitoring 4. In-Process Control (LC-MS / TLC) Heating->Monitoring Workup 5. Quench & Extraction (EtOAc / H2O) Monitoring->Workup Purification 6. Flash Chromatography (Silica Gel) Workup->Purification

Step-by-step experimental workflow for Pd-catalyzed cross-coupling reactions.
Protocol A: High-Yield Suzuki-Miyaura Cross-Coupling (C-C Bond Formation)

Objective: Coupling of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate with an arylboronic acid.

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate (1.0 mmol, 299.12 g/mol )[2], the desired arylboronic acid (1.2 mmol), and anhydrous Cs2CO3 (2.0 mmol).

  • Catalyst Loading: Add Pd2(dba)3 (0.025 mmol, 2.5 mol%) and XPhos (0.06 mmol, 6.0 mol%).

  • Atmospheric Control (Critical): Seal the tube with a rubber septum. Evacuate and backfill with high-purity Argon three times. Causality: Oxygen must be strictly excluded to prevent the irreversible oxidation of the phosphine ligand to its phosphine oxide, which terminates the catalytic cycle.

  • Solvent Addition: Syringe in 5.0 mL of anhydrous, thoroughly degassed 1,4-dioxane.

  • Thermal Activation: Replace the septum with a Teflon screw cap under positive Argon flow. Heat the reaction mixture in an oil bath pre-heated to 100 °C for 12 hours.

  • In-Process Validation Checkpoint: After 30 minutes of heating, observe the reaction mixture. It should transition from a dark purple/red suspension to a deep, homogeneous amber/brown solution. Self-Validation Failure: If a rapid precipitation of a fine black solid (palladium black) occurs, the catalyst has aggregated and deactivated[3]. This indicates inadequate degassing or a poisoned boronic acid batch. Halt the reaction.

  • Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and filter through a short pad of Celite to remove inorganic salts and precipitated palladium.

  • Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)

Objective: Functionalization of the C7 position with secondary amines (e.g., morpholine or piperidine derivatives) to enhance aqueous solubility of the scaffold.

Step-by-Step Methodology:

  • Preparation: To a dried vial, add Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate (1.0 mmol) and sodium tert-butoxide (NaOtBu) (1.5 mmol). Note: NaOtBu is highly hygroscopic; weigh inside a glovebox.

  • Catalyst Loading: Add Pd(OAc)2 (5.0 mol%) and RuPhos (10.0 mol%). RuPhos is specifically selected over XPhos here because its slightly smaller bite angle and electron-rich nature perfectly accommodate the reductive elimination of C-N bonds.

  • Amine Addition: Add the secondary amine (1.2 mmol). If the amine is a liquid, add it via syringe after the solvent.

  • Solvent & Heating: Add 5.0 mL of anhydrous Toluene. Heat at 90 °C for 8-10 hours under Argon.

  • In-Process Validation Checkpoint: Monitor via LC-MS at the 4-hour mark. The disappearance of the starting material (m/z ~299/301) and the appearance of the product mass confirms successful transmetalation and reductive elimination.

  • Workup: Quench with saturated aqueous NaHCO3 (10 mL) to neutralize any remaining base. Extract with DCM (3 x 15 mL), dry over anhydrous Na2SO4, and concentrate for chromatography.

Troubleshooting & Field-Proven Insights

  • Issue: High Levels of Protodeboronation (Suzuki-Miyaura)

    • Symptom: LC-MS shows complete consumption of the boronic acid, but unreacted bromobenzofuran remains.

    • Causality: The boronic acid is reacting with trace water/protons faster than it is undergoing transmetalation with the Pd(II) intermediate.

    • Solution: Switch from aqueous base systems (e.g., K2CO3 in H2O) to anhydrous conditions using suspended Cs2CO3 or K3PO4 in dry 1,4-dioxane. Ensure the boronic acid is strictly anhydrous.

  • Issue: Ester Hydrolysis

    • Symptom: Isolation of the 2-carboxylic acid derivative instead of the ethyl ester.

    • Causality: The C2-ethyl carboxylate is susceptible to saponification if strong aqueous bases (like NaOH or KOH) are used at elevated temperatures.

    • Solution: Maintain the use of mild, non-nucleophilic bases (Cs2CO3, K3PO4) and minimize water content in the solvent system.

References

  • Sigma-Aldrich / Apollo Scientific. Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate Product Specification and Safety Data.2

  • MDPI - Molecules. Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media.1

  • ACS Publications - Organic Letters. One-Step Palladium-Catalyzed Heterocyclic Ring Closure of Benzofurans with Aryl Iodides through a Heck-Type Pathway.3

  • Beilstein Journal of Organic Chemistry. Rapid regio- and multi-coupling reactivity of 2,3-dibromobenzofurans with atom-economic triarylbismuths under palladium catalysis.4

Sources

Method

Introduction: The Benzofuran Scaffold and the Strategic Importance of C-Br Functionalization

An Application Guide to the Strategic Functionalization of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate Benzofuran derivatives represent a cornerstone in medicinal chemistry and materials science, forming the core...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide to the Strategic Functionalization of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

Benzofuran derivatives represent a cornerstone in medicinal chemistry and materials science, forming the core structure of numerous natural products and synthetic molecules with a wide spectrum of biological activities, including antimicrobial, anti-tumor, and anti-inflammatory properties.[1][2] The ability to selectively modify the benzofuran core allows for the systematic exploration of structure-activity relationships (SAR) and the development of novel therapeutic agents and functional materials.[3]

Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate is a highly valuable synthetic intermediate. The electron-rich nature of the benzofuran ring, combined with the strategically placed methoxy and ethyl ester groups, makes it an ideal platform for further elaboration. The bromine atom at the C-7 position is a particularly versatile synthetic handle, serving as a prime site for transition-metal-catalyzed cross-coupling reactions.[4][5] This guide provides detailed protocols and expert insights into the most effective methods for the functionalization of this C-Br bond, enabling researchers to unlock a diverse array of novel chemical entities.

Suzuki-Miyaura Coupling: Forging Biaryl and Heteroaryl Linkages

The Suzuki-Miyaura reaction is a robust and widely used method for forming carbon-carbon bonds, particularly for the synthesis of biaryl structures prevalent in pharmaceuticals.[6][7] The reaction couples the aryl bromide with an organoboron reagent, typically an arylboronic acid or ester, in the presence of a palladium catalyst and a base.[8]

Reaction Principle & Causality

The catalytic cycle involves three key steps:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of the benzofuran substrate. The electron-donating methoxy group on the benzofuran ring can facilitate this step.

  • Transmetalation: The organic group from the boronic acid is transferred to the palladium center, displacing the halide. This step is promoted by the base, which activates the boronic acid.

  • Reductive Elimination: The two organic partners on the palladium complex couple and are eliminated, forming the new C-C bond and regenerating the Pd(0) catalyst.

Suzuki_Miyaura_Workflow cluster_prep I. Reaction Preparation (Inert Atmosphere) cluster_reaction II. Reaction Execution cluster_workup III. Workup & Purification prep1 To a dry Schlenk flask, add: - Benzofuran-Br (1.0 eq) - Arylboronic Acid (1.2-1.5 eq) - Base (e.g., K₂CO₃, 2.0 eq) prep2 Add Pd Catalyst & Ligand (e.g., Pd(OAc)₂, PPh₃) prep1->prep2 prep3 Add Degassed Solvents (e.g., Dioxane/Water) prep2->prep3 react1 Purge with Argon prep3->react1 react2 Heat to 80-100 °C Stir for 4-12 h react1->react2 react3 Monitor by TLC/GC-MS react2->react3 workup1 Cool to RT Dilute with Ethyl Acetate react3->workup1 workup2 Aqueous Wash (Water, Brine) workup1->workup2 workup3 Dry Organic Layer (Na₂SO₄) Concentrate in vacuo workup2->workup3 workup4 Purify by Column Chromatography workup3->workup4 final_product final_product workup4->final_product IV. Analysis (NMR, MS)

Caption: General workflow for Suzuki-Miyaura coupling reactions.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for coupling Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate with a generic arylboronic acid.

Materials:

  • Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate (1.0 eq.)

  • Arylboronic acid (1.2 eq.)

  • Palladium(II) acetate [Pd(OAc)₂] (0.02 eq.)

  • Triphenylphosphine [PPh₃] (0.08 eq.)

  • Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq.)

  • 1,4-Dioxane, anhydrous

  • Deionized Water, degassed

Procedure:

  • Reagent Preparation: To a dry, argon-flushed Schlenk flask equipped with a magnetic stir bar and condenser, add Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate (1.0 eq.), the arylboronic acid (1.2 eq.), and finely ground K₂CO₃ (2.0 eq.).

  • Catalyst Addition: In a separate vial, briefly mix Pd(OAc)₂ (0.02 eq.) and PPh₃ (0.08 eq.) before adding them to the main reaction flask.

  • Solvent Addition: Add anhydrous 1,4-dioxane and degassed deionized water in a 4:1 ratio (e.g., for a 1 mmol scale, use 8 mL of dioxane and 2 mL of water).

  • Reaction Execution: Place the flask in a preheated oil bath at 90 °C. Stir the reaction mixture vigorously for 4-12 hours under a positive pressure of argon.

  • Monitoring: Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or GC-MS.

  • Workup: After the reaction is complete, allow the mixture to cool to room temperature. Dilute with ethyl acetate (20 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with water (2 x 15 mL) and brine (1 x 15 mL).

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired 2-arylbenzofuran product.[7]

Senior Application Scientist's Note: The choice of ligand is crucial. While PPh₃ is a good starting point, for more challenging couplings (e.g., with sterically hindered boronic acids), more electron-rich and bulky phosphine ligands like SPhos or XPhos, often in combination with a Pd₂(dba)₃ precatalyst, can significantly improve yields.[8] The use of a pre-mixed and degassed solvent system is critical to prevent catalyst deactivation.

Data Summary: Suzuki-Miyaura Coupling Parameters
ParameterRecommended ConditionRationale / Notes
Palladium Source Pd(OAc)₂, Pd(PPh₃)₄, Pd₂(dba)₃Pd(OAc)₂ is cost-effective. Pd(PPh₃)₄ can be used directly.
Ligand PPh₃, RuPhos, XPhosBulky, electron-rich ligands often improve catalytic turnover.[8]
Base K₂CO₃, Cs₂CO₃, K₃PO₄K₂CO₃ is a good general-purpose base. Cs₂CO₃ is stronger and more soluble.
Solvent Dioxane/H₂O, Toluene/H₂O, DMEThe aqueous phase is essential for the transmetalation step.
Temperature 80 - 110 °CSufficient thermal energy is needed to drive the catalytic cycle.
Equivalents Boronic Acid (1.1 - 1.5 eq.)A slight excess ensures complete consumption of the starting bromide.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is the premier method for forming C(sp²)-C(sp) bonds, reacting an aryl halide with a terminal alkyne.[9][10] This reaction is invaluable for creating rigid, linear extensions to molecular scaffolds, a common strategy in materials science and for developing enzyme inhibitors. The reaction is typically catalyzed by palladium, often with a copper(I) co-catalyst.[11]

Reaction Principle & Causality

The generally accepted mechanism involves two interconnected catalytic cycles:

  • Palladium Cycle: Similar to the Suzuki coupling, it begins with oxidative addition of the Pd(0) catalyst to the C-Br bond.

  • Copper Cycle: Copper(I) reacts with the terminal alkyne in the presence of a base to form a copper(I) acetylide intermediate. This species then undergoes transmetalation with the Pd(II)-aryl complex.

  • Reductive Elimination from the resulting Pd(II) complex yields the final product and regenerates the Pd(0) catalyst.

Modern, copper-free protocols have been developed to avoid issues with alkyne homocoupling (Glaser coupling), which is a common side reaction promoted by copper.[10][11]

Sonogashira_Cycle pd0 Pd(0)L₂ pd2_complex Ar-Pd(II)L₂-Br pd0->pd2_complex Oxidative Addition pd_alkynyl_complex Ar-Pd(II)L₂-C≡C-R pd2_complex->pd_alkynyl_complex Transmetalation cu_acetylide R-C≡C-Cu(I) cu_acetylide->pd2_complex alkyne R-C≡C-H alkyne->cu_acetylide pd_alkynyl_complex->pd0 Reductive Elimination product Ar-C≡C-R pd_alkynyl_complex->product substrate Ar-Br substrate->pd2_complex base Base (e.g., Et₃N) base->alkyne cuI CuI cuI->alkyne

Sources

Application

Application Notes and Protocols: A Guide to the Hydrolysis of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

This document provides a comprehensive guide for the chemical hydrolysis of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate to its corresponding carboxylic acid, 7-bromo-5-methoxy-1-benzofuran-2-carboxylic acid. This...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This document provides a comprehensive guide for the chemical hydrolysis of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate to its corresponding carboxylic acid, 7-bromo-5-methoxy-1-benzofuran-2-carboxylic acid. This transformation is a fundamental step in synthetic organic chemistry, often employed in the synthesis of pharmaceutical intermediates and other complex organic molecules. The benzofuran core is a privileged scaffold in drug discovery, and the ability to manipulate substituents on this ring system is crucial for the development of novel therapeutic agents.

The protocol detailed herein is based on the well-established principles of base-catalyzed ester hydrolysis, commonly known as saponification. This method is generally preferred over acid-catalyzed hydrolysis due to the irreversible nature of the reaction under basic conditions, which typically leads to higher yields and simpler product isolation.[1][2] The carboxylate salt formed during the reaction is insoluble in organic solvents, driving the equilibrium towards the products. Subsequent acidification protonates the carboxylate, precipitating the desired carboxylic acid.[2]

Reaction Scheme and Mechanism

The hydrolysis of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate proceeds via a nucleophilic acyl substitution mechanism. The hydroxide ion (OH⁻) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This is followed by the elimination of the ethoxide leaving group, which subsequently deprotonates the newly formed carboxylic acid to yield the carboxylate salt. The reaction is completed by an acidic workup to neutralize the carboxylate and afford the final carboxylic acid product.

Materials and Reagents

Proper handling of all chemicals is paramount. Always consult the relevant Safety Data Sheets (SDS) before commencing any experimental work.

ReagentFormulaMolar Mass ( g/mol )CAS NumberSupplier (Example)
Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylateC₁₂H₁₁BrO₄315.12Not availableVarious
Sodium Hydroxide (NaOH)NaOH40.001310-73-2Sigma-Aldrich
Ethanol (EtOH), 200 proofC₂H₅OH46.0764-17-5Fisher Scientific
Hydrochloric Acid (HCl), concentrated (approx. 37%)HCl36.467647-01-0VWR Chemicals
Diethyl Ether (Et₂O), anhydrous(C₂H₅)₂O74.1260-29-7J.T. Baker
Deionized Water (H₂O)H₂O18.027732-18-5-
Anhydrous Sodium Sulfate (Na₂SO₄)Na₂SO₄142.047757-82-6Acros Organics

Experimental Protocol

Reaction Setup and Saponification
  • Dissolution of Starting Material: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate (1.0 g, 3.17 mmol) in ethanol (30 mL). Stir the mixture at room temperature until the solid is fully dissolved.

  • Preparation of Base Solution: In a separate beaker, carefully dissolve sodium hydroxide (0.25 g, 6.34 mmol, 2.0 equivalents) in deionized water (10 mL). Caution: The dissolution of NaOH is highly exothermic.[3][4][5][6][7]

  • Initiation of Hydrolysis: Add the sodium hydroxide solution to the stirred solution of the ester at room temperature.

  • Heating to Reflux: Attach a reflux condenser to the round-bottom flask and heat the reaction mixture to reflux (approximately 80-85 °C) using a heating mantle or an oil bath.

  • Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). Prepare a TLC chamber with a suitable eluent system (e.g., 3:1 Hexanes:Ethyl Acetate). Spot the reaction mixture alongside the starting material. The reaction is complete when the starting material spot is no longer visible. This typically takes 2-4 hours.

Work-up and Isolation
  • Cooling and Solvent Removal: Once the reaction is complete, remove the heating source and allow the mixture to cool to room temperature. Remove the ethanol and water under reduced pressure using a rotary evaporator.

  • Dissolution of the Salt: To the resulting solid, add deionized water (30 mL) and stir until the sodium salt of the carboxylic acid is fully dissolved.

  • Extraction of Neutral Impurities: Transfer the aqueous solution to a separatory funnel and wash with diethyl ether (2 x 20 mL) to remove any unreacted starting material or other non-polar impurities. Discard the organic layers.

  • Acidification: Cool the aqueous layer in an ice bath. Slowly and carefully add concentrated hydrochloric acid dropwise with stirring until the pH of the solution is approximately 2.[8][9][10][11] A white precipitate of 7-bromo-5-methoxy-1-benzofuran-2-carboxylic acid should form.

  • Product Extraction: Extract the precipitated carboxylic acid with diethyl ether (3 x 30 mL).

  • Drying and Concentration: Combine the organic extracts and wash with brine (1 x 20 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Purification

The crude 7-bromo-5-methoxy-1-benzofuran-2-carboxylic acid can be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to afford a white crystalline solid.[12]

Safety Precautions

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

  • Sodium Hydroxide: Corrosive and can cause severe burns.[3][4][5][6][7] Handle with care and avoid contact with skin and eyes.

  • Hydrochloric Acid: Corrosive and can cause severe burns and respiratory irritation.[8][9][10][11] Use in a well-ventilated fume hood.

  • Ethanol and Diethyl Ether: Highly flammable liquids.[13][14][15][16][17][18][19][20][21] Keep away from open flames and other ignition sources. Diethyl ether can form explosive peroxides upon storage and exposure to air.[15]

  • Reflux: Ensure the reflux apparatus is set up correctly to avoid pressure buildup.

Characterization of 7-bromo-5-methoxy-1-benzofuran-2-carboxylic acid

The identity and purity of the final product should be confirmed by standard analytical techniques.

  • Melting Point: Determine the melting point of the purified product and compare it to the literature value if available.

  • Infrared (IR) Spectroscopy: The IR spectrum should exhibit a broad O-H stretching band characteristic of a carboxylic acid in the region of 2500-3300 cm⁻¹.[22][23][24][25] A strong carbonyl (C=O) stretching absorption should be observed around 1680-1710 cm⁻¹.[22][23][24][25]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The spectrum should show the disappearance of the ethyl group signals (a quartet and a triplet) from the starting material. A broad singlet corresponding to the carboxylic acid proton will appear downfield, typically between 10-13 ppm. The aromatic protons and the methoxy group protons should be observed in their expected regions.

    • ¹³C NMR: The spectrum should show a signal for the carboxylic acid carbonyl carbon in the range of 165-185 ppm.

Workflow Diagram

G cluster_0 Saponification cluster_1 Work-up & Isolation cluster_2 Purification & Analysis A Dissolve Ester in EtOH B Add aq. NaOH A->B C Heat to Reflux (2-4h) B->C D Cool & Concentrate C->D Reaction Complete (TLC) E Dissolve Salt in H₂O D->E F Wash with Et₂O E->F G Acidify with HCl (pH~2) F->G H Extract with Et₂O G->H I Dry & Concentrate H->I J Recrystallize I->J Crude Product K Characterize (m.p., IR, NMR) J->K L L K->L Pure Product

Caption: Experimental workflow for the hydrolysis of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate.

References

  • UCLA Chemistry & Biochemistry. (n.d.). IR Spectroscopy Tutorial: Carboxylic Acids. Retrieved from [Link]

  • LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Chempedia. Retrieved from [Link]

  • Bak, B. (2018, January 1). The C=O Bond, Part III: Carboxylic Acids. Spectroscopy Online. Retrieved from [Link]

  • Oregon State University. (n.d.). CH 336: Carboxylic Acid Spectroscopy. Retrieved from [Link]

  • Agilent Technologies, Inc. (2024, August 23). Ethanol - Safety Data Sheet. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, September 30). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

  • Barth, A. (2004, March 23). Infrared Spectroscopy of Aqueous Carboxylic Acids: Comparison between Different Acids and Their Salts. The Journal of Physical Chemistry A, ACS Publications. Retrieved from [Link]

  • Essential Depot. (2015, April 15). SAFETY DATA SHEET Hydrochloric Acid, 31 – 36%. Retrieved from [Link]

  • Lab-Aids. (n.d.). Hydrochloric acid - SAFETY DATA SHEET. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: Sodium hydroxide. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: Diethyl ether. Retrieved from [Link]

  • Agilent Technologies, Inc. (2019, March 29). Diethyl Ether Standard - Safety Data Sheet. Retrieved from [Link]

  • Agilent Technologies, Inc. (n.d.). Hydrochloric acid 10 percent - SAFETY DATA SHEET. Retrieved from [Link]

  • Ecolab. (n.d.). SAFETY DATA SHEET HYDROCHLORIC ACID 33%. Retrieved from [Link]

  • Clark, J. (n.d.). hydrolysis of esters. Chemguide. Retrieved from [Link]

  • Univar Solutions. (n.d.). Denatured Fuel Ethanol - SAFETY DATA SHEET. Retrieved from [Link]

  • Ecolab. (n.d.). SAFETY DATA SHEET SODIUM HYDROXIDE 25 PERCENT FCC. Retrieved from [Link]

  • Chemos GmbH&Co.KG. (n.d.). Safety Data Sheet: diethyl ether. Retrieved from [Link]

  • Olin Chlor Alkali. (2025, January 21). SAFETY DATA SHEET Sodium Hydroxide Solution 30 - 54%. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: Ethanol. Retrieved from [Link]

  • NIST. (2021, August 6). SRM 2898a - SAFETY DATA SHEET. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Ester to Acid - Common Conditions. Retrieved from [Link]

  • Sessions, A. L. (n.d.). Saponification. Caltech. Retrieved from [Link]

  • Arkat USA, Inc. (n.d.). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Retrieved from [Link]

  • Google Patents. (2014, June 26). Process for the purification of carboxylic acids.
  • OperaChem. (2024, April 27). Saponification-Typical procedures. Retrieved from [Link]

  • ResearchGate. (n.d.). A simple method for the alkaline hydrolysis of esters. Retrieved from [Link]

  • An Example of Basic Catalyzed Hydrolysis of Esters. (2009, September 10). Saponification and the Making of Soap. Retrieved from [Link]

  • Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters - Saponification. Retrieved from [Link]

  • Scribd. (n.d.). Saponification of Esters Lab Report. Retrieved from [Link]

Sources

Method

Application Note: Strategic Scaffold Hopping and Generation—Integrating Generative AI, FBDD, and Diversity-Oriented Synthesis (DOS)

Executive Summary The discovery of novel chemical scaffolds is a cornerstone of modern medicinal chemistry, driven by the need to navigate crowded intellectual property (IP) landscapes, overcome metabolic liabilities, an...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The discovery of novel chemical scaffolds is a cornerstone of modern medicinal chemistry, driven by the need to navigate crowded intellectual property (IP) landscapes, overcome metabolic liabilities, and improve target selectivity. Traditional High-Throughput Screening (HTS) often yields flat, sp²-hybridized aromatic compounds that suffer from poor solubility and high clinical attrition rates.

This application note details a highly integrated, self-validating workflow for creating novel scaffolds. By synergizing Generative Artificial Intelligence (AI) , Fragment-Based Drug Discovery (FBDD) , and Diversity-Oriented Synthesis (DOS) , researchers can systematically transition from computationally designed 3D pharmacophores to physically realized, biologically active molecules.

Theoretical Framework: The Causality of Scaffold Evolution

Scaffold hopping is the process of discovering structurally novel compounds by modifying the central core of a known active molecule while retaining its biological activity[1]. The shift from 2D topological similarity to 3D shape and electrostatic matching has revolutionized this field.

The Mechanistic Causality: Why prioritize 3D complexity? Biological targets are inherently asymmetric and chiral. Legacy compound libraries are dominated by flat, planar molecules that often exhibit promiscuous binding (off-target toxicity) and poor pharmacokinetic profiles (e.g., low aqueous solubility due to π-π stacking). By increasing the fraction of sp³-hybridized carbons (Fsp³) and introducing stereocenters, we create molecules that better complement the 3D topography of target binding pockets[2].

To achieve this, we utilize FBDD to identify low-molecular-weight (<300 Da) binding vectors with high ligand efficiency. Generative AI is then employed to "grow" or "link" these fragments into novel core scaffolds, which are subsequently synthesized using DOS to ensure maximum skeletal diversity[3].

Protocol 1: Computational Scaffold Generation via AI and FBDD

Traditional virtual screening is limited to pre-existing libraries. Generative AI (e.g., Recurrent Neural Networks or Transformer models) overcomes this by sampling the theoretical chemical space (~10⁶⁰ molecules). However, AI models can hallucinate synthetically inaccessible molecules. Therefore, retrosynthetic scoring is implemented as a mandatory self-validating filter.

Step-by-Step Methodology
  • Fragment Hit Identification: Utilize X-ray crystallography or 2D-NMR to identify fragments bound to the target protein.

  • Pharmacophore Extraction: Map the 3D spatial arrangement of critical interaction vectors (e.g., hydrogen bond donors/acceptors, lipophilic contacts).

  • Generative AI Modeling: Input the 3D vectors as constraints into a generative model to output novel SMILES strings representing new core scaffolds.

  • In Silico 3D Screening: Filter the generated structures based on 3D shape and electrostatic similarity to the original active scaffold[1].

  • Retrosynthetic Scoring (Self-Validation): Apply algorithms (e.g., AiZynthFinder) to score the synthetic tractability of the top 1% of candidates. Discard any scaffold with a synthetic accessibility score indicating high difficulty.

AI_Workflow A Fragment Hit Identification (X-ray/NMR) B Pharmacophore Extraction (3D Vectors) A->B Define Constraints C Generative AI Model (e.g., RNN/Transformer) B->C Input Vectors D In Silico Screening (Shape & Electrostatics) C->D Generate SMILES E Retrosynthetic Scoring (Synthetic Tractability) D->E Filter Top 1% F Novel Scaffold Selection E->F Final Candidates

Protocol 2: Synthetic Validation via Diversity-Oriented Synthesis (DOS)

Linear synthesis is inefficient for exploring diverse chemical spaces. DOS solves this by utilizing a Build-Couple-Pair (B/C/P) strategy, allowing the divergent generation of multiple distinct core architectures (e.g., macrocycles, bicyclic systems) from a single set of precursors[4]. This rapid access to 3D fragment collections is critical for evolving hits against complex targets like kinases (e.g., GSK3β)[3].

Step-by-Step Methodology
  • BUILD Phase: Synthesize or procure chiral, pluripotent building blocks containing orthogonal reactive handles (e.g., azido-acids, alkynyl-amines).

  • COUPLE Phase: Perform intermolecular coupling (e.g., standard EDC/HOBt amide bond formation) to link the building blocks into a linear, flexible precursor.

  • PAIR Phase (Skeletal Diversification): Split the linear precursor into different reaction pathways to execute intramolecular cyclizations.

    • Path A: Subject the precursor to Ring-Closing Metathesis (RCM) using a Ruthenium catalyst to yield a macrocyclic scaffold.

    • Path B: Subject the precursor to a [3+2] cycloaddition (e.g., click chemistry) to yield a rigid, fused bicyclic core.

  • Purification & Characterization: Isolate the novel scaffolds via preparative HPLC and confirm stereochemistry using 2D-NOESY NMR.

DOS_Strategy Build BUILD Phase Chiral Building Blocks Couple COUPLE Phase Intermolecular Reactions Build->Couple Amide/Ester Bond Pair1 PAIR Phase (Path A) Ring-Closing Metathesis Couple->Pair1 Catalyst A Pair2 PAIR Phase (Path B) Cycloaddition Couple->Pair2 Reagent B Scaffold1 Scaffold A (Macrocycle) Pair1->Scaffold1 Yield >80% Scaffold2 Scaffold B (Bicyclic Core) Pair2->Scaffold2 Yield >80%

Build-Couple-Pair (B/C/P) strategy for diversity-oriented synthesis.

Quantitative Evaluation & Self-Validating Systems

A protocol is only robust if it contains internal feedback loops. The integration of computational design and DOS must be validated by orthogonal biophysical assays (e.g., Differential Scanning Fluorimetry or Surface Plasmon Resonance) to confirm that the physically synthesized scaffold retains the binding affinity predicted in silico[3].

MetricTraditional HTS LibrariesDOS / AI-Derived ScaffoldsMechanistic Causality
Molecular Weight (MW) 400 – 500 Da250 – 400 DaLower MW provides synthetic headroom for late-stage functionalization and fragment growing.
Fraction sp³ (Fsp³) < 0.30> 0.50Increased 3D character disrupts planar stacking, drastically improving aqueous solubility and reducing promiscuous off-target binding.
Ligand Efficiency (LE) ~0.25 kcal/mol/HA> 0.30 kcal/mol/HAOptimization of core binding vectors derived from FBDD ensures high-quality, specific target interactions.
Stereocenters 0 – 12 – 4Chiral complexity enhances target selectivity by better complementing the asymmetric nature of biological binding pockets.

References[4] Diversity-oriented synthesis of macrocyclic peptidomimetics. Proceedings of the National Academy of Sciences (PNAS).https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGXUstP-LolGPJsh-xb6YPSPFZvQzY9j63Jc_xyYkg0Dviyv2gOjuiM9UoPXTluWLoTLrgd9kjPDj7fUQnwxPtIIFvblPdidVH43ChkdfRe2MqAhNYeORqnqneR1uNlQkYRwmPWMGmQJz-klw==[3] Diversity-Oriented Synthesis as a Strategy for Fragment Evolution against GSK3β. ACS Medicinal Chemistry Letters.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE01okLzCvJdLsi8UZ-mumVte8WgrWwHUhlU-MiO6nWsu1h-WDXiIsFzwA8HQXZVPQMpj0N2gspSeb_BKWx1AmIBGUSf4IRAq29K8wXqg37jVQkr52P4fXPBdr-y-oP23-V39WB[2] Recent Applications of Diversity-Oriented Synthesis Toward Novel, 3-Dimensional Fragment Collections. Frontiers in Chemistry.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGa1E44MONtt81ZK-qYPDIp9wd0RsqH2RmtghkMM7WrL4enRI6AppD6nWBNJVv9xwtQJYYju3V9i_08OFWEQ5F0GUiFBaLhN6ZPTSSqEBNRTQMJA8qAYFMszM2_iD_a_4njRwq4tJH7nJKfErenGbekP_loh5zTqHZgd65wLhK-kwP25ABQmCyvQ14IoQ6bVj0=[1] Recent Advances in Scaffold Hopping. Journal of Medicinal Chemistry.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGefc0D5kZQTIQKObHOeY29yFqMXRRihMZOhfS70g4Tmp-Nj6x8_DuVk5GTgh5xudW4Tmg3EeFV8lCUSJFBQuFAqSzGpb1dLr99jjUuK8XXYaYvdKwThyMJmRFqh3SCboGGYWkEHNq550-QuqjuuWQN

Sources

Technical Notes & Optimization

Troubleshooting

Improving the yield of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate synthesis

Technical Support Center: Optimizing the Synthesis of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate Welcome to the Technical Support Center. This guide is designed for research scientists and drug development profes...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Optimizing the Synthesis of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

Welcome to the Technical Support Center. This guide is designed for research scientists and drug development professionals working with the highly functionalized benzofuran core, Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate.

The most robust and scalable route to this scaffold involves the base-mediated condensation of 3-bromo-2-hydroxy-5-methoxybenzaldehyde with ethyl chloroacetate—a variation of the Rap-Stoermer reaction[1]. While the theoretical framework of this one-pot O-alkylation and intramolecular aldol cyclization is straightforward, researchers frequently encounter yield-limiting bottlenecks. This guide provides field-proven troubleshooting strategies, a self-validating protocol, and mechanistic insights to help you consistently achieve >85% yields.

I. Mechanistic Workflow

Workflow SM 3-Bromo-2-hydroxy-5-methoxybenzaldehyde + Ethyl Chloroacetate Step1 O-Alkylation (Anhydrous K2CO3, DMF) SM->Step1 Int Intermediate: Phenoxyacetate Derivative Step1->Int Step2 Intramolecular Cyclization (Aldol Condensation, 95°C) Int->Step2 Prod Target: Ethyl 7-bromo-5-methoxybenzofuran-2-carboxylate Step2->Prod

Workflow for the synthesis of Ethyl 7-bromo-5-methoxybenzofuran-2-carboxylate.

II. Troubleshooting FAQs

Q1: Why is my overall yield stalling below 50%, with LC-MS or TLC showing a persistent intermediate? A1: This is the most common issue and is caused by the kinetic difference between the two stages of the reaction. The initial O-alkylation of the phenol to form the intermediate phenoxyacetate is rapid and occurs even at lower temperatures. However, the subsequent intramolecular aldol-type condensation and dehydration—which forms the benzofuran ring—is the rate-limiting step and requires significantly higher activation energy[1]. Causality & Solution: If the reaction temperature drops below 90°C, the uncyclized intermediate will accumulate. Ensure your reaction temperature is strictly maintained between 90°C and 95°C. Furthermore, the cyclization requires a sufficient surface area of the base; always use finely powdered, anhydrous K₂CO₃ rather than granular forms to ensure complete deprotonation of the active methylene.

Q2: I am isolating a significant amount of the corresponding carboxylic acid instead of the desired ethyl ester. How can I prevent this? A2: You are observing ester hydrolysis (saponification). In the presence of a strong base (K₂CO₃) and elevated temperatures (95°C), even trace amounts of water will aggressively hydrolyze the ethyl ester into the 7-bromo-5-methoxy-1-benzofuran-2-carboxylic acid. Causality & Solution: This is a direct result of poor moisture control. You must treat this as a strictly anhydrous system. Dry your K₂CO₃ in an oven at 120°C for at least 4 hours prior to use. Use anhydrous DMF stored over molecular sieves, and ensure your reaction flask is continuously purged with dry nitrogen.

Q3: Can I use microwave irradiation to improve the yield and reduce the reaction time? A3: Yes. Microwave-assisted synthesis is highly effective for benzofuran-2-carboxylate derivatives. Traditional thermal heating can take 4 to 6 hours and may lead to thermal degradation side products. Microwave irradiation (e.g., 300W at 80–90°C) can drive both the O-alkylation and the cyclization steps to completion in as little as 5 to 10 minutes, significantly improving the purity profile and overall yield[2].

Q4: During the aqueous workup, the product forms an intractable oil rather than a filterable solid. What is the best isolation strategy? A4: The presence of the 7-bromo and 5-methoxy substituents disrupts crystal packing, lowering the melting point of the crude product. When residual DMF or unreacted ethyl chloroacetate is present, the product is highly prone to "oiling out." Causality & Solution: Do not rely solely on direct precipitation if oiling occurs. Instead of attempting to filter the sticky mass, extract the aqueous mixture with ethyl acetate. Wash the organic layer extensively with brine (at least 3-4 times) to completely partition the DMF into the aqueous phase. Dry over Na₂SO₄, concentrate under reduced pressure, and recrystallize the pure product from hot ethanol.

LogicTree Issue Issue: Yield < 50% Cause1 Incomplete Cyclization Issue->Cause1 Cause2 Ester Hydrolysis Issue->Cause2 Cause3 Product Oiling Out Issue->Cause3 Sol1 Increase Temp to 95°C Use Powdered K2CO3 Cause1->Sol1 Sol2 Strictly Anhydrous DMF Dry Reagents Cause2->Sol2 Sol3 Extract with EtOAc Wash out DMF with Brine Cause3->Sol3

Troubleshooting logic tree for yield-limiting issues in benzofuran synthesis.

III. Quantitative Data: Parameter Optimization

The following table summarizes the causal relationship between reaction parameters and the resulting yield, based on optimized laboratory workflows[1][3].

Base (1.5 eq)SolventTemperatureTimeYield (%)Primary Impurity Observed
K₂CO₃ (Granular)DMF (Standard)90°C6 h45%Uncyclized intermediate
K₂CO₃ (Powdered)DMF (Anhydrous)95°C4 h82%Trace carboxylic acid
Cs₂CO₃ (Powdered)DMF (Anhydrous)90°C4 h88%None (Clean conversion)
K₂CO₃ (Powdered)DMF (Anhydrous)MW (300W, 85°C)10 min91%None[2]

IV. Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Do not proceed to the next step unless the specific validation checkpoint is met.

Step 1: Reagent Preparation Dry K₂CO₃ at 120°C for 4 hours. Ensure 3-bromo-2-hydroxy-5-methoxybenzaldehyde and ethyl chloroacetate are of >98% purity.

Step 2: Phenoxide Formation In a flame-dried, round-bottom flask under N₂, dissolve 1.0 eq of 3-bromo-2-hydroxy-5-methoxybenzaldehyde in anhydrous DMF (10 mL per gram of starting material). Add 1.5 eq of the finely powdered, anhydrous K₂CO₃. Stir at room temperature for 15 minutes. Validation Checkpoint: The solution must deepen significantly in color (typically turning a vivid yellow/orange). This optical change confirms the deprotonation of the phenol and the formation of the highly nucleophilic phenoxide ion.

Step 3: Alkylation Add 1.1 eq of ethyl chloroacetate dropwise via syringe. Stir for an additional 15 minutes at room temperature.

Step 4: Cyclization (Rate-Limiting Step) Attach a reflux condenser and heat the reaction mixture to 90–95°C using a precisely controlled oil bath or heating block. Maintain this temperature for 4 hours. Validation Checkpoint: Perform a TLC analysis (Hexane:EtOAc 3:1) at the 2-hour mark. You should observe the complete disappearance of the starting material, the presence of an intermediate spot (O-alkylated product), and a growing higher-Rf spot corresponding to the cyclized benzofuran product. Continue heating until the intermediate spot is fully consumed.

Step 5: Quenching and Workup Cool the reaction mixture to room temperature. Pour the mixture slowly into 5 volumes of vigorously stirred ice-water. Validation Checkpoint: A precipitate should form. If a solid forms, stir for 30 minutes, filter, and wash with cold water. If the product "oils out" (forms a biphasic sticky layer), immediately switch to the liquid-liquid extraction method detailed in FAQ Q4.

Step 6: Purification Recrystallize the crude solid from hot ethanol. Filter the purified crystals and dry under high vacuum.

V. References

  • Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives Source: Journal of Chemistry (via ResearchGate) URL:[Link]

  • Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction Source: PMC (PubMed Central) URL:[Link]

  • Efficient synthesis of furan-2-ylacetates, 7-(alkoxycarbonyl)benzofurans, and 7-(alkoxycarbonyl)-2,3-dihydrobenzofurans based on cyclization reactions of free and masked dianions: a "cyclization/dehydrogenation" strategy Source: PubMed URL:[Link]

Sources

Optimization

Technical Support Center: Purification of Crude Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

Welcome to the technical support center for the purification of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are workin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the challenges of obtaining a high-purity final product.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the purification of crude Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate.

Issue 1: Low Yield After Recrystallization

Question: I am experiencing a significant loss of product after recrystallizing my crude Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate. What are the likely causes and how can I improve my yield?

Answer:

Low recovery after recrystallization is a common issue and can stem from several factors. The key is to understand the solubility profile of your compound and to optimize the recrystallization conditions accordingly.

Probable Causes & Solutions:

  • Inappropriate Solvent Choice: The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. For benzofuran derivatives, ethanol is often a suitable solvent.[1][2][3] However, if your yield is low, the compound might be too soluble in pure ethanol even at lower temperatures.

    • Solution: Consider using a mixed solvent system. A common strategy is to dissolve the crude product in a "good" solvent (in which it is highly soluble) and then add a "poor" solvent (in which it is less soluble) dropwise until turbidity is observed. For this compound, a mixture of ethyl acetate and hexane is a viable option.[4] You can also try other solvent systems like chloroform and n-hexane.[5]

  • Excessive Solvent Volume: Using too much solvent will keep more of your product dissolved in the mother liquor, even after cooling, leading to a lower yield.

    • Solution: Use the minimum amount of hot solvent required to fully dissolve the crude product. This ensures that the solution is saturated upon cooling, maximizing the precipitation of the purified compound.

  • Cooling Rate is Too Fast: Rapid cooling can lead to the formation of small, impure crystals or an oil, which can trap impurities.

    • Solution: Allow the hot, saturated solution to cool slowly to room temperature. Once at room temperature, you can further induce crystallization by placing the flask in an ice bath. Slow cooling promotes the formation of larger, purer crystals.

  • Premature Filtration: Filtering the crystals before crystallization is complete will result in product loss.

    • Solution: Ensure that the solution has been given ample time to crystallize at a low temperature. You can check for complete crystallization by observing if any more crystals form when the flask is gently swirled.

Experimental Protocol: Optimized Recrystallization

  • Dissolve the crude Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate in a minimal amount of a suitable hot solvent (e.g., ethanol or ethyl acetate).

  • If using a mixed solvent system, dissolve the crude product in a small amount of the "good" solvent at room temperature. Then, slowly add the "poor" solvent (e.g., hexane) with stirring until the solution becomes slightly cloudy.

  • Warm the mixture gently until the solution becomes clear again.

  • Allow the solution to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

  • Dry the purified crystals under vacuum.

Issue 2: Persistent Impurities After Column Chromatography

Question: I've purified my crude product using silica gel column chromatography, but my NMR analysis still shows the presence of impurities. How can I improve the separation?

Answer:

Column chromatography is a powerful purification technique, but its effectiveness depends heavily on the chosen stationary and mobile phases.

Probable Causes & Solutions:

  • Inappropriate Eluent System: The polarity of the eluent (mobile phase) is critical for achieving good separation on a silica gel (stationary phase) column. If the eluent is too polar, all compounds will travel quickly down the column with little separation. If it's not polar enough, the compounds may not move at all.

    • Solution: Optimize the eluent system using thin-layer chromatography (TLC) first. The ideal eluent system should give your desired product an Rf value of approximately 0.3-0.4. For benzofuran derivatives, a mixture of hexane and ethyl acetate is commonly used.[6] You can start with a low polarity mixture (e.g., 10:1 hexane/ethyl acetate) and gradually increase the polarity.

  • Column Overloading: Loading too much crude product onto the column can lead to broad, overlapping bands and poor separation.

    • Solution: As a general rule, the amount of crude product should be about 1-5% of the weight of the silica gel used.

  • Improper Column Packing: An improperly packed column with channels or cracks will result in uneven solvent flow and poor separation.

    • Solution: Ensure the silica gel is packed uniformly. A "slurry packing" method, where the silica gel is mixed with the initial eluent and then poured into the column, is generally preferred.

Experimental Protocol: Silica Gel Flash Column Chromatography

  • Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 95:5 hexane/ethyl acetate).

  • Pour the slurry into the column and allow it to pack under a gentle flow of the eluent.

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent) and load it onto the top of the silica gel bed.

  • Begin eluting with the low-polarity solvent mixture, collecting fractions.

  • Gradually increase the polarity of the eluent (e.g., to 90:10, then 80:20 hexane/ethyl acetate) to elute compounds with higher polarity.

  • Monitor the fractions by TLC to identify those containing the purified product.

  • Combine the pure fractions and evaporate the solvent under reduced pressure.

Table 1: Recommended Eluent Systems for Column Chromatography

Eluent System (Hexane:Ethyl Acetate)PolarityTypical Application
100:0 to 30:1LowEluting non-polar impurities.[6]
10:1 to 5:1MediumEluting the target compound.[6]
9:1MediumAlternative for eluting the target compound.[6]
Issue 3: Oily Product Instead of Solid Crystals

Question: After purification, my product is an oil instead of a solid. How can I induce crystallization?

Answer:

Obtaining an oil instead of a solid can be due to residual solvent or the presence of impurities that inhibit crystallization.

Probable Causes & Solutions:

  • Residual Solvent: Even small amounts of solvent can prevent a compound from solidifying.

    • Solution: Ensure the product is thoroughly dried under high vacuum, possibly with gentle heating if the compound is thermally stable.

  • Presence of Impurities: Impurities can disrupt the crystal lattice formation.

    • Solution: If the oil is relatively pure (as determined by NMR), you can try to induce crystallization by:

      • Scratching: Gently scratch the inside of the flask at the surface of the oil with a glass rod. The small glass particles can act as nucleation sites.

      • Seeding: If you have a small amount of solid, pure product, add a tiny crystal to the oil. This seed crystal will provide a template for further crystallization.

      • Trituration: Add a small amount of a solvent in which the product is insoluble (a "poor" solvent like hexane) and stir vigorously. This can sometimes wash away impurities and induce crystallization.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the expected physical form and melting point of pure Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate?

Q2: What are the common impurities I might encounter in the crude product?

A2: Common impurities can include unreacted starting materials from the synthesis, such as the corresponding salicylaldehyde and diethyl bromomalonate derivatives, as well as byproducts from side reactions.[3] The nature of these impurities will depend on the specific synthetic route employed.

Q3: What analytical techniques are recommended to assess the purity of the final product?

A3: A combination of techniques is recommended for a comprehensive purity assessment:

  • Thin-Layer Chromatography (TLC): A quick and easy method to check for the presence of multiple components.[1]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and is excellent for identifying and quantifying impurities.[1][8]

  • Mass Spectrometry (MS): Confirms the molecular weight of the desired compound.[1]

  • Melting Point Analysis: A sharp melting point range is indicative of high purity.

Q4: Are there any specific safety precautions I should take when handling this compound?

A4: Yes, based on the safety information for similar compounds, you should handle Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate with care. It is advisable to assume it may be harmful if swallowed, and may cause skin and eye irritation, as well as respiratory irritation.[7][9] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Section 3: Visualized Workflow

The following diagram illustrates a general workflow for the purification of crude Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate.

PurificationWorkflow cluster_synthesis Synthesis cluster_purification Purification cluster_analysis Purity Analysis Crude Crude Product Recrystallization Recrystallization Crude->Recrystallization Initial Cleanup ColumnChromatography Column Chromatography Crude->ColumnChromatography Direct Purification Recrystallization->ColumnChromatography If impurities persist PureProduct Pure Product Recrystallization->PureProduct ColumnChromatography->PureProduct TLC TLC NMR NMR MS MS MP Melting Point PureProduct->TLC PureProduct->NMR PureProduct->MS PureProduct->MP

Caption: A general workflow for purification and analysis.

References

  • Supporting information - Amazon AWS. (n.d.).
  • Prabavathi C et al. (2023). The Synthesis, Characterisation and Biological Evaluation of Novel Benzofuran Derivatives. EAS J Pharm Pharmacol, 5(5), 140-160.
  • Supporting Information - Wiley-VCH. (n.d.).
  • Karunakar, P., Krishnamurthy, V., Girija, C. R., Krishna, V., Vaidya, V. P., & Yamuna, A. J. (2013). Ethyl 5-bromo-3-ethoxycarbonylamino-1-benzofuran-2-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 2), o342.
  • Ethyl 7-bromo-5-methoxybenzofuran-2-carboxylate. (n.d.). Sigma-Aldrich.
  • Ethyl 7-bromobenzofuran-2-carboxylate. (n.d.). Sigma-Aldrich.
  • Dihydrobenzofurans as Highly Potent, Second Bromodomain (BD2) Selective. (2022, August 26). University of Strathclyde.
  • Synthesis and Crystal Structure of Ethyl 5-(4-Bromophenyl)-7-methyl-3-oxo-2,3-dihidro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate. (n.d.). MDPI.
  • Ethyl 5-bromo-1-benzofuran-2-carboxylate. (n.d.). PMC.
  • Kowalewska, M., Kwiecień, H., Śmist, M., & Wrześniewska, A. (2013). Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. Journal of Chemistry, 2013, 1-5.
  • (2-bromo-phenyl)-(7-methoxy-benzofuran-2-yl)-methanone. (n.d.). Beilstein Journals.
  • Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. (2024, August 6). PMC.
  • Improved process for the preparation of 1-(4-bromo-5-[1-ethyl-7-(methylamino). (2022, July 13).
  • RSC Medicinal Chemistry. (2025, January 7). Cardiff University.
  • Novel 5-substituted benzyloxy-2-arylbenzofuran-3-carboxylic acids as calcium activated chloride channel inhibitors. (2012, July 1). eScholarship.org.
  • Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. (2012, September 14). Semantic Scholar.
  • Convenient Preparation of 3-Ethoxycarbonyl Benzofurans from Salicylaldehydes and Ethyl Diazoacetate. (n.d.). Organic Syntheses Procedure.
  • The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethy. (n.d.). DEA.gov.

Sources

Troubleshooting

Common side products in the synthesis of substituted benzofurans

Welcome to the Technical Support Center for the synthesis of substituted benzofurans. This guide is designed for researchers, scientists, and professionals in drug development who are actively engaged in the synthesis of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis of substituted benzofurans. This guide is designed for researchers, scientists, and professionals in drug development who are actively engaged in the synthesis of these important heterocyclic compounds. Here, we move beyond simple protocols to provide in-depth, field-tested insights into the common challenges and side products encountered during key synthetic transformations. Our goal is to equip you with the knowledge to not only identify but also mitigate the formation of unwanted byproducts, thereby improving the yield and purity of your target benzofurans.

This guide is structured in a question-and-answer format to directly address the specific issues you may face at the bench. We will explore the causality behind the formation of common side products and provide actionable troubleshooting strategies.

Section 1: Troubleshooting Palladium-Catalyzed Sonogashira Coupling for Benzofuran Synthesis

The Sonogashira coupling of o-halophenols with terminal alkynes is a powerful and widely used method for constructing the benzofuran scaffold. However, this reaction is not without its challenges, with the most common issue being the formation of alkyne homocoupling products.

Question 1: I am observing a significant amount of a dimeric alkyne byproduct in my Sonogashira reaction. What is this, and how can I prevent its formation?

Answer:

The dimeric alkyne byproduct you are observing is most likely the result of a Glaser-Hay coupling reaction.[1][2] This is a common side reaction in Sonogashira couplings that involves the oxidative homocoupling of terminal alkynes, catalyzed by the copper(I) cocatalyst in the presence of an oxidant (typically air).

Mechanism of Glaser-Hay Homocoupling:

The generally accepted mechanism involves the formation of a copper(I) acetylide, which is then oxidized to a copper(II) species. This intermediate then undergoes a bimolecular reaction to yield the 1,3-diyne product and regenerate the copper(I) catalyst.

Caption: Formation of 1,3-diyne byproduct via Glaser-Hay coupling.

Troubleshooting Guide:
Parameter Problem Solution Rationale
Atmosphere Reaction performed open to air.Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).Minimizing the presence of oxygen, the primary oxidant for Glaser coupling, will significantly reduce the rate of this side reaction.[1]
Copper Catalyst High concentration of copper(I) salt.Reduce the loading of the copper(I) cocatalyst (e.g., CuI) to the minimum effective amount.While essential for the Sonogashira catalytic cycle, excess copper(I) can accelerate the unwanted homocoupling pathway.
Reaction Time Extended reaction times.Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting materials are consumed.Prolonged reaction times, especially after the consumption of the aryl halide, can favor the slower Glaser coupling reaction.
Alternative Protocol Persistent homocoupling.Consider a "copper-free" Sonogashira protocol.Several effective copper-free Sonogashira protocols have been developed that eliminate the possibility of Glaser coupling.[1][2] These often employ alternative bases or palladium ligands.

Section 2: Intramolecular Wittig Reaction for Benzofuran Synthesis

The intramolecular Wittig reaction provides a robust method for the synthesis of 2-substituted benzofurans. This reaction involves the formation of a phosphonium ylide from an o-hydroxybenzyltriphenylphosphonium salt, which then undergoes cyclization. While generally efficient, this reaction is known for producing a stoichiometric amount of triphenylphosphine oxide, which can complicate purification. Furthermore, unexpected side products can also arise.

Question 2: My intramolecular Wittig reaction yields the desired benzofuran, but I am struggling to remove the triphenylphosphine oxide (TPPO) byproduct. What are the best strategies for its removal?

Answer:

Triphenylphosphine oxide (TPPO) is a common and often troublesome byproduct of Wittig reactions due to its polarity and tendency to co-elute with products during chromatography.[3][4] Several methods can be employed for its efficient removal.

Strategies for Triphenylphosphine Oxide (TPPO) Removal:

Caption: Overview of common methods for TPPO removal.

Troubleshooting Table for TPPO Removal:

Method Procedure Advantages Disadvantages Reference
Precipitation/Crystallization Suspend the crude mixture in a non-polar solvent (e.g., hexanes, diethyl ether) to precipitate TPPO.Simple, inexpensive, and can be highly effective.Product must be soluble in the chosen solvent, while TPPO is not. May require multiple triturations.[3][4]
Column Chromatography Elute with a non-polar solvent system. A silica plug can be effective.Can provide high purity.TPPO can streak on the column, leading to product contamination. Can be time-consuming and solvent-intensive.[4]
Metal Salt Complexation Add a solution of a metal salt (e.g., ZnCl₂, MgCl₂) to form an insoluble TPPO-metal complex, which is then filtered off.Effective for polar products where precipitation is not feasible.Requires an additional reagent and subsequent workup to remove any excess metal salts.[5]

Question 3: I have isolated an unexpected side product in my intramolecular Wittig synthesis of a 2-phenylbenzofuran, which appears to have an additional benzoyl group. What is this compound and how is it formed?

Answer:

You have likely formed a 2-phenyl-3-benzoylbenzofuran. This unexpected side product can arise from a competing reaction pathway, particularly when using an aroyl chloride as the acylating agent for the intermediate ylide.

Proposed Mechanism of 2-Phenyl-3-benzoylbenzofuran Formation:

The reaction likely proceeds through the desired intramolecular Wittig cyclization to form the 2-phenylbenzofuran. However, under the reaction conditions, the benzofuran ring can be susceptible to Friedel-Crafts acylation at the C3 position by any excess aroyl chloride present in the reaction mixture.

Wittig_Side_Product Ylide Phosphonium Ylide Benzofuran 2-Phenylbenzofuran (Desired Product) Ylide->Benzofuran Intramolecular Wittig Aroyl_Chloride Aroyl Chloride Side_Product 2-Phenyl-3-benzoylbenzofuran (Side Product) Benzofuran->Side_Product Friedel-Crafts Acylation (with excess Aroyl Chloride)

Caption: Formation of a C3-acylated side product in Wittig synthesis.

How to Minimize C3-Acylation:
  • Control Stoichiometry: Use the aroyl chloride as the limiting reagent to minimize the amount of unreacted acylating agent at the end of the reaction.

  • Reverse Addition: Add the phosphonium ylide solution slowly to the aroyl chloride solution to maintain a low concentration of the ylide and favor the intramolecular cyclization over intermolecular acylation of the product.

  • Lower Temperature: Running the reaction at a lower temperature can help to disfavor the Friedel-Crafts acylation, which typically requires higher activation energy.

Section 3: Gold-Catalyzed Intramolecular Cyclization of o-Alkynylphenols

Gold-catalyzed intramolecular cyclization of o-alkynylphenols is a highly efficient and atom-economical method for synthesizing substituted benzofurans. However, the outcome of the reaction can be sensitive to the electronic nature of the substituents on the starting material, potentially leading to undesired side products.

Question 4: In my gold-catalyzed cyclization of an electron-rich o-alkynylphenol, I am observing the formation of a significant amount of the corresponding unarylated benzofuran. What is causing this and how can I promote the desired arylative cyclization?

Answer:

The formation of an unarylated benzofuran in a dual photoredox/gold-catalyzed arylative cyclization of o-alkynylphenols suggests that the vinylgold intermediate is undergoing competitive protodeauration rather than the desired reductive elimination with the aryl partner.[6] This is particularly prevalent when the alkyne substituent is electron-donating.

Competing Pathways of the Vinylgold Intermediate:

Gold_Catalysis_Side_Products A o-Alkynylphenol B Vinylgold(III) Intermediate A->B [Au]/Photoredox E Hydromethoxylation Product (Ester) A->E [Au], MeOH C Arylative Cyclization Product (Desired) B->C Reductive Elimination D Protodeauration Product (Unarylated Benzofuran) B->D Protodeauration

Caption: Competing reaction pathways in gold-catalyzed cyclization.

Troubleshooting Guide for Unarylated Benzofuran Formation:
Parameter Problem Solution Rationale
Arylating Agent Insufficiently reactive arylating agent.Use a more electron-deficient aryldiazonium salt or an alternative arylating agent that promotes faster reductive elimination.A more reactive coupling partner can outcompete the protodeauration pathway.
Solvent Protic solvent (e.g., methanol) present.Use an aprotic solvent to minimize the source of protons for protodeauration.Protic solvents can facilitate the protonolysis of the vinylgold intermediate.[6]
Catalyst System Suboptimal ligand on the gold catalyst.Screen different phosphine or N-heterocyclic carbene (NHC) ligands on the gold catalyst to modulate the electronics and sterics of the catalytic center.The ligand can influence the rate of reductive elimination versus protodeauration.

Question 5: My gold-catalyzed cyclization in methanol is producing an ester side product instead of the expected benzofuran. What is happening?

Answer:

The formation of an ester side product indicates that a preferential gold-catalyzed hydromethoxylation of the alkyne moiety is occurring, followed by an oxidative cleavage of the resulting enol ether.[6] This pathway can compete with the desired intramolecular cyclization, especially with certain substitution patterns on the o-alkynylphenol.

How to Suppress Hydromethoxylation:
  • Avoid Protic Solvents: The most straightforward solution is to avoid using protic solvents like methanol. Opt for aprotic solvents such as dioxane, toluene, or dichloromethane.

  • Substrate Modification: If possible, modify the electronic properties of the alkyne substituent to be less susceptible to nucleophilic attack by the solvent. Electron-withdrawing groups on the alkyne can sometimes favor the desired cyclization.

  • Catalyst Choice: Experiment with different gold catalysts and ligands, as the nature of the active catalytic species can influence the chemoselectivity of the reaction.

Section 4: Oxidative Cyclization of 2'-Hydroxychalcones to Flavones

The oxidative cyclization of 2'-hydroxychalcones is a common route to flavones, a class of benzofuran-containing natural products. However, this reaction can often lead to a mixture of related flavonoid products, primarily flavanones and aurones.[7]

Question 6: My synthesis of a flavone from a 2'-hydroxychalcone is giving me a mixture of the desired flavone and a significant amount of the corresponding flavanone. How can I improve the selectivity for the flavone?

Answer:

The formation of both flavones and flavanones from 2'-hydroxychalcones is a common issue, as the flavanone is often an intermediate in the formation of the flavone. The selectivity is highly dependent on the reaction conditions, particularly the choice of oxidizing agent and solvent.

Competing Pathways in Flavonoid Synthesis:

Flavonoid_Synthesis Chalcone 2'-Hydroxychalcone Flavanone Flavanone (Side Product/Intermediate) Chalcone->Flavanone Intramolecular Michael Addition Flavone Flavone (Desired Product) Chalcone->Flavone Direct Oxidative Cyclization Aurone Aurone (Potential Side Product) Chalcone->Aurone Alternative Cyclization Flavanone->Flavone Oxidation

Caption: Potential products from the cyclization of 2'-hydroxychalcones.

Strategies to Favor Flavone Formation:
Parameter Problem Solution Rationale Reference
Oxidizing Agent Weak or insufficient oxidant.Employ a stronger oxidizing system. The I₂/DMSO system is a classic and effective choice for this transformation.A potent oxidant will facilitate the dehydrogenation of the flavanone intermediate to the more thermodynamically stable flavone.[8]
Reaction Temperature Low reaction temperature.Increase the reaction temperature. Microwave irradiation can also be effective in driving the reaction to completion and favoring flavone formation.Higher temperatures provide the necessary energy to overcome the activation barrier for the oxidation of the flavanone.[8]
Solvent Non-polar or aprotic polar solvents.Use a high-boiling polar aprotic solvent like DMSO.DMSO can act as both the solvent and an oxidant in the presence of an acid or iodine catalyst, promoting the formation of flavones.[8]
Catalyst System Base-catalyzed conditions.Use an acid-catalyzed or iodine-mediated system.While base can catalyze the initial cyclization to the flavanone, acidic or oxidative conditions are generally required for the subsequent conversion to the flavone.[9]

References

  • Byrne, P. A., Rajendran, K. V., Muldoon, J., & Gilheany, D. G. (2012). A Convenient and Mild Chromatography-Free Method for the Purification of the Products of Wittig and Appel Reactions. Organic & Biomolecular Chemistry, 10(17), 3531-3537. [Link]

  • Removing Triphenylphosphine Oxide. Organic Chemistry Portal. [Link]

  • Marriott, K. S. C., Bartee, R., Morrison, A. Z., Stewart, L., & Wesby, J. (2012). Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. Tetrahedron Letters, 53(26), 3319–3321. [Link]

  • Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2012). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. The Journal of Organic Chemistry, 77(17), 7493-7497. [Link]

  • On-surface gold-catalyzed hydroamination/cyclization reaction of alkynes. Digital CSIC. [Link]

  • A new triphenylphosphine reagent on non-cross-linked polystyrene support: application to the Staudinger/aza-Wittig reaction. The Journal of Organic Chemistry. [Link]

  • Phosphine oxide removal from compounds formed by a Wittig reaction.
  • Dual Photoredox/Gold Catalysis Arylative Cyclization of o-Alkynylphenols with Aryldiazonium Salts: A Flexible Synthesis of Benzofurans. The Journal of Organic Chemistry. [Link]

  • Communications. Angewandte Chemie International Edition. [Link]

  • Divergent synthesis of flavones and flavanones from 2′-hydroxydihydrochalcones via palladium(ii)-catalyzed oxidative cyclization. RSC Advances. [Link]

  • Divergent synthesis of flavones and flavanones from 2′-hydroxydihydrochalcones via palladium(ii)-catalyzed oxidative cyclization. RSC Advances. [Link]

  • Gold-Catalyzed Intermolecular Alkyne Hydrofunctionalizations—Mechanistic Insights. Molecules. [Link]

  • Recent developments in gold-catalyzed cycloaddition reactions. Beilstein Journal of Organic Chemistry. [Link]

  • Flavones and Related Compounds: Synthesis and Biological Activity. Molecules. [Link]

  • Gold-Catalyzed Cyclization/Hydroboration of 1,6-Enynes: Synthesis of Bicyclo[3.1.0]hexane Boranes. Organic Letters. [Link]

  • Microwave-Accelerated Synthesis of Flavanones through Oxidative Cyclization of 2'-Hydroxychalcones Using Acetic Acid. Journal of Nepal Chemical Society. [Link]

  • Palladium-Catalyzed Oxidative Wacker Cyclizations in Nonpolar Organic Solvents with Molecular Oxygen: A Stepping Stone to Asymmetric Aerobic Cyclizations. Angewandte Chemie International Edition. [Link]

  • Palladium-Catalyzed Oxidative Cyclizations: Synthesis of Dihydropyranones and Furanones. The Journal of Organic Chemistry. [Link]

  • Perkin rearrangement. Wikipedia. [Link]

  • Copper-free Sonogashira coupling. The Organic Chemistry Portal. [Link]

  • One-pot synthesis of benzofurans via heteroannulation of benzoquinones. Heterocyclic Communications. [Link]

  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. ACS Omega. [Link]

  • Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research. [Link]

  • Base-Promoted Reactions of Bridged Ketones and 1,3- and 1,4-Haloalkyl Azides: Competitive Alkylation vs Azidation Reactions of Ketone Enolates. The Journal of Organic Chemistry. [Link]

  • Sonogashira Coupling. Organic Chemistry Portal. [Link]

  • Sonogashira coupling for the synthesis of benzofuran 3a. ResearchGate. [Link]

  • Palladium-Catalyzed Oxidative Cyclizations: Synthesis of Dihydropyranones and Furanones. The Journal of Organic Chemistry. [Link]

  • Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances. [Link]

  • Sonogashira coupling. Wikipedia. [Link]

  • Recent Advancement in Alkylative Cyclization Reactions: Application in Synthesis of Natural Products. Advanced Chemical Engineering. [Link]

  • Photocatalytic Cascade Cyclization of Aryl Haloalkynyl Ketones Forming Cyclopenta[b]naphthalene Derivatives. ResearchGate. [Link]

  • Direct β-Functionalization of Cyclic Ketones with Aryl Ketones via the Merger of Photoredox and Organocatalysis. Journal of the American Chemical Society. [Link]

  • Radical cyclization of alkynyl aryl ketones for the synthesis of 3-seleno-substituted thiochromones and chromones. Organic & Biomolecular Chemistry. [Link]

Sources

Optimization

Technical Support Center: Overcoming Low Reactivity in Benzofuran Bromide Couplings

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the cross-coupling of benzofuran bromides.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the cross-coupling of benzofuran bromides. While aryl bromides generally undergo facile palladium-catalyzed Suzuki-Miyaura, Heck, or Buchwald-Hartwig couplings, the unique electronic topology of the benzofuran scaffold often leads to stalled reactions, catalyst deactivation, or dominant side reactions like protodeboronation.

This guide is designed to move beyond basic troubleshooting. We will dissect the mechanistic causality behind these failures and provide self-validating, field-proven protocols to rescue your syntheses.

Diagnostic Workflow

Before altering your reaction conditions, it is critical to identify the specific mechanistic bottleneck. The position of the bromine atom on the benzofuran ring dictates the entire kinetic profile of the coupling reaction.

Workflow Start Low Reactivity in Benzofuran Coupling Isomer Which position is brominated? Start->Isomer C2 2-Bromobenzofuran (Electrophilic) Isomer->C2 C2-Br C3 3-Bromobenzofuran (Electron-Rich) Isomer->C3 C3-Br Sol_C2 Standard Pd(PPh3)4 Aq. Base (Na2CO3) C2->Sol_C2 Sol_C3 Use Bulky/Electron-Rich Ligands (e.g., XPhos, PCy3) C3->Sol_C3 Proto Is Protodeboronation Occurring? Sol_C2->Proto Sol_C3->Proto Sol_Proto Switch to MIDA Boronates or Li-Triisopropyl Borates Proto->Sol_Proto Yes

Logical workflow for troubleshooting low reactivity in benzofuran bromide cross-coupling.

Frequently Asked Questions (Troubleshooting)

Q1: Why does 3-bromobenzofuran fail to couple under standard conditions that work perfectly for simple aryl bromides?

Causality: The reactivity of a C–Br bond toward oxidative addition by a Pd(0) complex is directly proportional to its electrophilicity. In the benzofuran system, the heteroaromatic oxygen atom donates electron density into the ring via resonance, which strongly localizes at the C3 position[1]. This renders the C3 carbon highly electron-rich, significantly increasing the activation energy required for the electron-rich Pd(0) center to insert into the C3–Br bond.

Solution: You must overcome this electronic deactivation by utilizing highly active, sterically demanding, and electron-rich dialkylbiaryl phosphine ligands (such as XPhos or RuPhos). These ligands facilitate the formation of a highly reactive, monoligated Pd(0)L1 species that can force oxidative addition even into deactivated C–Br bonds.

Q2: I am experiencing high levels of protodeboronation of my boronic acid before the benzofuran bromide can react. How can I shift the kinetics?

Causality: Protodeboronation is a competing hydrolytic side reaction. It becomes the dominant pathway when transmetalation is slower than the hydrolytic cleavage of the C–B bond—a scenario guaranteed to happen if the initial oxidative addition into the benzofuran bromide is sluggish. The boronic acid is left exposed to the basic, aqueous conditions at elevated temperatures while waiting for the Pd(II) complex to form.

Solution: You have two causal levers to shift the kinetic balance:

  • Slow-release of the boron species: Utilize Lithium Triisopropyl Borates or MIDA boronates[2]. These species are highly stable against protodeboronation and slowly hydrolyze in situ to provide a steady, low concentration of the active boronic acid, perfectly matching the slow rate of oxidative addition.

  • Accelerate transmetalation: Switch to biphasic conditions with a highly soluble, strong base (e.g., K3PO4 in 1,4-dioxane/water) to rapidly drive the formation of the reactive boronate intermediate the moment the Pd(II) complex is formed.

Q3: What is the optimal strategy for regioselective mono-coupling of 2,3-dibromobenzofuran?

Causality: Regiocontrol in polyhalogenated heterocycles relies on the intrinsic electronic differentiation of the C–Br bonds. Due to the inductive electron-withdrawing effect of the adjacent oxygen atom, C2 is significantly more electrophilic than the resonance-enriched C3 position[1]. Therefore, oxidative addition will occur preferentially at C2[3].

Solution: To achieve strict mono-arylation, you must prevent over-reaction. Do not use highly active dialkylbiaryl phosphines. Instead, use a milder catalyst system (e.g., Pd(OAc)2 with PPh3) and strictly limit the coupling partner stoichiometry. A moderate base like Cs2CO3 at 90 °C provides the optimal kinetic window to halt the reaction after the first coupling event[3].

Mechanistic Insights: The Catalytic Bottleneck

CatalyticCycle Pd0 Pd(0)L_n OxAdd Oxidative Addition (BOTTLENECK for C3-Br) Pd0->OxAdd Benzofuran-Br PdII Ar-Pd(II)-Br TransMet Transmetalation (Requires Base) PdII->TransMet Ar'-B(OH)2 PdII_TM Ar-Pd(II)-Ar' RedElim Reductive Elimination (Product Formation) PdII_TM->RedElim OxAdd->PdII TransMet->PdII_TM RedElim->Pd0 Biaryl Product

Palladium catalytic cycle highlighting the oxidative addition bottleneck for 3-bromobenzofurans.

Quantitative Data Summary

The following table summarizes the causal relationship between base strength, reaction time, and regioselectivity when attempting to mono-arylate 2,3-dibromobenzofuran.

Table 1: Optimization of Regioselective Mono-arylation at C2

Entry Catalyst / Ligand Base (Equiv) Solvent Time (h) Yield of C2-Coupled Product (%)
1 Pd(OAc)2 / PPh3 Cs2CO3 (3.0) NMP 1.0 46[3]
2 Pd(OAc)2 / PPh3 Cs2CO3 (4.0) NMP 2.0 95[3]
3 Pd(OAc)2 / PPh3 None NMP 2.0 0 (No reaction)[3]

| 4 | Pd(PPh3)4 | Na2CO3 (aq) | DMF (Ultrasound) | 0.5 | 67*[4] |

*Note: Ultrasound-assisted conditions adapted for general benzofuran couplings demonstrate that non-traditional energy transfer can accelerate coupling but may compromise strict regiocontrol compared to thermal methods[4].

Validated Experimental Protocols

A robust protocol must be a self-validating system. The methodologies below include built-in checkpoints to ensure the chemistry is proceeding as intended before you commit to workup and purification.

Protocol A: High-Yield Suzuki-Miyaura Coupling of 3-Bromobenzofuran

Objective: Overcome C3–Br electronic deactivation using a highly active pre-catalyst while suppressing protodeboronation.

  • Degassing (Critical Step): Sparge 1,4-dioxane and distilled water separately with N2 or Argon for 30 minutes.

    • Validation Checkpoint: Upon heating a small test aliquot, the solvent should show no dissolved O2 micro-bubbles. Oxygen rapidly oxidizes electron-rich phosphines like XPhos.

  • Reagent Assembly: To an oven-dried reaction vial, add 3-bromobenzofuran (1.0 equiv), the arylboronic acid (1.5 equiv), and XPhos Pd G2 pre-catalyst (2–5 mol%).

    • Causality Note: The G2 pre-catalyst ensures rapid, quantitative generation of the active monoligated Pd(0)-XPhos species at mild temperatures, avoiding the induction period typical of Pd2(dba)3 mixtures.

  • Base Addition: Add K3PO4 (2.0 equiv) dissolved in the degassed water, followed by the degassed 1,4-dioxane (Solvent ratio 4:1 Dioxane:Water).

    • Validation Checkpoint: The biphasic mixture should turn a distinct pale yellow/orange upon gentle warming, indicating the successful reduction and formation of the active Pd(0) catalytic species.

  • Reaction: Seal the vial and heat to 80 °C with vigorous stirring (1000 rpm) to ensure phase mixing.

  • In-Process Control (IPC): At 2 hours, sample the organic layer for LC-MS or TLC.

    • Validation Checkpoint: Look for the disappearance of the 3-bromobenzofuran peak. If protodeboronation is occurring, a peak corresponding to the des-boronated arene (Ar-H) will appear. If the Ar-H byproduct is >20% relative to the product, cool the reaction and spike with an additional 0.5 equiv of boronic acid.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over anhydrous Na2SO4, and concentrate for chromatography.

Protocol B: Regioselective C2-Arylation of 2,3-Dibromobenzofuran

Objective: Exploit electronic differences to achieve strict mono-coupling at the C2 position without activating the C3–Br bond[3].

  • Setup: Charge a Schlenk flask with 2,3-dibromobenzofuran (3.3 equiv), arylboronic acid or triarylbismuth (1.0 equiv), Pd(OAc)2 (10 mol%), PPh3 (40 mol%), and Cs2CO3 (4.0 equiv).

    • Causality Note: The large excess of the dibromide ensures that the coupling partner is the limiting reagent, statistically preventing bis-arylation.

  • Solvent: Add anhydrous N-Methyl-2-pyrrolidone (NMP) (3 mL/mmol).

  • Heating: Stir at 90 °C for exactly 2 hours.

    • Validation Checkpoint: Strict adherence to the 2-hour timeframe prevents the secondary oxidative addition at the C3 position, which begins to occur if the reaction is left overnight.

  • IPC: Monitor via GC-MS.

    • Validation Checkpoint: The mass spectrum must show the molecular ion for the mono-arylated product. The bis-arylated product mass should integrate to <5% of the total ion count.

References

  • Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science (RSC Publishing). URL:[Link]

  • A General Method for Suzuki–Miyaura Coupling Reactions Using Lithium Triisopropyl Borates. Organic Letters (ACS Publications). URL:[Link]

  • Rapid regio- and multi-coupling reactivity of 2,3-dibromobenzofurans with atom-economic triarylbismuths under palladium catalysis. Beilstein Journal of Organic Chemistry. URL:[Link]

  • Ultrasonic-assisted, additive-free Pd-catalyzed Suzuki-Miyaura cross-coupling enabled synthesis of novel arylated benzofuran-triazole hybrids. Frontiers in Chemistry. URL:[Link]

Sources

Troubleshooting

Optimizing reaction conditions for modifications of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

Welcome to the Technical Support Center for the chemical modification and optimization of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate . As a Senior Application Scientist, I have structured this guide to address th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the chemical modification and optimization of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate .

As a Senior Application Scientist, I have structured this guide to address the most critical bottlenecks researchers face when functionalizing this specific benzofuran scaffold. This molecule presents three distinct reactive sites: the C7-bromine (cross-coupling), the C2-ethyl ester (hydrolysis/amidation), and the C5-methoxy group (demethylation).

Below, you will find a chemoselective workflow, followed by field-proven troubleshooting FAQs, mechanistic insights, and self-validating protocols designed to ensure high-fidelity synthetic execution.

Chemoselective Modification Workflow

G SM Ethyl 7-bromo-5-methoxy- 1-benzofuran-2-carboxylate C7 C7: Suzuki-Miyaura Cross-Coupling SM->C7 Pd Catalyst, Boronic Acid C2 C2: Ester Hydrolysis (Saponification) SM->C2 LiOH, THF/MeOH/H2O C5 C5: Ether Cleavage (Demethylation) SM->C5 BBr3, DCM (-78°C) P1 7-Aryl/Alkyl Derivative C7->P1 P2 Benzofuran-2- carboxylic acid C2->P2 P3 5-Hydroxybenzofuran Derivative C5->P3

Fig 1. Chemoselective modification pathways for the benzofuran scaffold.

Module 1: C7 Bromine – Cross-Coupling Diagnostics

Q: Why am I seeing high levels of protodehalogenation or homocoupling instead of the desired C7 cross-coupled product during Suzuki-Miyaura reactions?

Mechanistic Causality: The C7 position on the benzofuran ring is sterically hindered by the adjacent C1 oxygen and possesses unique electronic properties. When using standard catalysts like Pd(PPh₃)₄, the oxidative addition step is sluggish. This delay allows the boronic acid to undergo homocoupling or the palladium intermediate to undergo protodehalogenation. Switching to a catalyst with a large bite angle, such as Pd(dppf)Cl₂, forces the palladium center into a geometry that drastically accelerates reductive elimination. Furthermore, applying [1] reduces reaction times from hours to minutes, kinetically outcompeting degradation pathways.

Quantitative Data: Catalyst Screening for C7 Suzuki-Miyaura Coupling

Catalyst SystemBase / SolventTemp / TimeConversion (%)Mechanistic Observation
Pd(PPh₃)₄ (5 mol%)K₂CO₃ / Toluene100 °C / 12 h< 30%Sluggish oxidative addition; homocoupling predominates.
Pd(OAc)₂ + SPhosCs₂CO₃ / Dioxane90 °C / 6 h75%Improved transmetalation, but moderate protodehalogenation.
Pd(dppf)Cl₂ (5 mol%)K₃PO₄ / Dioxane:H₂O90 °C / 4 h> 95%Large bite angle accelerates reductive elimination.
Pd-complex (Microwave)KOH / H₂O150 °C / 20 min> 95%Rapid thermal activation outcompetes degradation pathways.

Self-Validating Protocol: Microwave-Assisted Suzuki Coupling

  • Preparation: In a microwave vial, combine Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate (1.0 eq), arylboronic acid (1.5 eq), Pd(dppf)Cl₂ (0.05 eq), and K₃PO₄ (3.0 eq).

  • Solvent Addition: Add degassed Dioxane:H₂O (4:1, 0.2 M). Validation Check: The mixture should be a heterogeneous suspension; if the organic layer turns black immediately, oxygen is present, indicating premature Pd(0) precipitation and catalyst deactivation.

  • Reaction: Irradiate at 120 °C for 20 minutes.

  • Workup & Validation: Dilute with EtOAc and filter through a Celite pad. Validation Check: Spot the crude mixture on a TLC plate (3:1 Hexanes:EtOAc). The complete disappearance of the starting material (Rf ~0.6) and the appearance of a highly UV-active, lower-Rf spot confirms successful cross-coupling.

Module 2: C2 Ester – Hydrolysis & Saponification

Q: When hydrolyzing the ethyl ester at C2, I observe degradation of the benzofuran core or incomplete conversion. How can I optimize this?

Mechanistic Causality: Benzofuran-2-carboxylates are susceptible to base-catalyzed ring opening if subjected to harsh conditions (e.g., refluxing NaOH/KOH). Additionally, the electron-donating C5-methoxy group pushes electron density into the ring, slightly reducing the electrophilicity of the C2 ester carbonyl. Using [2] in a homogeneous solvent mixture (THF/MeOH/H₂O) is the optimal solution. The lithium cation coordinates with the carbonyl oxygen, enhancing its electrophilicity and allowing the hydroxide nucleophile to attack at ambient temperatures, thereby protecting the fragile benzofuran core.

Self-Validating Protocol: Mild Saponification

  • Preparation: Dissolve the ester (1.0 eq) in a 3:1:1 mixture of THF:MeOH:H₂O (0.3 M).

  • Reagent Addition: Add LiOH·H₂O (3.0 eq) in one portion. Stir at room temperature for 4–6 hours.

  • Monitoring: Validation Check: Analyze via LC-MS. The disappearance of the parent mass [M+H]+ and the appearance of the [M-H]- peak in negative mode indicates complete consumption of the ester.

  • Workup: Concentrate the mixture under reduced pressure to remove THF and MeOH. Dilute the remaining aqueous layer with water and wash once with Et₂O to remove organic impurities.

  • Acidification & Validation: Cool the aqueous layer to 0 °C and slowly acidify to pH 2-3 using 1M HCl. Validation Check: The immediate precipitation of a white/off-white solid validates successful hydrolysis, as the resulting benzofuran-2-carboxylic acid is insoluble in acidic water. Filter and dry under a vacuum.

Module 3: C5 Methoxy – Ether Cleavage

Q: I need to reveal the C5-phenol, but BBr₃ treatment leads to bromination or decomposition. What are the alternatives?

Mechanistic Causality: Boron tribromide (BBr₃) is a powerful Lewis acid that cleaves aryl methyl ethers by [3]. However, the benzofuran core is highly electron-rich. If the temperature rises above 0 °C, the Lewis acidic BBr₃ can coordinate to the benzofuran oxygen, leading to ring cleavage, or release free bromine species that cause electrophilic aromatic bromination at the C3 or C4 positions. Strict stoichiometric control (1.1 eq per coordinating oxygen) and cryogenic temperatures (-78 °C) are mandatory. If the substrate remains sensitive, [4] can be used as a softer, nucleophilic demethylation alternative.

Self-Validating Protocol: Controlled BBr₃ Demethylation

  • Preparation: Dissolve the starting material (1.0 eq) in anhydrous DCM (0.1 M) under a strict Argon atmosphere. Cool to -78 °C using a dry ice/acetone bath.

  • Reagent Addition: Dropwise add BBr₃ (1.0 M in DCM, 2.5 eq). Validation Check: The solution should turn a deep yellow/orange color, indicating the formation of the Lewis acid-base complex. If it turns black, moisture has entered the system.

  • Reaction: Stir at -78 °C for 1 hour, then allow it to slowly warm to 0 °C over 2 hours.

  • Quenching & Validation: Recool to -78 °C and carefully quench with a slow dropwise addition of MeOH, followed by saturated aqueous NaHCO₃. Validation Check: The formation of a clear biphasic mixture without heavy emulsions indicates complete hydrolysis of the intermediate borate esters[3]. Extract with DCM, dry over Na₂SO₄, and concentrate.

References

  • Microwave-assisted synthesis of 5-arylbenzofuran-2-carboxylates via Suzuki coupling using 2-quinolinealdoxime-Pd(II)-complex. ResearchGate. URL:[Link]

  • Design and characterisation of piperazine-benzofuran integrated dinitrobenzenesulfonamide as Mycobacterium tuberculosis H37Rv strain inhibitors. PMC. URL:[Link]

  • Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers. PMC. URL:[Link]

  • O-Demethylation. Chem-Station Int. Ed. URL:[Link]

Sources

Optimization

Troubleshooting guide for the cyclization step in benzofuran synthesis

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in the cyclization step of benzofuran synthesis.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in the cyclization step of benzofuran synthesis. The benzofuran core is a privileged scaffold in drug development, integral to the bioactivity of numerous therapeutic agents[1]. However, achieving high-yielding, regioselective cyclization requires precise control over reaction thermodynamics, substrate electronics, and catalytic cycles.

This guide is designed to move beyond basic recipes. It explains the mechanistic causality behind experimental choices and provides self-validating protocols to ensure your syntheses are robust and reproducible.

I. Quantitative Comparison of Cyclization Strategies

Selecting the correct cyclization method is the first step in avoiding downstream failures. The table below summarizes the most robust methodologies, their optimal conditions, and their inherent mechanistic limitations.

Cyclization MethodCatalyst / ReagentsTypical ConditionsYield RangeCommon Limitations & Failure Modes
Rap-Stoermer Condensation TEA or KOtBuSolvent-free or DMF, 130°C81–97%Reaction stalls at O-alkylation if thermal energy is insufficient[2][3].
Sonogashira / Cyclization Pd(PPh3)2Cl2, CuITEA, Room Temp to 100°C70–91%Prone to unwanted dehalogenation of halogenated substrates[2].
Gold-Catalyzed Cycloisomerization Au(I) / Ag(I) complexesToluene/DCE, RT to 80°C75–95%Highly sensitive to trace moisture, leading to alkyne hydration[4].
Oxidative Cyclization PhI(OAc)2, mCPBAAcetonitrile, Room Temp60–85%Risk of over-oxidation in highly electron-rich substrates[5][6].
SNAr Intramolecular Cascade NaOH or KOtBuDMSO, 80–100°C50–85%Strictly requires an ortho-halogen (e.g., F) for initial activation[7].

II. Mechanistic Workflows & Logic

Understanding the mechanistic pathway is critical for diagnosing failures. Below are the logical relationships and pathways governing our two most frequently queried methods.

TroubleshootingFlow Start Cyclization Issue Identified Analyze Analyze Reaction Type Start->Analyze Rap Rap-Stoermer Condensation Analyze->Rap Metal Metal-Catalyzed Alkynylphenol Analyze->Metal Issue1 Stalled at O-Alkylation Rap->Issue1 Issue2 Dehalogenation / Side Reactions Metal->Issue2 Fix1 Increase Temp (130°C) or use KOtBu Issue1->Fix1 Fix2 Switch to Metal-Free SNAr Cascade Issue2->Fix2

Logical troubleshooting workflow for resolving common benzofuran cyclization failures.

RapStoermerMech A Salicylaldehyde + α-Haloketone B Base Deprotonation (Phenoxide Formation) A->B C Nucleophilic Substitution (Ether Intermediate) B->C D Dieckmann-Type Aldol Condensation C->D E Dehydration D->E F Benzofuran Core E->F

Stepwise mechanistic pathway of the base-catalyzed Rap-Stoermer condensation.

III. Validated Experimental Protocols

A protocol must be a self-validating system. The following methodologies include built-in checkpoints to verify that the reaction is proceeding as intended.

Protocol A: Triethylamine-Catalyzed Rap-Stoermer Cyclization (Solvent-Free)

This method leverages a Dieckmann-type aldol condensation and is highly efficient for generating 2-acylbenzofurans[2][3].

  • Preparation: In a heavy-walled sealed reaction vessel, combine the substituted salicylaldehyde (1.0 equiv) and the α-haloketone (1.0 equiv).

  • Catalyst Addition: Add triethylamine (TEA) (catalytic to 1.0 equiv, depending on the electronic nature of the aldehyde). Causality Check: TEA acts as both the base for phenoxide generation and the catalyst for the subsequent aldol condensation.

  • Thermal Activation: Heat the neat mixture to 130°C for 2–4 hours.

  • Validation (TLC Monitoring): Monitor the reaction via TLC. You will initially observe the rapid formation of an intermediate spot (the O-alkylated ether). The reaction is only complete when this intermediate spot is fully consumed and converted to the lower-polarity benzofuran product.

  • Workup: Cool to room temperature, quench with water, and extract with ethyl acetate. Purify via silica gel chromatography.

Protocol B: Gold-Catalyzed Cycloisomerization of 2-Alkynylphenols

Gold(I) complexes are highly carbophilic and excel at activating alkynes for nucleophilic attack by the ortho-hydroxyl group[4].

  • Inert Atmosphere Setup: In a glovebox or using standard Schlenk techniques, dissolve the 2-alkynylphenol in strictly anhydrous toluene or 1,2-dichloroethane (DCE). Causality Check: Trace water will outcompete the phenol for the activated alkyne, leading to hydration byproducts.

  • Catalyst Introduction: Add the gold catalyst (e.g., IPrAuTFA, or generate it in situ from IPrAuCl and NaTFA) at 2–5 mol%.

  • Cyclization: Stir the mixture at room temperature. If the alkyne is sterically hindered, gently heat to 80°C. The catalyst coordinates to the alkyne, facilitating a 5-endo-dig cyclization.

  • Isolation: Filter the crude mixture through a short pad of Celite or silica gel to remove the gold catalyst, concentrate in vacuo, and purify.

IV. Troubleshooting Q&A (FAQs)

Q1: In my Rap-Stoermer reaction, I isolate a stable intermediate, but the cyclization fails to complete. What is happening? A: Your reaction is stalling at the O-alkylation stage (refer to the yellow node in the Rap-Stoermer mechanism diagram). The Rap-Stoermer reaction requires a significant thermal threshold to drive the subsequent intramolecular Dieckmann-type aldol condensation and dehydration[3]. If you are running the reaction at room temperature or using a weak base, the intermediate ether will form but will not cyclize. Actionable Fix: Increase the reaction temperature to 130°C. If the substrate is electronically deactivated, switch from TEA to a stronger base like potassium tert-butoxide (KOtBu) in DMF or DMSO[2].

Q2: My transition-metal-catalyzed cyclization of a 2-alkynylphenol is yielding complex mixtures with significant alkyne hydration products. How do I prevent this? A: Alkyne hydration is a common competing side reaction when trace moisture is present, especially with highly Lewis acidic catalysts like Au(I) or Pt(II)[4]. Actionable Fix: Ensure all solvents are rigorously anhydrous and glassware is flame-dried. If moisture cannot be entirely excluded from your workflow, abandon the metal-catalyzed route and switch to an iodine(III)-mediated oxidative cyclization (using PhI(OAc)₂). This hypervalent iodine method is highly tolerant of ambient conditions and provides 2-arylbenzofurans in excellent yields without hydration risks[5][6].

Q3: I am trying to synthesize a halogenated benzofuran for downstream cross-coupling, but my Pd-catalyzed cyclization results in dehalogenation. What are my alternatives? A: Palladium catalysts can inadvertently undergo oxidative addition into aryl-halide bonds (especially Ar-I and Ar-Br) during the cyclization step, leading to premature dehalogenation or oligomerization. Actionable Fix: Utilize a metal-free SNAr/intramolecular cyclization cascade. By reacting 2-fluoro-arylacetylenes with hydroxide in DMSO at 100°C, the acetylene activates the substrate for SNAr. This allows the cyclization to proceed smoothly while leaving other valuable halogen substituents (Cl, Br) completely intact for future functionalization[7].

Q4: How does the electronic nature of the salicylaldehyde affect the Rap-Stoermer condensation? A: Electron-donating groups (EDGs) on the salicylaldehyde increase the nucleophilicity of the phenoxide oxygen. This accelerates the initial O-alkylation step, generally leading to higher overall yields (70–91%) and faster reaction times[2]. Conversely, strongly electron-withdrawing groups (EWGs) reduce nucleophilicity, often requiring harsher thermal conditions or stronger bases to force the initial substitution.

V. References

  • Benzofuran synthesis - Organic Chemistry Portal. Organic Chemistry Portal.

  • A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. ACS Omega.

  • Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. National Institutes of Health (NIH).

  • Synthesis of indoles, benzofurans, and related heterocycles via an acetylene-activated SNAr/intramolecular cyclization. Royal Society of Chemistry.

  • Versatile Electrochemical Synthesis of Selenylbenzo[b]Furan Derivatives Through the Cyclization of 2-Alkynylphenols. Frontiers.

  • Oxyboration: Synthesis of Borylated Benzofurans. Organic Syntheses.

  • Rap‐Stoermer Reaction: TEA Catalyzed One‐Pot Efficient Synthesis of Benzofurans and Optimization of Different Reaction Conditions. ResearchGate.

Sources

Troubleshooting

Technical Support Center: Strategies for Preventing Unwanted Debromination in Organic Synthesis

A Foreword from Your Senior Application Scientist Welcome to the technical support center. As researchers, we've all been there: a critical reaction step yields not our desired product, but a frustratingly simple debromi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Foreword from Your Senior Application Scientist

Welcome to the technical support center. As researchers, we've all been there: a critical reaction step yields not our desired product, but a frustratingly simple debrominated starting material. This unwanted side reaction, often called hydrodebromination, is a common pitfall when working with bromoaromatic compounds, leading to reduced yields and complex purification challenges.[1][2]

This guide is structured as a series of frequently asked questions (FAQs) to directly address the specific issues you might encounter. My goal is to move beyond simple procedural lists and delve into the mechanistic "why" behind these challenges and their solutions. By understanding the root causes, you can develop a more intuitive and effective approach to troubleshooting and optimizing your reactions.

Frequently Asked Questions (FAQs)

FAQ 1: What are the primary mechanisms that lead to the debromination of my bromoaromatic compound?

Understanding the underlying mechanism is the first step toward prevention. Debromination isn't a single reaction but can occur via several pathways depending on your reaction conditions.

Answer: The two most common culprits are:

  • Reductive Dehalogenation in Palladium-Catalyzed Cross-Coupling: This is a frequent side reaction in Suzuki, Buchwald-Hartwig, Sonogashira, and Heck couplings.[1][3] It typically involves the formation of a palladium-hydride (Pd-H) species. This Pd-H intermediate can then react with your aryl bromide starting material in a competing catalytic cycle, ultimately replacing the bromine with a hydrogen atom.[3][4] Sources of the hydride can include solvents (like alcohols), amine bases, or even the phosphine ligands themselves under certain conditions.[5]

  • Protonolysis of Organometallic Intermediates: When you perform a metal-halogen exchange to form an aryllithium or Grignard reagent, the resulting species is a very strong base.[6] If there is any source of protons in your reaction flask (e.g., trace water in the solvent or on the glassware, or an acidic proton on your substrate), the highly reactive organometallic will be quenched, leading to the debrominated arene.[7]

FAQ 2: My Suzuki/Buchwald-Hartwig coupling is plagued by hydrodebromination. How can I fix this?

This is arguably the most common scenario where debromination thwarts synthetic plans. The key is to tip the kinetic balance in favor of the desired cross-coupling pathway over the reductive dehalogenation pathway.

Answer: You have several levers to pull, and a systematic approach is best. The goal is to accelerate the desired C-C or C-N bond formation while suppressing the formation and reactivity of Pd-H species.

Below is a decision-making workflow to guide your optimization efforts.

G cluster_0 Troubleshooting Debromination in Cross-Coupling start Debromination Observed base Optimize Base: Switch to a weaker, non-nucleophilic base (e.g., K₃PO₄, Cs₂CO₃, K₂CO₃) start->base First Step ligand Change Ligand: Use bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) base->ligand If problem persists temp Lower Temperature: Decrease by 10-20 °C ligand->temp If problem persists solvent Screen Solvents: Switch to less polar, aprotic solvents (e.g., Toluene, Dioxane) temp->solvent If problem persists precatalyst Use a Pre-catalyst: Employ a well-defined Pd(II) pre-catalyst instead of Pd(0) or Pd(OAc)₂ solvent->precatalyst Final Optimization success Problem Solved precatalyst->success

Caption: A logical workflow for troubleshooting debromination.

  • Base Selection: This is often the most critical factor. Strong bases, particularly alkoxides like NaOt-Bu, can promote the side reactions that generate Pd-H species.[3]

    • Action: Switch to a weaker inorganic base. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are excellent starting points as they are effective for coupling while minimizing debromination.[1][3][4]

  • Ligand Choice: The ligand's job is to stabilize the palladium center and facilitate the key steps of the catalytic cycle.[8] Bulky, electron-rich phosphine ligands accelerate the final reductive elimination step to form your product, which helps it outcompete the debromination pathway.[1][4][8]

    • Action: If you are using less bulky ligands like PPh₃, switch to modern biarylphosphine ligands.

Ligand TypeExamplesRationale
Less Effective PPh₃, dppfLess bulky, can be slower to promote reductive elimination.
More Effective XPhos, SPhos, RuPhos, BrettPhosBulky and electron-donating; they accelerate the desired coupling.[1][9]
  • Temperature Control: Debromination pathways can have a higher activation energy than the desired coupling.[4] Therefore, reducing the temperature can selectively slow down the side reaction.

    • Action: Lower the reaction temperature in 10-20 °C increments. You may need to extend the reaction time, but the improved selectivity is often worth it.[1][10] Start as low as 80 °C or even room temperature if using a highly active catalyst system.[10]

  • Solvent Effects: The reaction solvent can influence the stability of intermediates.[1] Aprotic, less polar solvents are generally preferred.

    • Action: If using polar aprotic solvents like DMF, consider switching to toluene or dioxane.[1][4]

FAQ 3: I'm trying to form an organolithium or Grignard reagent, but I'm mostly getting the debrominated arene. What's going wrong?

Metal-halogen exchange is a powerful tool, but the high reactivity of the resulting organometallic species is a double-edged sword. Unintentional protonation is a very common failure mode.

Answer: The issue is almost certainly a premature quenching of your highly basic organometallic intermediate by an acidic proton source. Extreme care must be taken to work under strictly anhydrous and inert conditions.

  • Rigorous Drying is Non-Negotiable:

    • Glassware: Oven-dry all glassware overnight (>120 °C) and cool it under a stream of inert gas (Argon or Nitrogen) or in a desiccator immediately before use.

    • Solvents: Use freshly distilled solvents or purchase high-quality anhydrous solvents and use them immediately after opening. Ethereal solvents like THF and diethyl ether are hygroscopic and must be handled with care.[11]

    • Reagents: Ensure your starting aryl bromide is anhydrous.

  • Temperature is Your Best Defense:

    • Mechanism: Lithium-halogen exchange is extremely fast, even at very low temperatures. Conversely, the reaction of organolithiums or Grignards with many electrophiles is also fast, but protonation by stray water is instantaneous.

    • Action: Perform the lithium-halogen exchange at -78 °C (a dry ice/acetone bath).[7] This temperature freezes out trace water, minimizing protonolysis. Add your electrophile at -78 °C and only then allow the reaction to slowly warm to room temperature.

  • Reagent Choice and Addition:

    • n-BuLi vs. t-BuLi: For lithium-bromine exchange, t-BuLi is often more effective and gives cleaner reactions than n-BuLi, which can sometimes lead to coupling side products.[12][13]

    • Addition Rate: Add the organolithium reagent slowly and dropwise to the solution of your aryl bromide. This keeps the concentration of the highly reactive reagent low at any given moment, minimizing side reactions.

This protocol provides a robust starting point for minimizing debromination during metal-halogen exchange.

  • Setup: Assemble an oven-dried, three-neck flask equipped with a magnetic stir bar, a thermometer, and a nitrogen/argon inlet. Flame-dry the entire apparatus under vacuum and backfill with inert gas three times.

  • Reagents: Dissolve the aryl bromide (1.0 eq.) in anhydrous THF.

  • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Lithiation: Slowly add n-BuLi or t-BuLi (1.05 eq.) dropwise via syringe over 15-20 minutes, ensuring the internal temperature does not rise above -70 °C.

  • Stirring: Stir the reaction mixture at -78 °C for 30-60 minutes.

  • Electrophile Addition: Add the electrophile (1.1 eq.) dropwise, again maintaining the temperature at -78 °C.

  • Warm-up & Quench: After stirring for an additional hour at -78 °C, remove the cooling bath and allow the reaction to warm to room temperature. Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Workup: Proceed with a standard aqueous workup and extraction.

FAQ 4: Can I selectively react at a bromine atom if my molecule also contains a chlorine atom?

Yes, absolutely. This is a common and powerful strategy in medicinal and materials chemistry, leveraging the inherent differences in bond strength and reactivity.

Answer: The Carbon-Bromine (C-Br) bond is weaker and more reactive towards oxidative addition with palladium than the Carbon-Chlorine (C-Cl) bond.[3] This provides a reliable window for chemoselectivity. In a typical palladium-catalyzed cross-coupling reaction, the Pd(0) catalyst will selectively insert into the C-Br bond, leaving the C-Cl bond intact. This allows you to perform a reaction at the bromo- position first, and then, under more forcing conditions (e.g., different ligand, higher temperature), you can often perform a second, different reaction at the chloro- position.

G cluster_0 Reactivity Hierarchy I C-I (Most Reactive) Br C-Br I->Br Cl C-Cl Br->Cl F C-F (Least Reactive) Cl->F

Caption: General reactivity trend for aryl halides in oxidative addition.

References

  • BenchChem Technical Support. (2025). Avoiding debromination in "N-(3-bromophenyl)furan-2-carboxamide" reactions.
  • BenchChem Technical Support. (2025). Preventing debromination during reactions with 4'-Bromobiphenyl-2-carboxylic acid.
  • BenchChem Technical Support. (2025). Preventing dehalogenation during reactions of bromo-fluoroanilines.
  • BenchChem Technical Support. (2025). preventing debromination in Suzuki coupling of bromo-imidazoles.
  • BenchChem Technical Support. (2025).
  • Daugulis, O., et al. (2015). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization. Accounts of Chemical Research. [Link]

  • Bailey, W. F., et al. (2006). Effect of solvent on the lithium-bromine exchange of aryl bromides: reactions of n-butyllithium and tert-butyllithium with 1-bromo-4-tert-butylbenzene at 0 degrees C. The Journal of Organic Chemistry. [Link]

  • BYJU'S. Grignard Reagent. [Link]

  • Bailey, W. F., et al. (2006). Effect of Solvent on the Lithium−Bromine Exchange of Aryl Bromides: Reactions of n-Butyllithium and tert-Butyllithium with 1-Bromo-4-tert-butylbenzene at 0 °C. The Journal of Organic Chemistry. [Link]

  • Asymmetric Synthesis. (2015). Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • Reddit. (2018). I keep getting debrominated starting material and low conversion after lithiation. r/chemistry. [Link]

  • Ke, Z., et al. (2021). Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Catalysis. [Link]

Sources

Optimization

Technical Support Center: Stability &amp; Troubleshooting for Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

Welcome to the Technical Support Center for Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate (CAS: 91571-13-0) [1]. This portal is designed for researchers, analytical scientists, and drug development professionals who...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate (CAS: 91571-13-0) [1]. This portal is designed for researchers, analytical scientists, and drug development professionals who utilize this functionalized benzofuran scaffold in medicinal chemistry and API synthesis.

Due to its multi-functional nature—comprising an ethyl ester, a methoxy ether, and an aryl bromide—understanding its stability profile under varying pH conditions is critical. This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to prevent unwanted degradation during synthesis, workup, and storage.

Mechanistic Overview of Degradation Pathways

To successfully handle this compound, you must first understand how its functional groups react under environmental stress. The diagram below maps the primary degradation pathways triggered by acidic and basic conditions.

DegradationPathways SM Ethyl 7-bromo-5-methoxy- 1-benzofuran-2-carboxylate Base Basic Conditions (pH > 8, NaOH/KOH) SM->Base OH- attack AcidMild Mild Acidic Conditions (pH 2-6, RT) SM->AcidMild Dilute Acid AcidHarsh Harsh Acidic Conditions (BBr3, HBr, Heat) SM->AcidHarsh Lewis/Strong Brønsted Acid Deg1 Saponification (Carboxylic Acid Formation) Base->Deg1 Fast, Irreversible Deg2 Stable (No significant degradation) AcidMild->Deg2 Equilibrium heavily favors ester Deg3 Ether Cleavage (5-Hydroxy Derivative) AcidHarsh->Deg3 O-demethylation Deg4 Acid-Catalyzed Hydrolysis (Carboxylic Acid Formation) AcidHarsh->Deg4 Aqueous + Heat

Mechanistic degradation pathways of the benzofuran scaffold under pH stress.

Frequently Asked Questions (FAQs) & Troubleshooting

Basic Conditions (pH > 7)

Q1: Why does my compound rapidly disappear when exposed to basic aqueous solutions (e.g., NaOH, K₂CO₃) or during basic workup? A1: The C2-ethyl ester is highly susceptible to base-promoted hydrolysis (saponification). The hydroxide ion (OH⁻) acts as a strong nucleophile, attacking the electrophilic carbonyl carbon. This forms a tetrahedral intermediate that collapses to expel the ethoxide leaving group, irreversibly forming the highly stable 7-bromo-5-methoxy-1-benzofuran-2-carboxylate salt[2]. Troubleshooting: If the ester must be preserved, avoid prolonged exposure to pH > 8. Use mild bases (e.g., NaHCO₃) for neutralization and perform extractions rapidly at low temperatures (0–4 °C).

Q2: Is the aryl bromide at the C7 position at risk of nucleophilic aromatic substitution (SₙAr) under basic conditions? A2: Generally, no. While the benzofuran oxygen provides some electron-withdrawing effect, the lack of strong electron-withdrawing groups (like -NO₂) directly ortho or para to the bromine makes the C7 position highly resistant to SₙAr under standard basic conditions. The ester will hydrolyze long before any substitution occurs at the bromine site.

Acidic Conditions (pH < 7)

Q3: I treated the compound with a strong acid (e.g., HBr/AcOH or BBr₃) and observed a new highly polar peak. What happened? A3: You are observing ether cleavage (O-demethylation). Strong Lewis acids (like BBr₃) or strong Brønsted acids (like HBr) will coordinate to or protonate the C5-methoxy oxygen. Subsequent nucleophilic attack by the bromide ion on the methyl group cleaves the ether, yielding the 5-hydroxy derivative (Ethyl 7-bromo-5-hydroxy-1-benzofuran-2-carboxylate)[2]. Troubleshooting: If deprotection of the methoxy group is not desired, avoid strong Lewis acids and concentrated hydrohalic acids. The methoxy group is stable to mild acids like Trifluoroacetic acid (TFA) at room temperature.

Q4: Does the ester hydrolyze under acidic conditions? A4: Yes, but acid-catalyzed ester hydrolysis is a reversible equilibrium process and is kinetically much slower than base saponification. Unless heated in the presence of a large excess of aqueous acid (e.g., refluxing 2N HCl), the ethyl ester remains relatively stable[2].

Representative Quantitative Stability Data

To assist in experimental planning, the following table summarizes the expected stability profile of the ethyl benzofuran-2-carboxylate scaffold under standard forced degradation conditions. These parameters are derived from stability-indicating RP-HPLC methods used for similar benzofuran APIs[3].

Stress ConditionReagents / EnvironmentTemp (°C)TimePrimary DegradantExtent of Degradation
Mild Acid 0.1 N HCl (aq) / MeOH25°C24 hCarboxylic Acid< 2% (Stable)
Harsh Acid 1.0 N HCl (aq) / Heat60°C12 hCarboxylic Acid~ 15-20%
Lewis Acid BBr₃ (1.0 M in DCM)0°C1 h5-Hydroxy Derivative> 95% (Rapid)
Mild Base Sat. NaHCO₃ (aq)25°C24 hCarboxylic Acid< 5%
Harsh Base 1.0 N NaOH (aq)25°C2 hCarboxylic Acid> 99% (Complete)

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, we provide self-validating protocols for both the intentional hydrolysis of the ester and the analytical monitoring of its stability.

Protocol A: Controlled Base Hydrolysis (Saponification)

Objective: To intentionally convert the ethyl ester to 7-bromo-5-methoxy-1-benzofuran-2-carboxylic acid with high yield and purity. Causality: Using a mixed solvent system (THF/MeOH/H₂O) ensures that the highly lipophilic starting material remains solvated while the hydroxide nucleophile is delivered in the aqueous phase. This biphasic homogenization drives the irreversible reaction to completion without trapping unreacted starting material in micelles[2].

  • Dissolution: Dissolve 1.0 equivalent of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate in a 1:1 mixture of THF and Methanol (approx. 10 mL per gram of substrate).

  • Base Addition: Slowly add 2.0 equivalents of 1N aqueous NaOH to the stirring solution at room temperature[2].

  • Reaction Monitoring: Stir for 2–3 hours. Monitor the disappearance of the starting material via TLC (Hexanes/EtOAc 3:1) or HPLC.

  • Quenching & Precipitation: Once complete, concentrate the mixture under reduced pressure to remove the organic solvents. Cool the aqueous residue to 0 °C and acidify dropwise with 2N HCl until a pH of 2-3 is reached.

  • Isolation: The resulting carboxylic acid will precipitate as a white/off-white solid. Filter, wash with cold water, and dry under vacuum.

Protocol B: Stability-Indicating RP-HPLC Assay

Objective: To accurately quantify the degradation of the compound under various pH stresses. Self-Validation (Trustworthiness): This method is designed to calculate a strict mass balance (Assay % + Impurity % = 100%). By ensuring the sum of the parent peak and all degradant peaks equals the initial concentration, the system self-validates that no degradants are "hiding" on the column or eluting undetected in the void volume[3].

  • Sample Preparation: Dilute the stressed sample to a nominal concentration of 1 mg/mL using the mobile phase as the diluent. Critical Step: If the sample is highly acidic or basic, neutralize it to pH 7 prior to injection to prevent column degradation and peak splitting[3].

  • Chromatographic Conditions:

    • Column: C18 Reverse Phase (e.g., Zorbax SB-C18, 150 x 4.6 mm, 5 µm)[3].

    • Mobile Phase A: 0.1% TFA in Water.

    • Mobile Phase B: Acetonitrile.

    • Gradient: 10% B to 90% B over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 235 nm[3].

  • Analysis: The intact ethyl ester will elute later (due to higher lipophilicity), while the carboxylic acid and 5-hydroxy degradants will elute earlier (more polar). Calculate the relative peak areas to determine the extent of degradation.

AnalyticalWorkflow Sample Stressed Sample (Acid/Base Treated) Quench Quenching (Neutralize to pH 7) Sample->Quench Stop Reaction HPLC RP-HPLC Analysis (C18, Gradient) Quench->HPLC Inject MassBal Mass Balance Calculation (Assay + Impurities = 100%) HPLC->MassBal Validate Method

Analytical workflow for validating mass balance during forced degradation studies.

Sources

Troubleshooting

Technical Support Center: Navigating the Scale-Up Synthesis of Benzofuran Derivatives

A Guide for Researchers, Scientists, and Drug Development Professionals The synthesis of benzofuran derivatives, a critical scaffold in medicinal chemistry and materials science, presents unique challenges when transitio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

The synthesis of benzofuran derivatives, a critical scaffold in medicinal chemistry and materials science, presents unique challenges when transitioning from laboratory-scale to larger-scale production.[1][2][3] This guide, designed by our team of senior application scientists, provides practical, in-depth troubleshooting advice and answers to frequently asked questions to empower you in your scale-up endeavors. We aim to bridge the gap between theoretical knowledge and real-world application, ensuring robust and reproducible synthetic outcomes.

Troubleshooting Guide: From Low Yields to Impurity Woes

This section addresses specific, common problems encountered during the scale-up synthesis of benzofuran derivatives in a direct question-and-answer format.

Question 1: My palladium-catalyzed Sonogashira coupling followed by cyclization is yielding a low or negligible amount of the desired benzofuran. What are the likely causes and how can I troubleshoot this?

Answer: Low yields in palladium-catalyzed benzofuran synthesis are a frequent hurdle during scale-up. The issue often stems from one or more of the following factors: catalyst activity, reaction conditions, and reagent quality.[4] A systematic approach to troubleshooting is crucial.

1. Catalyst Inactivation or Insufficient Activity:

  • Cause: Palladium catalysts can be sensitive to air and moisture, leading to deactivation. The age of the catalyst, improper storage, or the selection of an inappropriate palladium source can all contribute to low activity.[4]

  • Solution:

    • Always use a freshly opened or recently purchased palladium catalyst.

    • Ensure the catalyst is stored under an inert atmosphere (e.g., nitrogen or argon).

    • Consider screening different palladium sources (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂, Pd(OAc)₂) and ligands.[5][6]

2. Suboptimal Reaction Conditions:

  • Cause: Reaction parameters that work on a small scale may not be optimal for larger batches. Temperature, reaction time, solvent, and the choice of base are critical variables.[4]

  • Solution:

    • Temperature: Gradually increase the reaction temperature. While some reactions proceed at room temperature, others may require heating to 60-100 °C. Be cautious, as excessively high temperatures can lead to catalyst decomposition.[4]

    • Solvent: The choice of solvent can significantly impact solubility and reaction rates. Consider switching to a higher-boiling point solvent for reactions requiring elevated temperatures. Ensure the solvent is anhydrous and degassed to remove oxygen, which can poison the catalyst.[4]

    • Base: The strength and solubility of the base are crucial. Common bases include organic amines (e.g., triethylamine) and inorganic bases (e.g., K₂CO₃, Cs₂CO₃). For intramolecular cyclization, Cs₂CO₃ has proven effective.[4][7]

3. Reagent Quality and Stoichiometry:

  • Cause: Impurities in starting materials (e.g., o-halophenol, alkyne) can interfere with the catalytic cycle. Incorrect stoichiometry can also lead to incomplete conversion.[4]

  • Solution:

    • Ensure all reagents are of high purity and are thoroughly dried before use.

    • Verify the stoichiometry, often a slight excess of the alkyne (1.1-1.5 equivalents) is beneficial.[4]

4. Competing Side Reactions:

  • Cause: A common side reaction is the homocoupling of the terminal alkyne (Glaser coupling), especially when a copper co-catalyst is used.[4]

  • Solution:

    • Consider a copper-free Sonogashira protocol.

    • Slowly add the alkyne to the reaction mixture to maintain a low concentration, which can suppress homocoupling.[4]

Troubleshooting Workflow for Low Yield in Palladium-Catalyzed Benzofuran Synthesis

G start Low or No Product Yield catalyst Check Catalyst Activity start->catalyst conditions Optimize Reaction Conditions start->conditions reagents Verify Reagent Quality & Stoichiometry start->reagents side_reactions Investigate Side Reactions start->side_reactions fresh_catalyst Use Fresh/Active Catalyst catalyst->fresh_catalyst screen_ligands Screen Ligands catalyst->screen_ligands vary_temp Vary Temperature conditions->vary_temp screen_solvents Screen Solvents conditions->screen_solvents screen_bases Screen Bases conditions->screen_bases purify_reagents Purify/Dry Reagents & Solvents reagents->purify_reagents adjust_stoichiometry Adjust Stoichiometry reagents->adjust_stoichiometry degas_solvents Degas Solvents reagents->degas_solvents copper_free Consider Copper-Free Protocol side_reactions->copper_free slow_addition Slow Alkyne Addition side_reactions->slow_addition G A o-Halophenol + Alkyne C Oxidative Addition A->C B Pd(0) Catalyst B->C D Sonogashira Coupling C->D E Intramolecular Cyclization D->E F Reductive Elimination E->F F->B Catalyst Regeneration G 2-Substituted Benzofuran F->G

Sources

Optimization

Identification and removal of impurities from Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

Welcome to the Technical Support Center for the synthesis and purification of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate . As a Senior Application Scientist, I have designed this guide to move beyond basic protoc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis and purification of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate . As a Senior Application Scientist, I have designed this guide to move beyond basic protocols. Here, we dissect the chemical causality behind impurity formation and provide self-validating workflows to ensure high-yield, high-purity isolation of this critical pharmaceutical building block.

Synthesis & Impurity Formation Workflow

Understanding the mechanistic divergence during synthesis is the first step in troubleshooting. The diagram below maps the standard two-step synthesis (bromination followed by Rap-Stoermer condensation) and highlights where critical impurities branch off from the main pathway.

SynthesisWorkflow Start 2-Hydroxy-5-methoxy benzaldehyde Bromination Step 1: Bromination (Br2, AcOH, 0°C) Start->Bromination Intermediate 3-Bromo-2-hydroxy-5-methoxy benzaldehyde Bromination->Intermediate Main Pathway ImpA Ethyl 5-methoxy- 1-benzofuran-2-carboxylate (Des-bromo Impurity) Bromination->ImpA Incomplete Reaction ImpB Ethyl 4,7-dibromo-5-methoxy- 1-benzofuran-2-carboxylate (Dibromo Impurity) Bromination->ImpB Over-bromination Cyclization Step 2: Alkylation & Cyclization (Ethyl bromoacetate, K2CO3, DMF) Intermediate->Cyclization Target Ethyl 7-bromo-5-methoxy- 1-benzofuran-2-carboxylate (Target Product) Cyclization->Target Main Pathway ImpC 7-Bromo-5-methoxy- 1-benzofuran-2-carboxylic acid (Hydrolysis Impurity) Cyclization->ImpC Base-catalyzed Hydrolysis

Workflow of ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate synthesis and impurity formation.

Troubleshooting Guide & FAQs

Q1: Why is the dibromo impurity (Ethyl 4,7-dibromo-5-methoxy-1-benzofuran-2-carboxylate) forming, and how can I suppress it? Causality: The starting material, 2-hydroxy-5-methoxybenzaldehyde, possesses two strongly electron-donating groups (-OH and -OCH3). These groups synergistically activate the aromatic ring toward electrophilic aromatic substitution[1]. While the first equivalent of bromine selectively targets the 3-position (ortho to the hydroxyl group), any excess bromine or localized concentration spikes will rapidly brominate the 6-position (ortho to the methoxy group), yielding the dibromo impurity. Solution & Self-Validation: Strict stoichiometric control (1.00 to 1.05 equivalents of Br2) is mandatory. Perform the addition at 0–5 °C in acetic acid[2]. Self-Validation: Monitor the reaction via HPLC. Quench the reaction immediately once the mono-brominated species reaches >98% area under the curve (AUC), before the dibromo peak (which elutes later due to increased lipophilicity) exceeds 0.5%.

Q2: I am observing significant ester hydrolysis, resulting in 7-bromo-5-methoxy-1-benzofuran-2-carboxylic acid. How can I prevent this? Causality: The cyclization step utilizes potassium carbonate (K2CO3) in dimethylformamide (DMF) at elevated temperatures (60–80 °C)[3]. If the K2CO3 is hygroscopic and has absorbed atmospheric moisture, or if the DMF is not strictly anhydrous, the resulting hydroxide ions will readily saponify the newly formed ethyl ester into its corresponding carboxylic acid. Solution & Self-Validation: Use oven-dried K2CO3 and anhydrous DMF (stored over molecular sieves). Furthermore, when quenching the reaction, do not allow the mixture to sit in a basic aqueous state. Pour the reaction directly into ice-cold water neutralized with a slight excess of 0.1 M HCl. Self-Validation: Check the aqueous washings via TLC; the acid impurity will remain at the baseline in non-polar solvent systems.

Q3: What causes the persistence of the des-bromo impurity (Ethyl 5-methoxy-1-benzofuran-2-carboxylate), and how can it be removed? Causality: This impurity is a direct consequence of incomplete bromination in Step 1. Because the unbrominated intermediate undergoes the exact same alkylation and cyclization kinetics as the brominated intermediate, it carries over seamlessly into the final product. Solution & Self-Validation: Prevention is critical because the des-bromo and target esters have nearly identical solubility profiles, making crystallization ineffective. If the des-bromo impurity is detected in the final product (>1%), it must be removed via silica gel chromatography. To prevent it, ensure Step 1 goes to absolute completion before proceeding.

Q4: My cyclization is incomplete, leaving an unreacted O-alkylated intermediate. How do I force the reaction to completion? Causality: The formation of the benzofuran ring is a two-step cascade: first, the phenoxide oxygen attacks the ethyl bromoacetate (O-alkylation); second, an intramolecular aldol-type condensation occurs between the newly added methylene carbon and the aldehyde carbonyl, followed by dehydration. If the temperature is too low, the reaction stalls at the O-alkylated intermediate. Solution & Self-Validation: Monitor the reaction via LC-MS. The O-alkylated intermediate will present an m/z [M+H]+ of 317/319, whereas the fully cyclized target will show an m/z of 299/301 (reflecting the loss of H2O). If the 317/319 mass persists, increase the internal temperature to 80 °C and stir for an additional 2–4 hours until the intermediate is consumed.

Quantitative Impurity Profiling

Use the following analytical parameters to identify and track impurities during your LC-MS and HPLC workflows.

Impurity ProfileRelative Retention Time (RRT)m/z [M+H]+Primary CauseRecommended Remediation
Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate 1.00 299.0, 301.0 N/A (Target Product) N/A
Ethyl 5-methoxy-1-benzofuran-2-carboxylate0.85221.1Incomplete Step 1 brominationSilica gel chromatography
Ethyl 4,7-dibromo-5-methoxy-1-benzofuran-2-carboxylate1.25377.0, 379.0, 381.0Over-bromination in Step 1Recrystallization (EtOH)
7-Bromo-5-methoxy-1-benzofuran-2-carboxylic acid0.40271.0, 273.0Base-catalyzed ester hydrolysisAqueous mild basic wash
O-Alkylated uncyclized intermediate0.90317.0, 319.0Incomplete Step 2 cyclizationExtended heating at 80 °C

Self-Validating Experimental Protocol

This protocol integrates the mechanistic solutions discussed above into a robust, step-by-step methodology.

Phase 1: Regioselective Bromination (Synthesis of 3-Bromo-2-hydroxy-5-methoxybenzaldehyde)
  • Preparation: Charge a flame-dried, round-bottom flask with 2-hydroxy-5-methoxybenzaldehyde (10.0 g, 65.7 mmol) and glacial acetic acid (130 mL). Cool the solution to 0 °C using an ice-water bath.

  • Addition: Prepare a solution of bromine (3.54 mL, 69.0 mmol, 1.05 eq) in glacial acetic acid (20 mL). Add this solution dropwise via an addition funnel over 60 minutes, rigorously maintaining the internal temperature below 5 °C to prevent over-bromination[2].

  • Reaction & Validation: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours. Self-Validation Check: Pull a 50 µL aliquot, quench with sodium thiosulfate, and analyze via HPLC. Proceed only when the starting material is <1% AUC.

  • Workup: Pour the reaction mixture into 500 mL of ice water containing 10% sodium thiosulfate to quench unreacted bromine. Extract the aqueous layer with dichloromethane (3 x 150 mL).

  • Purification: Wash the combined organic layers with saturated brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. The crude product can be used directly in the next step.

Phase 2: Alkylation and Cyclization (Rap-Stoermer Condensation)
  • Preparation: Dissolve the crude 3-bromo-2-hydroxy-5-methoxybenzaldehyde (approx. 15.0 g, 64.9 mmol) in anhydrous DMF (200 mL) under a nitrogen atmosphere.

  • Base Addition: Add oven-dried K2CO3 (22.4 g, 162 mmol, 2.5 eq) in one portion. Cool the suspension to 0 °C[3].

  • Alkylation: Add ethyl bromoacetate (7.9 mL, 71.4 mmol, 1.1 eq) dropwise over 15 minutes. Stir at 0 °C for 30 minutes to ensure complete O-alkylation.

  • Cyclization & Validation: Heat the reaction mixture to 80 °C for 12 hours. Self-Validation Check: Analyze an aliquot via LC-MS. The intermediate (m/z 317/319) must be completely converted to the cyclized product (m/z 299/301).

  • Workup: Cool the mixture to room temperature and slowly pour it into 800 mL of vigorously stirred ice water neutralized with 0.1 M HCl (to prevent ester hydrolysis).

  • Isolation: Filter the resulting precipitate under vacuum, wash thoroughly with cold distilled water, and dry overnight in a vacuum oven at 40 °C.

  • Final Purification: Recrystallize the crude solid from boiling ethanol to afford Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate as an off-white crystalline solid.

References

  • Asian Journal of Organic & Medicinal Chemistry. Asianpubs.org.
  • 5-Methoxybenzofuran-2-carboxylic acid | 10242-08-7. ChemicalBook.
  • Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. PMC - NIH.

Sources

Reference Data & Comparative Studies

Validation

High-Field vs. Benchtop NMR Platforms: A Comparative Guide for the Structural Elucidation of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

As a Senior Application Scientist, one of the most frequent analytical dilemmas I encounter in modern drug development is selecting the appropriate Nuclear Magnetic Resonance (NMR) platform for structural verification. E...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, one of the most frequent analytical dilemmas I encounter in modern drug development is selecting the appropriate Nuclear Magnetic Resonance (NMR) platform for structural verification. Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate is a highly functionalized heterocyclic intermediate frequently utilized in the synthesis of biologically active molecules, including checkpoint kinase (Wee1/Chk1) inhibitors [1] and selective SIRT2 inhibitors [2].

Confirming the exact regiochemistry of this molecule—specifically the placement of the bromine at C-7 and the methoxy group at C-5—relies heavily on resolving the meta-coupled protons on the benzene ring. In this guide, we objectively compare the performance of a High-Field (600 MHz) NMR against a modern Benchtop (80 MHz) NMR [3], providing experimental protocols, causality-driven physics, and quantitative spectral data to help you optimize your laboratory's analytical workflows.

The Physics of Resolution and Sensitivity: Understanding the Causality

Before diving into the protocols, it is critical to understand why field strength ( B0​ ) dictates our experimental choices.

The Δν/J Ratio and Second-Order Effects

In the 1 H NMR spectrum of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate, the aromatic protons at C-4 and C-6 are meta to each other, typically exhibiting a scalar coupling constant ( J ) of ~2.4 Hz.

  • At 600 MHz: A chemical shift difference of 0.1 ppm between H-4 and H-6 equates to 60 Hz. The Δν/J ratio is 60/2.4=25 . Because this ratio is much greater than 10, the system is strictly first-order (an AX spin system), yielding two perfectly symmetrical, baseline-resolved doublets.

  • At 80 MHz: That same 0.1 ppm difference is only 8 Hz. The Δν/J ratio drops to 8/2.4=3.33 . This pushes the signals into a second-order AB spin system. The doublets will exhibit severe "roofing" (the inner peaks become significantly taller than the outer peaks), and depending on the magnetic homogeneity (shimming), they may partially overlap.

Sensitivity and the B03/2​ Law

NMR sensitivity scales proportionally to B03/2​ due to the Boltzmann population difference between spin states. A 600 MHz (14.1 Tesla) magnet is inherently ~20.5 times more sensitive per scan than an 80 MHz (1.88 Tesla) magnet. Because Signal-to-Noise (S/N) scales with the square root of the number of scans ( NS​ ), acquiring a 1 C spectrum on a benchtop system requires compensating for this physical limitation by utilizing highly concentrated samples and extended overnight acquisitions [4].

Comparative Experimental Protocols

To create a self-validating analytical system, the acquisition parameters must be tailored to the relaxation physics of the molecule. The protocols below ensure that even quaternary carbons (which lack dipole-dipole relaxation from attached protons and thus have long T1​ relaxation times) are reliably detected.

Sample Preparation (Standardized for Both Platforms)
  • Weigh exactly 50.0 mg of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate (MW: 299.12 g/mol ).

  • Dissolve in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

  • Transfer to a high-quality 5 mm NMR tube. Note: This yields a concentration of ~0.28 M, which is optimal for balancing high-field probe tuning and benchtop sensitivity requirements.

Platform A: High-Field NMR (600 MHz Cryogenic Magnet)
  • 1 H Protocol: Pulse program zg30 (30° flip angle). Number of Scans (NS) = 8. Relaxation Delay (D1) = 2.0 s. Acquisition Time (AQ) = 3.0 s. The 30° pulse ensures rapid recovery of longitudinal magnetization ( Mz​ ), allowing for a shorter D1 while maintaining quantitative integration.

  • 13 C Protocol: Pulse program zgpg30 (WALTZ-16 decoupling). NS = 256. D1 = 2.0 s. AQ = 1.0 s. Total time: ~15 minutes.

Platform B: Benchtop NMR (80 MHz Permanent Magnet)
  • 1 H Protocol: Standard 1D Proton sequence. NS = 16. D1 = 4.0 s. AQ = 4.0 s. Causality: A slightly longer D1 is used here because permanent magnets can have slightly different B1​ field homogeneities, and ensuring full T1​ relaxation prevents signal truncation.

  • 13 C Protocol: Standard 1D Carbon sequence with composite pulse decoupling. NS = 8192. D1 = 2.0 s. Total time: ~10 hours (Overnight). Causality: The massive increase in scans is strictly required to overcome the B03/2​ sensitivity penalty and resolve the unprotonated carbons (C-2, C-3a, C-5, C-7, C-7a, C=O) above the noise floor.

Quantitative Data Presentation

The table below summarizes the expected chemical shifts ( δ ) and multiplicities for the target compound, comparing the resolving power of both platforms.

PositionFunctional Group 1 H Shift (ppm)Multiplicity & Coupling ( J in Hz)High-Field (600 MHz) ObservationBenchtop (80 MHz) Observation 13 C Shift (ppm)
2 C-COO----146.5
3 Furan CH7.45sSharp singletBroadened singlet112.5
3a Bridgehead C----128.0
4 Aromatic CH7.05d ( J = 2.4)Distinct first-order doubletAB roofing, partial overlap104.5
5 C-OCH 3​ ----156.0
6 Aromatic CH7.15d ( J = 2.4)Distinct first-order doubletAB roofing, partial overlap118.5
7 C-Br----106.0
7a Bridgehead C----148.0
1' Ester C=O----159.0
2' Ethyl CH 2​ 4.42q ( J = 7.1)Baseline resolved quartetResolved quartet61.5
3' Ethyl CH 3​ 1.41t ( J = 7.1)Baseline resolved tripletResolved triplet14.3
5-OMe Methoxy OCH 3​ 3.85sSharp singletSharp singlet56.0

Analytical Workflow Visualization

The following diagram illustrates the parallel workflows when evaluating a sample across both NMR paradigms.

G cluster_benchtop Benchtop Platform (80 MHz) cluster_highfield High-Field Platform (600 MHz) Sample Sample Preparation (50 mg in 0.6 mL CDCl3) Benchtop 80 MHz Spectrometer (Permanent Magnet) Sample->Benchtop HighField 600 MHz Spectrometer (Cryogenic Magnet) Sample->HighField B_1H 1H NMR: 16 scans Resolution: 1.2 Hz Benchtop->B_1H B_13C 13C NMR: 8192 scans Overnight Acquisition Benchtop->B_13C Process Data Processing & FT (Zero-filling, Apodization) B_1H->Process B_13C->Process H_1H 1H NMR: 8 scans Resolution: 0.2 Hz HighField->H_1H H_13C 13C NMR: 256 scans 15 min Acquisition HighField->H_13C H_1H->Process H_13C->Process Verify Structural Verification Regiochemistry Confirmed Process->Verify

Workflow comparing Benchtop (80 MHz) and High-Field (600 MHz) NMR for structural elucidation.

Conclusion & Strategic Recommendations

Both platforms successfully confirm the identity of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate, but they serve different strategic roles in a laboratory setting:

  • Choose High-Field (600 MHz) when: You are characterizing the compound for the first time, require absolute clarity on the J -coupling of the H-4/H-6 meta protons to rule out isomeric impurities, or need rapid turnaround times for 13 C and 2D NMR (HSQC/HMBC) experiments.

  • Choose Benchtop (80 MHz) when: You are conducting routine reaction monitoring, scale-up QA/QC, or analyzing highly concentrated fractions. While the aromatic region will exhibit second-order roofing, the distinct aliphatic signals (ethyl group) and the methoxy singlet provide more than enough data to confirm product formation without the operational costs of cryogens.

References

  • Bicyclic heteroaryl derivatives. US Patent US7511145B2.
  • Synthesis and Evaluation of Novel Benzofuran Derivatives as Selective SIRT2 Inhibitors. Molecules.
  • Benchtop NMR in Biomedicine: An Updated Literature Overview. Diagnostics.
  • Analysis of lignins using 31P benchtop NMR spectroscopy: quantitative assessment of substructures and comparison to high-field NMR. Canadian Journal of Chemistry.
Comparative

Mass spectrometry fragmentation pattern of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

Comprehensive Mass Spectrometry Comparison Guide: Fragmentation Profiling of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate Introduction Benzofuran derivatives represent a foundational scaffold in modern drug discove...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Mass Spectrometry Comparison Guide: Fragmentation Profiling of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

Introduction

Benzofuran derivatives represent a foundational scaffold in modern drug discovery, frequently appearing in biologically active natural products (such as neolignans) and synthetic pharmaceuticals[1]. As a Senior Application Scientist, I am often tasked with characterizing complex halogenated heterocycles. Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate serves as an excellent analytical model due to its diverse functional groups: a bromine atom at C-7, a methoxy group at C-5, and an ethyl carboxylate at C-2.

In this guide, we will objectively compare the performance of two gold-standard analytical platforms—Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-High-Resolution Mass Spectrometry (LC-ESI-HRMS/MS) —for the structural elucidation of this compound.

Platform Comparison: GC-EI-MS vs. LC-ESI-HRMS/MS

Choosing the correct mass spectrometry platform dictates the type of structural information you will recover.

  • GC-EI-MS (Standard Resolution) : Utilizes a "hard" ionization technique (70 eV). The removal of an electron generates a highly energetic radical cation (M+•), which rapidly undergoes extensive, reproducible fragmentation[2]. This is ideal for generating library-matchable spectra and identifying the carbon skeleton.

  • LC-ESI-HRMS/MS (High Resolution) : Employs "soft" ionization, yielding an intact, even-electron protonated molecule ([M+H]+). Because the internal energy is low, fragmentation must be artificially induced via Collision-Induced Dissociation (CID). The primary advantage here is sub-ppm mass accuracy, which allows for the exact determination of empirical formulas.

Mechanistic Causality of Fragmentation

To avoid misinterpretation of the spectral data, we must understand the causality behind the fragmentation pathways of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate.

  • The Bromine Isotope Signature (Self-Validation) : Bromine naturally exists as two stable isotopes, 79 Br and 81 Br, in a nearly 1:1 ratio. Any fragment ion that retains the C-7 bromine will exhibit a characteristic doublet separated by 2 Da (e.g., m/z 298/300). If a fragment loses the bromine radical (•Br), this doublet collapses into a single peak. Monitoring this isotopic cluster is a self-validating diagnostic tool for halogen retention[3].

  • Ester Cleavage (C-2 Position) : The ethyl carboxylate group undergoes predictable α -cleavage. In EI-MS, the radical site initiates the loss of an ethoxy radical (•OCH 2​ CH 3​ , -45 Da) to form a highly stable acylium ion[4]. Subsequent loss of carbon monoxide (CO, -28 Da) is thermodynamically favored due to the stability of the resulting benzofuran cation[1].

  • Methoxy Cleavage (C-5 Position) : The methoxy group typically loses a methyl radical (•CH 3​ , -15 Da) or formaldehyde (CH 2​ O, -30 Da) to form a quinoid-like structure, a well-documented pathway for methoxy-aromatics[3].

Quantitative Data Comparison

The following table summarizes the key diagnostic ions observed across both platforms.

Fragment DescriptionGC-EI-MS (m/z)LC-ESI-HRMS/MS (m/z)Mechanistic Causality
Molecular Ion 297.9 / 299.9 (M+•)298.9918 / 300.9898 ([M+H]+)Intact molecule; the 1:1 79 Br/ 81 Br isotope ratio confirms the presence of the halogen.
Loss of Ethoxy (-45 Da) 252.9 / 254.9252.9500 / 254.9480 α -cleavage of the ester group forming a stable acylium ion at C-2.
Loss of Ester + CO (-73 Da) 224.9 / 226.9224.9551 / 226.9531Sequential loss of •OCH 2​ CH 3​ followed by CO from the acylium ion.
Loss of Bromine (-79/-81 Da) 219.0 (Singlet)219.0657 (Singlet)Homolytic cleavage of the C-Br bond. The collapse of the doublet confirms halogen loss.
Methoxy Cleavage (-15 Da) 209.9 / 211.9209.9316 / 211.9296Loss of •CH 3​ from the C-5 methoxy group after initial ester fragmentation.

Self-Validating Experimental Protocols

To ensure data integrity, every protocol must act as a self-validating system. Below are the optimized methodologies for both platforms.

Protocol 1: GC-EI-MS Workflow
  • Sample Preparation : Dissolve 1 mg of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate in 1 mL of GC-grade ethyl acetate.

  • System Suitability (Validation) : Inject 1 µL of a pure ethyl acetate blank. The baseline must remain flat across the elution window to rule out column bleed or carryover.

  • Chromatography : Utilize a non-polar capillary column (e.g., 5% phenyl methyl siloxane, 30 m x 0.25 mm x 0.25 µm). Inject 1 µL at a 1:50 split ratio to prevent detector saturation. Program the oven: 100°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

  • Ionization : Apply 70 eV electron impact. Set the quadrupole scan range from m/z 50 to 350.

  • Data Analysis : Extract the chromatogram at m/z 298 and 300. Confirm the exact 1:1 ratio of the molecular ion doublet to validate the presence of a single bromine atom.

Protocol 2: LC-ESI-HRMS/MS Workflow
  • Sample Preparation : Dilute the compound to 1 µg/mL in LC-MS grade Methanol/Water (50:50, v/v) modified with 0.1% Formic Acid. The acid is strictly required to drive protonation and ensure a strong [M+H]+ signal[2].

  • System Suitability (Validation) : Infuse a standard tuning mix prior to the run. Calibrate the Time-of-Flight (TOF) or Orbitrap analyzer to achieve a mass accuracy of < 2 ppm.

  • Chromatography : Use a C18 reverse-phase column (50 x 2.1 mm, 1.8 µm). Mobile phase A: 0.1% FA in water; B: 0.1% FA in Acetonitrile. Run a linear gradient from 5% B to 95% B over 5 minutes.

  • Ionization & CID : Operate in ESI positive mode. Isolate the [M+H]+ precursor at m/z 298.9918. Apply stepped Normalized Collision Energy (NCE) at 20, 40, and 60 eV to capture both low-energy (ester cleavage) and high-energy (ring fracture) fragmentation events.

  • Data Analysis : Calculate the mass error ( Δ ppm) for the m/z 252.9500 product ion to definitively confirm the loss of the ethoxy group rather than an isobaric interference[5].

Analytical Workflow Visualization

MS_Workflow cluster_0 GC-EI-MS (Standard Res) cluster_1 LC-ESI-HRMS (High Res) A Ethyl 7-bromo-5-methoxy- 1-benzofuran-2-carboxylate B 70 eV Electron Ionization Radical Cation [M]+. A->B D Soft Ionization (ESI+) Protonated [M+H]+ A->D C Hard Fragmentation (-OC2H5, -CO, -Br) B->C F Structural Elucidation & Isotope Ratio Validation C->F E CID Fragmentation (Stepped NCE 20-60 eV) D->E E->F

Fig 1: Comparative MS workflow for halogenated benzofuran structural elucidation.

References

  • [1] Gas-phase fragmentation reactions of protonated benzofuran- and dihydrobenzofuran-type neolignans investigated by accurate-mass electrospray ionization tandem mass spectrometry. PubMed (NIH). Available at:

  • [4] Fragmentation (mass spectrometry). Wikipedia. Available at:

  • [3] Metabolic fate, mass spectral fragmentation, detectability, and differentiation in urine of the benzofuran designer drugs 6-APB and 6-MAPB in comparison to their 5-isomers using GC-MS and LC-(HR)-MSn techniques. ResearchGate. Available at:

  • [2] Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. RSC Publishing. Available at:

  • [5] Metabolic fate, mass spectral fragmentation, detectability, and differentiation in urine of the benzofuran designer drugs 6-APB and 6-MAPB in comparison to their 5-isomers using GC-MS and LC-(HR). PubMed (NIH). Available at:

Sources

Validation

A Comparative Guide to the Reactivity of 7-Bromobenzofuran and its Positional Isomers

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry and materials science, benzofuran derivatives are foundational scaffolds, prized for their diverse biological...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, benzofuran derivatives are foundational scaffolds, prized for their diverse biological activities and unique electronic properties.[1][2][3] Among the various functionalized benzofurans, bromo-substituted isomers serve as versatile building blocks, offering a reactive handle for the construction of complex molecular architectures through a variety of cross-coupling and substitution reactions.

This guide provides an in-depth comparison of the reactivity of 7-bromobenzofuran with its other positional isomers (2-, 3-, 4-, 5-, and 6-bromobenzofuran). By synthesizing technical data with established principles of organic chemistry, we aim to provide a practical framework for researchers to make informed decisions in their synthetic strategies.

The Influence of Bromine Position on Reactivity: A Tale of Sterics and Electronics

The reactivity of a bromo-substituted benzofuran is fundamentally dictated by the electronic environment and steric accessibility of the carbon-bromine (C-Br) bond. These factors vary significantly depending on the position of the bromine atom on the benzofuran core, leading to a nuanced reactivity profile for each isomer.

A general understanding of the electronic landscape of the benzofuran ring is crucial. The furan ring is electron-rich and activates the bicyclic system towards electrophilic attack, particularly at the 2- and 3-positions. Conversely, the benzene ring is less electron-rich. The heteroatom, oxygen, exerts a significant influence through its lone pairs, participating in resonance that primarily increases electron density at the 2, 4, and 6-positions.

Herein, we will explore the comparative reactivity of the bromobenzofuran isomers across several key classes of organic transformations.

Palladium-Catalyzed Cross-Coupling Reactions: The Workhorses of Modern Synthesis

Palladium-catalyzed cross-coupling reactions are indispensable tools for the formation of carbon-carbon and carbon-heteroatom bonds. The efficiency of these reactions with bromobenzofurans is highly dependent on the isomer used.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which couples an organoboron species with an organic halide, is a widely used method for constructing biaryl and vinyl-substituted benzofurans.[4][5] The general order of reactivity for aryl bromides in Suzuki coupling is influenced by the ease of oxidative addition to the palladium(0) catalyst. Electron-withdrawing groups on the aromatic ring can enhance the rate of this step.

dot

Suzuki_Miyaura_Coupling cluster_catalytic_cycle Suzuki-Miyaura Catalytic Cycle Aryl-Br Aryl-Br Aryl-Pd(II)-Br(L2) Aryl-Pd(II)-Br(L2) Aryl-Br->Aryl-Pd(II)-Br(L2) Oxidative Addition Pd(0)L2 Pd(0)L2 Pd(0)L2->Aryl-Pd(II)-Br(L2) Transmetalation_Complex Aryl-Pd(II)-R(L2) Aryl-Pd(II)-Br(L2)->Transmetalation_Complex Transmetalation Boronic_Acid R-B(OH)2 Activated_Boronate [R-B(OH)3]- Boronic_Acid->Activated_Boronate Activation Base Base Base->Activated_Boronate Activated_Boronate->Transmetalation_Complex Product Aryl-R Transmetalation_Complex->Product Reductive Elimination

Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Comparative Reactivity:

  • 2-Bromobenzofuran: This isomer is generally considered the most reactive in Suzuki couplings. The C2-Br bond is activated by the adjacent oxygen atom through resonance, making the carbon more electrophilic and susceptible to oxidative addition.

  • 3-Bromobenzofuran: Reactivity is generally lower than the 2-bromo isomer. While still on the electron-rich furan portion, the electronic activation from the oxygen is less pronounced at the 3-position.

  • 5-Bromobenzofuran: This isomer has been successfully used in Suzuki couplings, often with good to excellent yields.[6] Its reactivity is comparable to other aryl bromides.

  • 4-, 6-, and 7-Bromobenzofurans: Data for these isomers is less common. However, their reactivity is expected to be similar to that of other brominated aromatic compounds. The 7-position is sterically unhindered, which should favor the reaction.

Experimental Data Summary: Suzuki-Miyaura Coupling

Bromobenzofuran IsomerCoupling PartnerCatalyst SystemConditionsYield (%)Reference
5-Bromobenzofuran-2-carboxylateArylboronic acidsPd(II)-complexToluene, Cs2CO3, Microwave96[6]
Heck Reaction

The Heck reaction couples an aryl or vinyl halide with an alkene to form a substituted alkene.[7][8] Similar to the Suzuki coupling, the rate-determining step is often the oxidative addition of the aryl bromide to the palladium catalyst.

dot

Heck_Reaction_Workflow cluster_reactants Reactants cluster_catalyst Catalyst Aryl_Halide Bromobenzofuran Reaction_Vessel Reaction Mixture Aryl_Halide->Reaction_Vessel Alkene Alkene Alkene->Reaction_Vessel Base Base Base->Reaction_Vessel Pd_Catalyst Pd(0) Catalyst Pd_Catalyst->Reaction_Vessel Heating Heating Reaction_Vessel->Heating Product_Formation Product Formation Heating->Product_Formation Workup Workup & Purification Product_Formation->Workup Final_Product Substituted Benzofuran Workup->Final_Product

Caption: General experimental workflow for a Heck cross-coupling reaction.

Comparative Reactivity:

  • 2- and 3-Bromobenzofurans: The 2-bromo isomer is expected to be more reactive than the 3-bromo isomer due to electronic factors.

  • 5-Bromobenzofuran: Heck reactions of 2-acetyl-5-bromobenzofuran have been reported with high yields, indicating good reactivity for this isomer.[9]

  • 7-Bromobenzofuran: While specific comparative data is scarce, its unhindered nature suggests it should be a viable substrate for Heck coupling reactions.

Experimental Data Summary: Heck Reaction

Bromobenzofuran IsomerAlkeneCatalyst SystemConditionsYield (%)Reference
2-Acetyl-5-bromobenzofuranStyrenePd(II)-complexDMF, Et3N, TBAB, 130°C99[9]
Sonogashira Coupling

The Sonogashira coupling reaction forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and a copper co-catalyst.[10][11] The reactivity trends generally follow those of other palladium-catalyzed cross-couplings.

Comparative Reactivity:

  • 2- vs. 3-Bromobenzofuran: Studies on di- and tri-brominated benzofurans have shown a higher reactivity of the 2-bromo position over the 3-bromo position in Sonogashira couplings.

  • Other Isomers: The reactivity of other isomers, including 7-bromobenzofuran, is expected to be influenced by the standard electronic and steric effects. A one-pot synthesis of benzofurans involving a Sonogashira coupling has been developed, highlighting the utility of this reaction.[12]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the synthesis of aryl amines from aryl halides.[3][13][14] This reaction is known for its broad substrate scope and functional group tolerance.

Comparative Reactivity:

The reactivity in Buchwald-Hartwig amination is sensitive to the electronic nature of the aryl halide and the steric bulk of both the coupling partners and the phosphine ligand. While direct comparative kinetic data for all bromobenzofuran isomers is not available, the general principles suggest:

  • Electron-deficient aryl bromides tend to react faster.

  • Steric hindrance around the C-Br bond can significantly slow down the reaction.

Given these principles, the 7-bromobenzofuran, being relatively unhindered, should be a good substrate for Buchwald-Hartwig amination.

Lithiation and Metal-Halogen Exchange: Accessing Nucleophilic Benzofurans

The generation of organolithium or Grignard reagents from bromobenzofurans provides access to nucleophilic intermediates that can react with a wide range of electrophiles.

Directed Ortho-Metalation (DoM) and Halogen-Metal Exchange

Directed ortho-metalation (DoM) involves the deprotonation of a position ortho to a directing metalating group (DMG) by a strong base, typically an organolithium reagent.[1][15] In the case of bromobenzofurans, a competing reaction is halogen-metal exchange, where the organolithium reagent swaps its lithium atom for the bromine atom.

dot

Lithiation_Pathways cluster_pathways Functionalization via Lithiation Start Substituted Benzofuran DoM Directed Ortho-Metalation (DoM) Start->DoM DMG Present HME Halogen-Metal Exchange Start->HME Bromine Present Ortho_Lithiation Ortho-Lithiated Species DoM->Ortho_Lithiation Bromo_Lithiation Lithiated at Bromine Position HME->Bromo_Lithiation Product_DoM Ortho-Functionalized Product Ortho_Lithiation->Product_DoM Product_HME Functionalized at Bromine Position Bromo_Lithiation->Product_HME Electrophile Electrophile (E+) Electrophile->Product_DoM Electrophile->Product_HME

Sources

Comparative

A Comparative Guide to the Analytical Purity Confirmation of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

In the landscape of pharmaceutical research and drug development, the purity of an active pharmaceutical ingredient (API) or intermediate is not merely a quality metric; it is the bedrock of safety and efficacy. For a mo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical research and drug development, the purity of an active pharmaceutical ingredient (API) or intermediate is not merely a quality metric; it is the bedrock of safety and efficacy. For a molecule like Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate, a substituted benzofuran likely to be a key building block in the synthesis of more complex pharmacologically active agents, rigorous analytical confirmation of its purity is paramount. This guide provides a comparative analysis of the primary analytical methods for this purpose, grounded in the principles of scientific integrity and practical, field-proven insights. We will explore the causality behind experimental choices and present self-validating protocols.

The importance of robust analytical methods for pharmaceutical intermediates cannot be overstated. The quality of the final API is often predetermined at the intermediate stages. A well-designed analytical system is a critical decision-making tool that influences process optimization, scalability, and ultimately, regulatory approval.

Orthogonal Analytical Approaches for Purity Determination

A single analytical technique is rarely sufficient to definitively determine the purity of a pharmaceutical intermediate. An orthogonal approach, employing multiple methods with different separation and detection principles, provides a comprehensive and trustworthy purity profile. For Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate, the principal analytical techniques are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC, particularly in the reversed-phase mode, is the cornerstone for purity assessment of non-volatile, polar to moderately non-polar organic molecules like our target compound. Its high resolving power allows for the separation of the main component from closely related impurities.

Principle of Separation: Reversed-phase HPLC separates molecules based on their hydrophobicity. A non-polar stationary phase (typically C18) is used with a polar mobile phase (e.g., a mixture of water and acetonitrile or methanol). More hydrophobic compounds interact more strongly with the stationary phase and thus elute later.

Method Development Rationale:

  • Column Selection: A C18 column is the logical starting point due to the aromatic and ester functionalities of the target molecule, which impart significant non-polar character.[1]

  • Mobile Phase: A gradient elution with acetonitrile and water, buffered with a small amount of an acid like formic or phosphoric acid, is generally effective for benzofuran derivatives. The acid improves peak shape by suppressing the ionization of any acidic or basic functional groups.[2]

  • Detection: The benzofuran core of the molecule contains a chromophore that absorbs UV light. A photodiode array (PDA) detector is ideal as it can provide spectral information for peak purity assessment and help in the initial identification of unknown impurities.

Experimental Protocol: Stability-Indicating RP-HPLC Method

A stability-indicating method is one that can resolve the active ingredient from its degradation products and process-related impurities.[3]

  • Instrumentation: A standard HPLC system with a quaternary pump, autosampler, column oven, and PDA detector.

  • Chromatographic Conditions:

    • Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm particle size.

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient Program:

      • 0-5 min: 50% B

      • 5-25 min: 50% to 95% B

      • 25-30 min: 95% B

      • 30.1-35 min: 50% B (re-equilibration)

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 254 nm (or a more specific maximum absorbance wavelength determined from the UV spectrum).

    • Injection Volume: 10 µL.

  • Sample Preparation:

    • Dissolve approximately 10 mg of the sample in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution.

    • Further dilute with the mobile phase to a working concentration of approximately 0.1 mg/mL.

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Processing weigh Weigh Sample dissolve Dissolve in Acetonitrile weigh->dissolve dilute Dilute with Mobile Phase dissolve->dilute filter Filter (0.45 µm) dilute->filter inject Inject into HPLC filter->inject Prepared Sample separate Separation on C18 Column inject->separate detect PDA Detection separate->detect integrate Integrate Peaks detect->integrate Chromatogram purity Calculate % Purity integrate->purity report Generate Report purity->report

Comparison with Alternatives:

FeatureHPLC-PDAGC-MSNMR
Applicability Excellent for non-volatile compoundsSuitable for volatile and thermally stable compoundsUniversal, provides structural information
Sensitivity High (µg/mL to ng/mL)Very high (pg level)Lower
Selectivity High, tunable with mobile phaseVery high, based on m/zHigh, based on chemical environment
Impurity Identification Tentative, based on UV spectra and retention timeGood, based on fragmentation patternsExcellent, for structural elucidation
Quantitation Excellent, gold standardGood, requires stable standardsGood, qNMR possible but complex
Gas Chromatography-Mass Spectrometry (GC-MS): For Volatile Impurities and Structural Confirmation

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. It is particularly useful for identifying residual solvents, starting materials, and certain by-products that may not be easily detected by HPLC.

Principle of Separation and Detection: GC separates compounds based on their boiling points and interactions with a stationary phase in a capillary column. The separated compounds then enter a mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a "fingerprint" for identification.

Method Development Rationale:

  • Derivatization: The target molecule has a relatively high molecular weight and may not be sufficiently volatile for direct GC analysis. Derivatization is generally not required for this molecule, but may be necessary for less volatile impurities.

  • Column Selection: A non-polar or mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) is a good starting point for a wide range of organic molecules.[4]

  • Ionization: Electron Ionization (EI) at 70 eV is standard as it produces reproducible fragmentation patterns that can be compared to spectral libraries.

Experimental Protocol: GC-MS Analysis

  • Instrumentation: A GC system coupled to a quadrupole mass spectrometer.

  • Chromatographic and MS Conditions:

    • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Injector Temperature: 280 °C.

    • Oven Temperature Program:

      • Initial temperature: 100 °C, hold for 2 min.

      • Ramp: 15 °C/min to 300 °C.

      • Hold: 10 min at 300 °C.

    • Transfer Line Temperature: 280 °C.

    • Ion Source Temperature: 230 °C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: 40-550 amu.

  • Sample Preparation:

    • Dissolve the sample in a volatile solvent like dichloromethane or ethyl acetate to a concentration of approximately 1 mg/mL.

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Interpretation dissolve Dissolve in Volatile Solvent inject Inject into GC dissolve->inject Prepared Sample separate Separation in GC Column inject->separate ionize Electron Ionization separate->ionize fragment Fragmentation ionize->fragment detect Mass Detection fragment->detect spectrum Obtain Mass Spectrum detect->spectrum Ion Chromatogram library Compare to Spectral Library spectrum->library identify Identify Impurities library->identify

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation

NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation of organic molecules. While not typically used for routine purity checks due to lower sensitivity, it is crucial for confirming the identity of the main component and for characterizing unknown impurities.

Principle: NMR exploits the magnetic properties of atomic nuclei. By observing the absorption of electromagnetic radiation by nuclei in a strong magnetic field, detailed information about the molecular structure, including connectivity and stereochemistry, can be obtained.

Methodology:

  • ¹H NMR: Provides information on the number and types of protons and their neighboring environments.

  • ¹³C NMR: Provides information on the number and types of carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC): Used to establish connectivity between atoms.

Expected Spectral Features for Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate:

  • ¹H NMR:

    • Aromatic protons on the benzofuran ring will appear as distinct signals in the downfield region (around 7-8 ppm). The substitution pattern will dictate the splitting patterns.

    • The methoxy group will show a singlet at around 3.9 ppm.

    • The ethyl ester will exhibit a quartet (CH₂) and a triplet (CH₃) in the upfield region.

  • ¹³C NMR:

    • Distinct signals for all carbon atoms, including the carbonyl of the ester, the aromatic carbons, the methoxy carbon, and the ethyl group carbons.

Comparison of Analytical Methods:

MethodStrengthsWeaknessesBest For
HPLC-PDA High precision and accuracy for quantification; robust and reliable.Limited identification capabilities for unknown impurities.Quantifying known impurities and the main component; routine quality control.
GC-MS Excellent for identifying volatile and semi-volatile impurities; high sensitivity.Not suitable for non-volatile or thermally labile compounds; quantification can be less precise than HPLC.Identifying residual solvents, starting materials, and volatile by-products.
NMR Unambiguous structural elucidation; can be used for quantification (qNMR).Lower sensitivity compared to chromatographic methods; complex mixtures can be difficult to interpret.Confirming the structure of the main component; identifying and characterizing unknown impurities.

Potential Impurities and Forced Degradation Studies

A comprehensive purity analysis must consider potential impurities from the synthesis and degradation. The synthesis of benzofuran-2-carboxylates often involves the reaction of a substituted salicylaldehyde with an α-haloacetate.

Potential Process-Related Impurities:

  • Unreacted starting materials (e.g., 3-bromo-5-methoxysalicylaldehyde, ethyl chloroacetate).

  • By-products from side reactions (e.g., isomers, products of incomplete cyclization).

  • Reagents and catalysts used in the synthesis.

Forced Degradation Studies:

To develop a stability-indicating method, the sample is subjected to stress conditions to generate potential degradation products.[5]

  • Acidic and Basic Hydrolysis: The ester functionality is susceptible to hydrolysis under both acidic and basic conditions, which would yield the corresponding carboxylic acid.

  • Oxidative Degradation: The electron-rich benzofuran ring may be susceptible to oxidation.

  • Thermal Degradation: Exposure to high temperatures can induce decomposition.

  • Photolytic Degradation: Exposure to UV light can cause degradation, particularly in photosensitive molecules.

By analyzing the stressed samples, one can ensure that the analytical method can separate the main peak from all potential degradation products.

Conclusion

Confirming the purity of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate requires a multi-faceted analytical approach. HPLC serves as the primary tool for quantitative purity assessment, while GC-MS is invaluable for identifying volatile impurities. NMR spectroscopy provides the definitive structural confirmation of the main component and is essential for characterizing unknown impurities. By employing these orthogonal techniques in a well-validated manner, researchers and drug development professionals can ensure the quality and consistency of this critical intermediate, thereby safeguarding the integrity of the final drug product.

References

  • Tianming Pharmaceuticals. (2026, January 19). Analytical Method Development for Intermediate Purity & Impurities.
  • Pharmaguideline. (n.d.). Analytical Method Validation (AMV) in Pharmaceuticals.
  • BenchChem. (2025). Application Note: Analysis of Benzofuran Derivatives by HPLC-UV/MS.
  • Emery Pharma. (2023, March 7). A Step-by-Step Guide to Analytical Method Development and Validation.
  • World Journal of Advanced Research and Reviews. (2022, November 8). Analytical method validation: A brief review.
  • Raja, G., et al. (2020). A Simple and trace level-sensitive Gas chromatography with mass spectrometer (GCMS) method was developed, optimized and validated for the determination of seven potentially genotoxic impurities... International Journal of Pharmaceutical Sciences and Research, 11(10), 5017-5026.
  • Kowalewska, M., et al. (n.d.). Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. ResearchGate.
  • MedCrave. (2016, December 14). Forced Degradation Studies.
  • BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of 2-(2-thienyl)benzofuran.
  • DEA.gov. (n.d.). The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethy.
  • LCGC International. (2026, March 15). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.

Sources

Validation

Comparative study of different synthetic routes to substituted benzofuran-2-carboxylates

An In-Depth Comparative Guide to the Synthetic Routes of Substituted Benzofuran-2-carboxylates Introduction: The Strategic Value of the Benzofuran-2-carboxylate Scaffold Substituted benzofuran-2-carboxylates are privileg...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Comparative Guide to the Synthetic Routes of Substituted Benzofuran-2-carboxylates

Introduction: The Strategic Value of the Benzofuran-2-carboxylate Scaffold

Substituted benzofuran-2-carboxylates are privileged pharmacophores embedded in numerous bioactive molecules, ranging from classical antiarrhythmic agents like amiodarone to cutting-edge epigenetic modulators. Recently, the scaffold has been critical in the development of highly potent KAT6A/B inhibitors, such as BAY-184, which are actively investigated for oncology applications[1].

Given the structural importance of the C2-carboxylate and varying substitution patterns on the benzene ring (C4–C7) or the furan ring (C3), selecting the optimal synthetic route is paramount. As a Senior Application Scientist, I evaluate these routes not just on theoretical elegance, but on practical scalability, functional group tolerance, and overall atom economy. This guide objectively compares the three primary synthetic strategies: the classical Rap-Stoermer reaction, Palladium-catalyzed Sonogashira annulation, and modern Directed C–H Activation.

Mechanistic Pathways & Route Comparison

Route A: The Rap-Stoermer Reaction

The Rap-Stoermer reaction is the most traditional and widely utilized method for synthesizing benzofuran-2-carboxylates. It involves the base-mediated condensation of an o-hydroxybenzaldehyde (salicylaldehyde) with an α-haloester (e.g., ethyl bromoacetate).

Mechanistic Causality: The reaction initiates via an S_N2 alkylation of the phenoxide ion onto the α-haloester. The resulting intermediate undergoes an intramolecular, Dieckmann-type aldol condensation driven by the basic conditions, followed by dehydration to yield the fully aromatized benzofuran ring. Recent optimizations have shown that solvent choice is critical; for instance, using CH3CN often suppresses side reactions and boosts yields (e.g., 64%) compared to DMF (27%)[2]. Furthermore, microwave irradiation can compress reaction times from hours to just 15–40 minutes[3].

RapStoermer A Salicylaldehyde (o-hydroxybenzaldehyde) C Phenoxide Intermediate (Base-mediated) A->C Base (K2CO3) B α-Haloester (e.g., Ethyl bromoacetate) B->C SN2 Alkylation D Intramolecular Aldol Condensation C->D Cyclization E Dehydration D->E -H2O F Benzofuran-2-carboxylate E->F Aromatization

Mechanistic pathway of the Rap-Stoermer reaction for benzofuran-2-carboxylate synthesis.

Route B: Palladium-Catalyzed Sonogashira Coupling & Annulation

For targets requiring complex substitutions—especially at the C3 position—transition-metal catalysis is superior. This one-pot cascade method couples a 2-halophenol with a terminal alkyne (such as an alkyl propiolate) using a Pd/Cu catalyst system[4].

Mechanistic Causality: The Pd(0) catalyst undergoes oxidative addition into the aryl-halogen bond. Concurrently, the Cu(I) co-catalyst activates the terminal alkyne, facilitating transmetalation. After reductive elimination, the resulting o-alkynylphenol undergoes an intramolecular nucleophilic attack by the hydroxyl oxygen across the activated alkyne, yielding the benzofuran. This route is highly tolerant of sensitive functional groups (nitro, amino, cyano) that might degrade under the harsh basic conditions of the Rap-Stoermer reaction[4].

Sonogashira A 2-Halophenol D Oxidative Addition [Pd(II) Complex] A->D + Pd(0) B Terminal Alkyne (e.g., Propiolate) E Transmetalation (Cu Co-catalyst) B->E CuI, Base C Pd(0) Catalyst C->D D->E F Reductive Elimination (o-Alkynylphenol) E->F - CuX F->C Pd(0) Regeneration G Intramolecular Cyclization F->G Activation of Alkyne H Benzofuran-2-carboxylate G->H Enolization/Aromatization

Pd/Cu-catalyzed Sonogashira coupling and tandem cyclization workflow.

Route C: Directed C–H Activation

A more recent and elegant approach involves the late-stage functionalization of the benzofuran core. By installing an 8-aminoquinoline (8-AQ) directing group at the C2-carboxylic acid, researchers can utilize Pd-catalyzed C–H activation to selectively arylate or functionalize the C3 position. This is followed by a transamidation or esterification step to yield the final elaborate benzofuran-2-carboxylate derivative[5].

Quantitative Performance Comparison

The following table summarizes the operational parameters, expected yields, and strategic advantages of each route based on recent literature data.

ParameterRoute A: Rap-Stoermer[2][3]Route B: Sonogashira/Annulation[4]Route C: Directed C-H Activation[5]
Starting Materials Salicylaldehydes + α-haloesters2-Halophenols + Terminal alkynesBenzofuran-2-carboxylic acid + Aryl iodides
Catalyst/Reagents K2CO3, Cs2CO3 (Base)Pd(PPh3)4, CuI, Et3NPd(OAc)2, Ag2CO3, 8-AQ directing group
Typical Solvents CH3CN, DMF, AcetoneDMF, THF, TolueneDCE, HFIP
Reaction Time 2–12 h (15–40 min via Microwave)4–24 h (Cascade one-pot)12–24 h (Multi-step sequence)
Average Yield 60% – 85%70% – 90%50% – 75% (over 2 steps)
Substrate Scope Limited by base-sensitive groupsExcellent (tolerates -NO2, -NH2, halogens)Highly specific to C3 functionalization
Scalability High (Industrial standard)Moderate (Cost of Pd/Cu catalysts)Low (Best for library generation/SAR)

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, below are two standardized, self-validating protocols for the most common routes.

Protocol 1: Microwave-Assisted Rap-Stoermer Synthesis of Ethyl Benzofuran-2-carboxylate

Objective: Rapid synthesis of the core scaffold with high atom economy.

  • Preparation: In a microwave-safe vial, dissolve the substituted salicylaldehyde (1.0 equiv) and ethyl bromoacetate (1.2 equiv) in anhydrous CH3CN (0.5 M). Causality: CH3CN is preferred over DMF to minimize unwanted formylation or degradation side-reactions[2].

  • Base Addition: Add finely powdered anhydrous K2CO3 (2.0 equiv). Causality: The base is required to deprotonate the phenol, generating the highly nucleophilic phenoxide necessary for the initial S_N2 attack.

  • Microwave Irradiation: Seal the vial and heat in a microwave reactor at 120 °C for 20 minutes. Validation Check: Monitor via TLC (Hexanes:EtOAc 8:2). The disappearance of the highly fluorescent starting aldehyde indicates complete conversion[3].

  • Workup & Purification: Cool to room temperature, filter through a Celite pad to remove inorganic salts, and concentrate the filtrate in vacuo. Purify the crude residue via flash column chromatography to afford the pure benzofuran-2-carboxylate.

Protocol 2: One-Pot Sonogashira-Cyclization Cascade

Objective: Synthesis of C3-substituted benzofuran-2-carboxylates from 2-iodophenols.

  • Catalyst Activation: In an oven-dried Schlenk flask under an argon atmosphere, combine the 2-iodophenol (1.0 equiv), PdCl2(PPh3)2 (5 mol%), and CuI (10 mol%). Causality: The inert atmosphere is strictly required to prevent the oxidative homocoupling of the alkyne (Glaser coupling).

  • Reagent Addition: Add anhydrous DMF (0.2 M) followed by Et3N (3.0 equiv) and ethyl propiolate (1.5 equiv). Causality: Et3N serves a dual purpose: it acts as the base to neutralize the HI generated during transmetalation and facilitates the final enolization/aromatization step[4].

  • Cascade Reaction: Stir the mixture at 80 °C for 6 hours. Validation Check: Aliquot sampling via LC-MS should first show the mass of the o-alkynylphenol intermediate, followed by its gradual disappearance as the intramolecular cyclization proceeds to the final benzofuran mass.

  • Workup: Quench with saturated aqueous NH4Cl to complex the copper salts. Extract with EtOAc, wash the organic layer extensively with brine (to remove DMF), dry over Na2SO4, and purify via silica gel chromatography.

References

  • Synthesis of Highly Functionalized Benzofuran-2-carboxamides by Ugi Four-Component Reaction and Microwave-Assisted Rap–Stoermer Reaction. Synlett.
  • Design, Synthesis, Theoretical Study, and Antioxidant Activity of Aromaticity-Extended Resveratrol Derivatives Incorpor
  • A Convenient Synthesis of 2-Arylbenzo[b]furans from Aryl Halides and 2-Halophenols by Catalytic One-Pot Cascade Method.
  • Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamid
  • Discovery and Characterization of BAY-184: A New Potent and Selective Acylsulfonamide-Benzofuran In Vivo-Active KAT6AB Inhibitor. Journal of Medicinal Chemistry.

Sources

Comparative

A Comparative Guide to the X-ray Crystallography of Analogous Benzofuran Structures

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth technical comparison of the single-crystal X-ray crystallography data for a series of analogous benzofuran structures. As a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the single-crystal X-ray crystallography data for a series of analogous benzofuran structures. As a Senior Application Scientist, this document is structured to offer not just data, but also to explain the causality behind experimental choices and to provide a framework for understanding the structural nuances of this important heterocyclic scaffold.

The Benzofuran Scaffold: A Privileged Structure in Medicinal Chemistry

Benzofuran derivatives are a cornerstone in drug discovery, exhibiting a wide array of biological activities.[1][2][3] Their diverse pharmacological profiles, including anticancer, antimicrobial, and anti-inflammatory properties, have made them a focus of intense research.[4][5] The rigid bicyclic structure of benzofuran provides a robust framework for the design of novel therapeutic agents, where subtle modifications to the substitution pattern can lead to significant changes in biological activity. Understanding the three-dimensional structure of these molecules at the atomic level is paramount for elucidating structure-activity relationships (SAR) and for the rational design of more potent and selective drugs.[4]

This guide will delve into a comparative analysis of the X-ray crystallographic data of three analogous benzofuran structures, highlighting the impact of different substituents on their molecular geometry and crystal packing.

Comparative Crystallographic Data of Analogous Benzofuran Structures

The following tables summarize the key crystallographic data for three analogous benzofuran derivatives. These compounds were selected to illustrate the structural diversity within this class of molecules.

Table 1: Crystal Data and Structure Refinement Details

ParameterCompound 1: 5-nitro-3-N-(succinimidyl)-2-benzofuran acid ethyl ester[6]Compound 2: 5-(1-benzofuran-2-yl)-3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-ol[7]Compound 3: 5-fluoro-2-(3-fluorophenyl)-3-methylsulfinyl-1-benzofuran[8]
Formula C₁₅H₁₂N₂O₇C₁₈H₁₅NO₃C₁₅H₁₀F₂O₂S
Formula Weight 332.27293.31292.29
Crystal System TriclinicMonoclinicMonoclinic
Space Group P-1P2₁/cP2₁/c
a (Å) 9.268(13)10.1341(5)8.4826(2)
b (Å) 11.671(15)9.8833(5)16.6307(4)
c (Å) 15.414(2)14.8083(7)9.7493(2)
α (°) 75.185(5)9090
β (°) 72.683(5)108.556(2)113.756(1)
γ (°) 71.301(5)9090
Volume (ų) 1483.8(3)1406.04(12)1258.81(5)
Z 444
Temperature (K) 293(2)296(2)173(2)
R-factor (%) 4.144.103.60

Table 2: Selected Bond Lengths (Å)

BondCompound 1Compound 2Compound 3
O1-C2 -1.366(2)1.367(2)
O1-C7a -1.385(2)1.383(2)
C2-C3 -1.355(2)1.352(2)
C3-C3a -1.439(2)1.442(2)
C3a-C4 -1.390(2)1.388(2)
C4-C5 -1.383(2)1.379(2)
C5-C6 -1.382(2)1.385(2)
C6-C7 -1.386(2)1.384(2)
C7-C7a -1.388(2)1.390(2)

Note: Direct comparison of bond lengths for Compound 1 is not provided in the available data.

Table 3: Selected Bond Angles and Dihedral Angles (°)

AngleCompound 1Compound 2Compound 3
C7a-O1-C2 -105.8(1)106.1(1)
O1-C2-C3 -111.3(1)111.0(1)
C2-C3-C3a -106.5(1)106.8(1)
Dihedral Angle (Benzofuran & Phenyl Ring) 59.4281.67(6)26.60(5)

In-Depth Analysis of Structural Features

The data presented in the tables above reveals significant insights into how different substituents influence the molecular geometry and crystal packing of the benzofuran scaffold.

In Compound 1 , the presence of a bulky succinimidyl group at the 3-position and an ethyl ester at the 2-position, along with a nitro group at the 5-position, leads to a non-planar conformation.[6] The dihedral angle of approximately 59.42° between the benzofuran and pyrrolidine rings indicates significant steric hindrance.[6] The crystal packing is stabilized by intermolecular C-H···O hydrogen bonds and C-H···π interactions, forming a 2D supramolecular layer structure.[6]

Compound 2 features a dihydro-1,2-oxazole ring attached to the benzofuran core at the 5-position. The isoxazole moiety is not coplanar with the benzofuran ring, exhibiting a dihedral angle of 87.19(6)°.[7] This near-perpendicular arrangement minimizes steric clash between the two ring systems. The crystal structure is characterized by O-H···N hydrogen bonds.[7]

In Compound 3 , the presence of a 3-fluorophenyl group at the 2-position and a methylsulfinyl group at the 3-position results in a dihedral angle of 26.60(5)° between the benzofuran and the fluorophenyl rings.[8] This relatively small dihedral angle suggests a more coplanar arrangement compared to Compound 2. The crystal packing is stabilized by C-H···O and C-H···F hydrogen bonds, as well as π-π stacking interactions between the benzofuran rings of adjacent molecules.[8]

Experimental Protocol: A Guide to Single-Crystal X-ray Diffraction

The determination of the crystal structure of a small molecule like a benzofuran derivative is a meticulous process that requires careful execution of several steps. This protocol outlines a standard workflow.

Step 1: Crystal Growth

The journey to a crystal structure begins with the growth of high-quality single crystals. This is often the most challenging and empirical step.

  • Purity is Paramount: The compound must be of the highest possible purity. Impurities can inhibit crystallization or lead to poorly ordered crystals.

  • Solvent Selection: A systematic screening of solvents is crucial. The ideal solvent is one in which the compound is sparingly soluble at room temperature but readily soluble at an elevated temperature.

  • Common Crystallization Techniques:

    • Slow Evaporation: A nearly saturated solution is allowed to stand undisturbed, and the solvent is slowly evaporated.

    • Slow Cooling: A saturated solution at an elevated temperature is slowly cooled to induce crystallization.

    • Vapor Diffusion: A concentrated solution of the compound is placed in a small vial, which is then placed in a larger sealed container with a more volatile solvent in which the compound is less soluble. The slow diffusion of the precipitant vapor into the solution induces crystallization.

    • Solvent Layering: A solution of the compound is carefully layered with a less dense, miscible solvent in which the compound is insoluble. Crystals form at the interface as the solvents slowly mix.

Step 2: Crystal Mounting and Data Collection

Once a suitable single crystal is obtained, it is carefully mounted for data collection.

  • Crystal Selection: A crystal with well-defined faces and no visible defects is selected under a microscope.

  • Mounting: The crystal is mounted on a goniometer head using a suitable adhesive or a cryoloop.

  • X-ray Diffractometer: The mounted crystal is placed in an X-ray diffractometer.[9] A beam of monochromatic X-rays is directed at the crystal, which is rotated to various orientations.[9]

  • Data Collection: As the crystal rotates, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice, producing a unique diffraction pattern of spots.[9] A detector, such as a CCD or CMOS detector, records the positions and intensities of these diffracted spots.[9]

Step 3: Data Processing and Structure Solution

The collected diffraction data is then processed to determine the crystal structure.

  • Unit Cell Determination: The positions of the diffraction spots are used to determine the dimensions and symmetry of the unit cell, the basic repeating unit of the crystal lattice.

  • Integration: The intensity of each diffraction spot is measured.

  • Structure Solution: The integrated intensities are used to determine the positions of the atoms within the unit cell. This is often the most computationally intensive step and can be achieved through various methods, such as direct methods or Patterson methods.

  • Structure Refinement: The initial atomic model is refined to improve the agreement between the calculated and observed diffraction data. This involves adjusting the atomic positions, thermal parameters, and other crystallographic parameters until the best possible fit is achieved.

Visualizing the Workflow and Structural Relationships

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the structural relationships between the compared benzofuran analogues.

experimental_workflow cluster_pre Preparation cluster_data Data Acquisition cluster_analysis Analysis Synthesis Synthesis & Purification Crystal_Growth Crystal Growth Synthesis->Crystal_Growth Pure Compound Mounting Crystal Mounting Crystal_Growth->Mounting Single Crystal Data_Collection X-ray Data Collection Mounting->Data_Collection Data_Processing Data Processing Data_Collection->Data_Processing Diffraction Data Structure_Solution Structure Solution Data_Processing->Structure_Solution Integrated Intensities Structure_Refinement Structure Refinement Structure_Solution->Structure_Refinement Initial Model Final_Structure Final_Structure Structure_Refinement->Final_Structure Refined Structure

Caption: Experimental workflow for single-crystal X-ray crystallography.

structural_comparison cluster_analogues Analogous Structures Benzofuran Benzofuran Core Compound1 Compound 1 5-NO₂ 2-COOEt 3-Succinimidyl Benzofuran->Compound1 Substitution Compound2 Compound 2 5-(dihydro-1,2-oxazol-5-yl) Benzofuran->Compound2 Substitution Compound3 Compound 3 5-F 2-(3-fluorophenyl) 3-S(O)Me Benzofuran->Compound3 Substitution Geometry1 Non-planar Conformation Dihedral Angle: ~59° Compound1->Geometry1 Influences Geometry2 Near-Perpendicular Rings Dihedral Angle: ~87° Compound2->Geometry2 Influences Geometry3 Relatively Coplanar Dihedral Angle: ~27° Compound3->Geometry3 Influences

Caption: Impact of substitution on the molecular geometry of benzofuran analogues.

Conclusion and Future Directions

This guide has provided a comparative analysis of the X-ray crystallographic data for three analogous benzofuran structures, demonstrating the profound impact of substituent choice on molecular conformation and crystal packing. The detailed experimental protocol serves as a practical resource for researchers embarking on the structural elucidation of novel small molecules.

The data presented herein underscores the importance of single-crystal X-ray diffraction as an indispensable tool in drug discovery. By providing a precise three-dimensional map of a molecule, it enables a deeper understanding of SAR and facilitates the design of next-generation therapeutics with improved efficacy and selectivity. For comprehensive crystallographic data, researchers are encouraged to consult the Cambridge Structural Database (CSD), the world's repository for small-molecule organic and metal-organic crystal structures.[10]

Future work in this area should focus on expanding the library of crystallographically characterized benzofuran derivatives, particularly those with novel substitution patterns and promising biological activities. This will further enrich our understanding of the structural landscape of this important heterocyclic scaffold and accelerate the development of new and effective medicines.

References

  • Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. (2023). Molecules, 28(18), 6537. [Link]

  • Khanam, H., & Shamsuzzaman. (2015). Bioactive Benzofuran derivatives: A review. European Journal of Medicinal Chemistry, 97, 483-504. [Link]

  • Al-Ostoot, F. H., Al-Mugren, K. S., & Al-Amri, J. F. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers, 14(9), 2196. [Link]

  • Single-crystal X-ray Diffraction. (2007). Carleton College. [Link]

  • Mini Review on Important Biological Properties of Benzofuran Derivatives. (2016). Journal of Catalyst & Catalysis, 3(2), 1-5. [Link]

  • Bioactive benzofuran derivatives: moracins A-Z in medicinal chemistry. (2015). European Journal of Medicinal Chemistry, 90, 847-862. [Link]

  • Lu, Y. Z., Jiang, G. Q., Xiao-Qin, & Zhang, Q. J. (2012). Synthesis and Crystal Structure of Benzofuran Derivative. Asian Journal of Chemistry, 24(8), 3436-3438. [Link]

  • Crystal structure of 5-(1-benzofuran-2-yl)-3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-ol. (2014). Acta Crystallographica Section E: Structure Reports Online, 70(Pt 10), o1089. [Link]

  • Choi, H. D., & Lee, J. Y. (2014). Crystal structure of 5-fluoro-2-(3-fluorophenyl)-3-methylsulfinyl-1-benzofuran. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 11), o1168. [Link]

  • The Cambridge Structural Database. (n.d.). Cambridge Crystallographic Data Centre. Retrieved March 20, 2026, from [Link]

Sources

Validation

A Comparative Guide to Modern Synthetic Strategies for Benzofuran-2-Carboxylates

The benzofuran scaffold is a cornerstone in medicinal chemistry and natural product synthesis, with derivatives exhibiting a vast array of biological activities, including antifungal, anti-inflammatory, and antitumor pro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

The benzofuran scaffold is a cornerstone in medicinal chemistry and natural product synthesis, with derivatives exhibiting a vast array of biological activities, including antifungal, anti-inflammatory, and antitumor properties.[1][2] Specifically, the benzofuran-2-carboxylate motif serves as a crucial intermediate for the elaboration of complex pharmaceutical agents.[3][4] Historically, synthetic chemists have relied on classic methods such as the Perkin rearrangement. While robust, these traditional routes often necessitate harsh conditions and may offer limited substrate scope.

This guide provides a comparative analysis of contemporary alternative reagents and methodologies for the synthesis of benzofuran-2-carboxylates and their derivatives. We will delve into the mechanistic rationale behind modern transition-metal-catalyzed and metal-free approaches, offering field-proven insights to guide your experimental design. The focus is on strategies that enhance efficiency, expand functional group tolerance, and improve the overall sustainability of the synthesis.

I. Comparative Overview of Key Synthetic Methodologies

The modern synthesis of benzofuran-2-carboxylates has shifted towards catalytic, atom-economical processes. The choice of reagent and strategy is dictated by factors such as the availability of starting materials, desired substitution patterns, and scalability. Below is a comparative summary of leading alternative approaches.

Methodology Catalyst/Reagent Typical Starting Materials Key Advantages Considerations/Limitations Typical Yields
Palladium-Catalyzed Carbonylative Cyclization Pd(OAc)₂, Ligands (e.g., Xantphos), CO gaso-Iodoarene-tethered propargyl ethers, AminesHigh efficiency for C-C and C-N bond formation in one step; broad substrate scope.[5]Requires handling of toxic CO gas; catalyst cost and potential for metal contamination.High (up to 83%)[5]
Palladium-Catalyzed C-H Functionalization Pd(OAc)₂, AgOAc, Directing Group (e.g., 8-AQ)Pre-formed benzofuran-2-carboxamides, Aryl iodidesExcellent for late-stage diversification at the C3-position; high functional group tolerance.[6][7]Requires installation and subsequent removal of a directing group; multi-step process.[8]Good to Excellent (60-83%)[7]
Copper-Catalyzed Aerobic Cyclization Cu(I) or Cu(II) salts, O₂ (air)Phenols, Terminal alkynesUtilizes an inexpensive, abundant metal catalyst and air as a green oxidant; one-pot procedure.[9]May have regioselectivity issues with unsymmetrical alkynes; can require higher temperatures.Good to Excellent
Microwave-Assisted Perkin Rearrangement NaOH, Ethanol, Microwave Irradiation3-HalocoumarinsMetal-free; extremely rapid reaction times (minutes vs. hours); high yields and purity.[3]Limited to the availability of substituted 3-halocoumarin precursors.Very High (>90%)[3]
Acid-Catalyzed Annulation HClO₄, H₂OPhenols, α-Methoxy-β-ketoestersMetal-free; uses simple, readily available starting materials and reagents.[10]Substrate scope can be limited; may not tolerate acid-sensitive functional groups.Good to Excellent[10]
II. Mechanistic Insights and Strategic Choices

A deep understanding of the reaction mechanism is paramount for troubleshooting and optimization. Here, we explore the causality behind two prominent and divergent strategies: a state-of-the-art palladium-catalyzed C-H activation and a modernized classic, the microwave-assisted Perkin rearrangement.

The direct functionalization of C-H bonds represents a paradigm shift in organic synthesis, moving away from pre-functionalized starting materials.[11] For modifying a pre-existing benzofuran-2-carboxylate core, a directing group-assisted strategy offers unparalleled precision.

The workflow involves three key stages: installation of a directing group, the core C-H activation/arylation event, and subsequent removal of the directing group to unmask the desired functionality. The 8-aminoquinoline (8-AQ) group is particularly effective as it forms a bidentate chelate with the palladium catalyst. This chelation positions the catalytic center in close proximity to the C3-H bond of the benzofuran ring, enabling a site-selective cyclometalation and subsequent functionalization.[6][7]

The choice of a silver salt, typically AgOAc, is crucial. While it can act as a halide scavenger, studies suggest it plays a more intricate role, potentially facilitating the C-H activation step or forming active bimetallic species.[7] This method is exceptionally powerful for building a library of analogues for structure-activity relationship (SAR) studies, as it allows for the late-stage introduction of diverse aryl and heteroaryl groups.[6][8]

G cluster_0 Stage 1: Directing Group Installation cluster_1 Stage 2: Pd-Catalyzed C-H Arylation cluster_2 Stage 3: Transamidation (DG Removal) A Benzofuran-2- Carboxylic Acid D N-(quinolin-8-yl)benzofuran- 2-carboxamide (Substrate) A->D Amide Coupling B 8-Aminoquinoline (8-AQ) B->D C HATU/DIPEA E Substrate (from Stage 1) D->E H C3-Arylated Product E->H C-H Activation at C3 F Aryl Iodide (Ar-I) F->H G Pd(OAc)₂ / AgOAc I C3-Arylated Product (from Stage 2) H->I K Final C3-Substituted Benzofuran-2-Carboxamide I->K One-Pot Two-Step J 1. (Boc)₂O, DMAP 2. Amine (R-NH₂)

Caption: Workflow for C3-Arylation via C-H Activation.

The Perkin rearrangement provides a direct, metal-free route to the benzofuran-2-carboxylic acid core from 3-halocoumarins.[3] The classic protocol, however, often requires several hours of reflux. The application of microwave irradiation dramatically accelerates this transformation, reducing reaction times to mere minutes while often improving yields.[3]

The causality behind this rate enhancement lies in the efficient and uniform heating of the polar reaction medium (ethanol/water) by microwave energy. This rapid superheating overcomes the activation energy barrier for the key mechanistic steps:

  • Base-Catalyzed Ring Fission: The ester linkage of the coumarin is saponified by NaOH, opening the lactone ring.

  • Intramolecular Nucleophilic Attack: The resulting phenoxide anion attacks the vinyl halide in an intramolecular fashion, displacing the halide and forming the furan ring.

  • Acidification: A final workup with acid protonates the carboxylate salt to yield the final product.

This method's primary advantage is its operational simplicity and avoidance of transition metals, which simplifies purification and is highly desirable in pharmaceutical manufacturing.

G

Caption: Key steps of the Perkin Rearrangement.

III. Detailed Experimental Protocols

The following protocols are presented as self-validating systems, providing clear, step-by-step instructions for reproducible results.

This protocol describes the rapid conversion of a 3-bromocoumarin to its corresponding benzofuran-2-carboxylic acid.

  • Reagents & Equipment:

    • 3-Bromocoumarin (1.0 equiv)

    • Sodium Hydroxide (NaOH)

    • Ethanol (EtOH)

    • Deionized Water

    • Hydrochloric Acid (HCl, 1M)

    • Microwave reactor with a sealed vessel

  • Procedure:

    • To a 10 mL microwave reaction vessel, add the 3-bromocoumarin (e.g., 227 mg, 1.0 mmol).

    • Prepare a 1M solution of NaOH in 1:1 EtOH/H₂O. Add 3.0 mL of this solution to the reaction vessel.

    • Seal the vessel and place it in the microwave reactor.

    • Irradiate the mixture at 300W for 5 minutes, with a target temperature of 80-100°C.

    • After the reaction, allow the vessel to cool to room temperature.

    • Transfer the reaction mixture to a beaker and acidify to pH ~2 by the dropwise addition of 1M HCl. A precipitate will form.

    • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

    • The product can be further purified by recrystallization from an appropriate solvent (e.g., ethanol/water) if necessary.

  • Trustworthiness Check: The reaction's completion can be monitored by TLC, observing the disappearance of the starting coumarin. The identity and purity of the final product should be confirmed by ¹H NMR, ¹³C NMR, and melting point analysis, which should match literature values.

This protocol details the C-H functionalization step for late-stage diversification.

  • Reagents & Equipment:

    • N-(quinolin-8-yl)benzofuran-2-carboxamide (1.0 equiv)

    • Aryl iodide (3.0 equiv)

    • Palladium(II) acetate (Pd(OAc)₂, 5 mol%)

    • Silver acetate (AgOAc, 1.5 equiv)

    • Sodium acetate (NaOAc, 1.0 equiv)

    • Cyclopentyl methyl ether (CPME), anhydrous

    • Schlenk tube or sealed reaction vial, inert atmosphere setup (Argon or Nitrogen)

  • Procedure:

    • To a dry Schlenk tube under an inert atmosphere, add the N-(quinolin-8-yl)benzofuran-2-carboxamide (e.g., 43 mg, 0.15 mmol), the aryl iodide (0.45 mmol), Pd(OAc)₂ (1.7 mg, 0.0075 mmol), AgOAc (37.6 mg, 0.225 mmol), and NaOAc (12.3 mg, 0.15 mmol).

    • Add anhydrous CPME (0.3 mL, to make a 0.5 M solution).

    • Seal the tube and place it in a preheated oil bath at 110°C.

    • Stir the reaction vigorously for 16-24 hours. Monitor progress by TLC or LC-MS.

    • Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

    • Filter the mixture through a pad of celite or silica gel to remove metal salts, washing the pad with additional ethyl acetate.

    • Concentrate the filtrate under reduced pressure.

    • Purify the crude residue by column chromatography on silica gel to isolate the C3-arylated product.

  • Trustworthiness Check: The success of the C-H activation is confirmed by NMR analysis, which will show new signals corresponding to the introduced aryl group and the disappearance of the C3-H proton signal from the starting material. High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the product.

IV. Conclusion

The synthesis of benzofuran-2-carboxylates has evolved significantly, with modern catalytic methods offering substantial advantages over traditional approaches. For direct and rapid synthesis of the core acid from simple precursors, the microwave-assisted Perkin rearrangement is a powerful, metal-free option.[3] For the strategic diversification of an existing benzofuran scaffold, palladium-catalyzed C-H functionalization provides unparalleled precision for late-stage modifications, a critical tool for drug discovery programs.[6][7] Furthermore, the development of copper-catalyzed methods points towards a future of more sustainable and cost-effective syntheses.[9]

By understanding the mechanistic underpinnings and comparative performance of these alternative reagents, researchers can select the optimal synthetic route that aligns with their specific goals, whether it be efficiency, scalability, or molecular complexity.

References

  • MDPI. (2020, January 15). Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry. Available from: [Link]

  • Organic Chemistry Portal. Benzofuran synthesis. Available from: [Link]

  • RSC Publishing. (2021, January 4). Palladium-catalyzed Tsuji–Trost-type reaction of benzofuran-2-ylmethyl acetates with nucleophiles. Available from: [Link]

  • PMC. Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry. Available from: [Link]

  • ChemRxiv. (2019, April 1). Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives Through a Combination of 8-Aminoquinoline Directed C–H Arylations. Available from: [Link]

  • A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN. Available from: [Link]

  • RSC Publishing. (2019, September 2). Natural source, bioactivity and synthesis of benzofuran derivatives. Available from: [Link]

  • PMC. First synthesis of 2-(benzofuran-2-yl)-6,7-methylene dioxyquinoline-3-carboxylic acid derivatives. Available from: [Link]

  • ACS Publications. (2016, March 7). Dual Catalysis: Proton/Metal-Catalyzed Tandem Benzofuran Annulation/Carbene Transfer Reaction | Organic Letters. Available from: [Link]

  • A Facile Approach to the Synthesis of Chiral 2-Substituted Benzofurans. Available from: [Link]

  • ACS Omega. (2024, May 5). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. Available from: [Link]

  • ChemRxiv. Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives Through a Combination of 8-Aminoquinoline Directed C–H Arylations and Transamidations. Available from: [Link]

  • Taylor & Francis. (2014, June 13). Synthesis of Benzofuran Derivatives via Different Methods. Available from: [Link]

  • Selective Syntheses of Coumarin and Benzofuran Derivatives Using Phenols and -Methoxy- -ketoesters. (2023, January 26). Available from: [Link]

  • SciSpace. Microwave-assisted synthesis of benzofuran analogs of fenamates as non steroidal anti-inflammatory agents. Available from: [Link]

  • ACS Publications. (2024, May 14). Palladium-Catalyzed Three-Component Cascade Carbonylation Reaction to Construct Benzofuran Derivatives | The Journal of Organic Chemistry. Available from: [Link]

  • PubliCatt. (2021, January 4). Palladium-catalyzed Tsuji–Trost-type reaction of benzofuran-2-ylmethyl acetates with nucleophiles. Available from: [Link]

  • Chemical Communications (RSC Publishing). Palladium-catalyzed benzofuran and indole synthesis by multiple C–H functionalizations. Available from: [Link]

  • PMC. Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. Available from: [Link]

  • MDPI. (2024, August 6). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Available from: [Link]

  • ResearchGate. (2013, January). Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. Available from: [Link]

  • Chemical Communications (RSC Publishing). Facile synthesis of benzofurans via copper-catalyzed aerobic oxidative cyclization of phenols and alkynes. Available from: [Link]

  • Semantic Scholar. (2024, May 6). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. Available from: [Link]

  • ACS Publications. (2022, November 14). Synthesis of Annulated Benzofuran Derivatives from α-(Iodophenyl)-β-oxoesters | Organic Letters. Available from: [Link]

  • Chemical Communications (RSC Publishing). Organocatalytic asymmetric formal arylation of benzofuran-2(3H)-ones with cooperative visible light photocatalysis. Available from: [Link]

  • Scribd. Research Article: Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives | PDF. Available from: [Link]

  • ACS Publications. (2022, July 30). Synthesis of Benzofuran Derivates via a Gold-Catalyzed Claisen Rearrangement Cascade | Organic Letters. Available from: [Link]

Sources

Comparative

A Comparative Guide to Catalyst Efficiency in the Suzuki-Miyaura Cross-Coupling of 4-Bromoanisole

For Researchers, Scientists, and Drug Development Professionals The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, particularly within the pharmaceutical industry, for its abili...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, particularly within the pharmaceutical industry, for its ability to form carbon-carbon bonds with high efficiency and broad functional group tolerance.[1][2][3][4] The choice of catalyst is paramount, especially when dealing with challenging substrates such as electron-rich "deactivated" aryl bromides like 4-bromoanisole.[5] This guide provides an in-depth comparison of three classes of palladium catalysts for the coupling of 4-bromoanisole with phenylboronic acid, a benchmark reaction for evaluating catalyst performance.[5] We will delve into the experimental data, provide detailed protocols, and explain the mechanistic reasoning behind catalyst selection.

Catalyst Systems Under Evaluation

We will compare the efficacy of three distinct palladium catalyst systems, each representing a different generation and ligand class:

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄): A classical, widely used, and commercially available catalyst.[5]

  • SPhos-Palladium Precatalyst (SPhos-Pd): A representative of the bulky, electron-rich dialkylbiaryl phosphine ligands developed by the Buchwald group, known for high activity in coupling challenging substrates.[3][5][6]

  • PEPPSI-IPr: An N-heterocyclic carbene (NHC)-ligated palladium catalyst, recognized for its high stability and efficiency.[5] NHC ligands are strong σ-donors, often surpassing phosphines in performance.[7]

Understanding the Catalytic Cycle

The efficiency of these catalysts is rooted in the fundamental steps of the Suzuki-Miyaura catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[1][8][9][10]

Suzuki_Miyaura_Cycle Pd(0)L2 Pd(0)L₂ (Active Catalyst) Oxidative_Addition Ar-Pd(II)(L)₂-X Pd(0)L2->Oxidative_Addition Oxidative Addition (Ar-X) Transmetalation Ar-Pd(II)(L)₂-Ar' Oxidative_Addition->Transmetalation Transmetalation (Ar'-B(OH)₂ + Base) Product Ar-Ar' (Product) Transmetalation->Product Reductive Elimination Product->Pd(0)L2 Catalyst Regeneration Experimental_Workflow cluster_prep Reaction Setup cluster_reaction Reaction & Monitoring cluster_workup Workup & Analysis Reagents Weigh Substrates, Base, and Catalyst Solvent Add Degassed Solvent Reagents->Solvent Inert Purge with Inert Gas (Ar or N₂) Solvent->Inert Heat Heat to Desired Temperature Inert->Heat Stir Vigorous Stirring Heat->Stir Monitor Monitor Progress (GC-MS, HPLC, or Benchtop NMR) Stir->Monitor Quench Quench Reaction Monitor->Quench Extract Extract Product Quench->Extract Purify Purify by Chromatography Extract->Purify Analyze Characterize and Calculate Yield Purify->Analyze

Caption: A generalized workflow for a Suzuki-Miyaura cross-coupling reaction. [5]

[5] This protocol highlights the use of the most efficient catalyst from our comparison.

Materials:

  • 4-Bromoanisole (1.0 mmol, 187 mg)

  • Phenylboronic acid (1.5 mmol, 183 mg)

  • PEPPSI-IPr catalyst (0.01 mmol, 6.8 mg, 1 mol%)

  • Potassium carbonate (K₂CO₃) (2.0 mmol, 276 mg)

  • Anhydrous Tetrahydrofuran (THF) (5 mL)

  • Inert gas (Argon or Nitrogen)

Procedure:

  • To a vial equipped with a magnetic stir bar, add 4-bromoanisole, phenylboronic acid, PEPPSI-IPr catalyst, and potassium carbonate.

  • Seal the vial with a septum and purge with an inert gas for 5-10 minutes.

  • Add anhydrous THF via syringe.

  • Place the sealed vial in a preheated oil bath or heating block at 60 °C.

  • Stir the reaction mixture vigorously for 2 hours.

  • Monitor the reaction by GC-MS or TLC for the disappearance of the starting material.

  • Upon completion, cool the reaction to room temperature, quench with water, and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to obtain the pure biaryl product.

[5] Materials:

  • 4-Bromoanisole (1.0 mmol, 187 mg)

  • Phenylboronic acid (1.5 mmol, 183 mg)

  • SPhos-Pd G2 Precatalyst (0.01 mmol, 7.1 mg, 1 mol%)

  • Potassium phosphate (K₃PO₄) (2.0 mmol, 424 mg)

  • 1,4-Dioxane (5 mL)

  • Inert gas (Argon or Nitrogen)

Procedure:

  • In a glovebox, charge a vial with 4-bromoanisole, phenylboronic acid, SPhos-Pd G2 precatalyst, and potassium phosphate.

  • Add 1,4-dioxane to the vial.

  • Seal the vial with a Teflon-lined cap.

  • Remove the vial from the glovebox and heat the reaction mixture to 100 °C with vigorous stirring for 4 hours.

  • Follow steps 6-9 from Protocol 1 for reaction monitoring, workup, and purification.

Expert Insights and Causality
  • Why different bases? The choice of base is critical and often catalyst-dependent. K₃PO₄ is a stronger base often used with phosphine ligands, while the milder K₂CO₃ is sufficient for the highly active PEPPSI-IPr catalyst. The base is essential for the transmetalation step, forming the boronate species which transfers its organic group to the palladium center. [8]* Why different solvents? The solvent choice impacts solubility and reaction temperature. Dioxane is a high-boiling solvent suitable for less active catalysts that require higher temperatures. THF is a lower-boiling solvent appropriate for the highly efficient PEPPSI-IPr which operates under milder conditions. [5]* The role of pre-catalysts: Modern catalysts like SPhos-Pd and PEPPSI-IPr are often "pre-catalysts" that are air-stable and easy to handle. They readily convert to the active Pd(0) species in situ under the reaction conditions. This is a significant practical advantage over catalysts like Pd(PPh₃)₄ which can be sensitive to air and require more careful handling.

Conclusion and Recommendations

For the Suzuki-Miyaura cross-coupling of 4-bromoanisole, a representative deactivated aryl bromide, the choice of catalyst has a profound impact on reaction efficiency, time, and temperature.

  • PEPPSI-IPr is the superior catalyst, offering the highest activity under the mildest conditions, making it an excellent choice for complex syntheses where functional group tolerance and process efficiency are paramount. [5][11]* SPhos-Pd represents a highly effective second-generation phosphine ligand system, providing excellent yields and turnovers, particularly when higher temperatures are permissible. [5][6]* Pd(PPh₃)₄ remains a viable, albeit less efficient, option for simpler transformations or when cost is a primary driver and longer reaction times are acceptable. [5] Researchers and drug development professionals should consider the trade-offs between catalyst cost, reaction conditions, and overall process efficiency when selecting a system for their specific application. For demanding applications, investing in advanced catalyst systems like PEPPSI-IPr or those based on Buchwald-type ligands is often justified by the significant improvements in yield, reaction time, and process robustness.

References

  • Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
  • Suzuki-Miyaura Coupling - Chemistry LibreTexts.
  • PEPPSI™ C
  • Solvent-Free Microwave-Assisted Suzuki-Miyaura Coupling C
  • The catalytic mechanism of the Suzuki-Miyaura reaction - ChemRxiv.
  • A Comparative Guide to Palladium Catalysts for Suzuki Reactions of Deactiv
  • "kinetic studies of Suzuki reactions with 3-Bromo-5-propoxyphenylboronic acid" - Benchchem.
  • Efficient Suzuki cross-coupling reactions using bulky phosphines - IT Services - University of Liverpool.
  • Progress on Suzuki–Miyaura Cross-Coupling Reactions Promoted by Palladium–Lanthanide Coordination Polymers as C
  • Investigating Arylazoformamide Ligands in Palladium(II) Precatalysts through the Suzuki–Miyaura Cross-Coupling Reaction - PMC.
  • Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands | Accounts of Chemical Research - ACS Public
  • Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC.
  • Buchwald–Hartwig and Suzuki–Miyaura Cross-Coupling using Pd–NHC (NHC = N-Heterocyclic Carbene) Complexes - Sigma-Aldrich.
  • Nickel Outperforms Palladium in Suzuki-Miyaura Coupling: A Machine Learning Comparison Across Five Metal C
  • “Turning Over” Definitions in Catalytic Cycles | ACS Catalysis - ACS Public
  • Assessing Crucial Parameters for Catalyst Performance: TON & TOF, How to Calcul
  • A catalyst may be defined by two important criteria related to its stability and efficiency. Name.
  • A Comparative Guide to Palladium Catalysts for the Suzuki-Miyaura Coupling of (4-(Butylsulfinyl)phenyl)boronic acid - Benchchem.
  • Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesyl

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate, a halogenated organic compound. Adherence to these procedures is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance.

Hazard Profile and Waste Classification

The primary hazard associated with Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate stems from its nature as a halogenated aromatic compound. Such compounds are often toxic, environmentally persistent, and can produce hazardous byproducts upon incomplete combustion.[3][4] Therefore, it must be managed as regulated hazardous waste.

Hazard Classification (Inferred)GHS Category (Anticipated)Recommended Precautions
Acute Toxicity (Oral, Dermal, Inhalation)Category 2/3Avoid all routes of exposure. Handle only in a certified chemical fume hood.[5]
Skin Corrosion/IrritationCategory 2Wear appropriate chemical-resistant gloves and a lab coat.[5][6]
Serious Eye Damage/IrritationCategory 2Wear chemical safety goggles or a face shield.[5][7]
Hazardous to the Aquatic EnvironmentCategory 1/2Prevent release to the environment. Do not allow to enter drains or waterways.[8]

Waste Classification: Halogenated Organic Waste.[2] This classification is crucial as it dictates the required segregation and disposal methods. Mixing halogenated with non-halogenated waste streams can significantly increase disposal costs and complexity.[9]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe handling and disposal of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate waste.

1. Personal Protective Equipment (PPE) and Safety Measures:

Before handling the waste, ensure you are wearing the appropriate PPE:

  • Gloves: Nitrile or neoprene gloves are recommended. Always check the manufacturer's glove compatibility chart.

  • Eye Protection: Chemical splash goggles are mandatory. A face shield is recommended when handling larger quantities.[7]

  • Lab Coat: A fully buttoned lab coat must be worn.

  • Work Area: All handling of this compound and its waste must be conducted within a properly functioning and certified laboratory chemical fume hood to prevent inhalation of any dust or vapors.

2. Waste Segregation and Containment:

Proper segregation is paramount for safe and cost-effective disposal.

  • Solid Waste:

    • Collect all solid waste, including residual product and contaminated consumables (e.g., weighing papers, pipette tips, gloves, and contaminated absorbent materials from a spill cleanup), in a designated, robust, and sealable container.[3][10]

    • The container must be chemically compatible with the waste. A high-density polyethylene (HDPE) container is a suitable choice.

    • Label the container clearly as "HALOGENATED ORGANIC WASTE" and specify the contents, including "Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate."

  • Liquid Waste:

    • If the compound is in a solution with a halogenated solvent (e.g., dichloromethane, chloroform), collect the waste in a designated, leak-proof, and shatter-resistant container for "Halogenated Organic Liquid Waste."[2][4]

    • If dissolved in a non-halogenated solvent, it must still be disposed of as halogenated waste due to the bromine content of the solute.

    • Never mix halogenated waste with non-halogenated organic solvent waste.[9]

    • A completed hazardous waste label should be affixed to the container as soon as the first drop of waste is added.[11]

3. Container Management and Storage:

  • Keep waste containers tightly sealed at all times, except when adding waste.[12][13]

  • Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory.[3] This area should be under the control of laboratory personnel, away from general traffic, and clearly marked.

  • The storage location should be cool, dry, and well-ventilated, away from incompatible materials such as strong oxidizing agents.[3][7]

4. Final Disposal Procedure:

  • Professional Disposal: The ultimate disposal of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate must be managed through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][3]

  • Incineration: High-temperature incineration is the standard and most effective method for the complete destruction of halogenated organic compounds.[2][3] This process ensures that the compound is broken down into less harmful components under controlled conditions.

  • Record Keeping: Maintain meticulous records of the quantity of waste generated and the date of its transfer for disposal, in accordance with institutional and regulatory requirements such as those from the EPA.[3][14]

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is required.

  • Evacuate and Secure: Alert personnel in the vicinity and restrict access to the contaminated area.[10]

  • Ventilate: Ensure adequate ventilation, if it is safe to do so.[10]

  • Containment: For solid spills, carefully sweep or scoop the material into a designated hazardous waste container. For liquid spills, absorb with an inert material like vermiculite or sand (do not use combustible materials).[10]

  • Cleanup: Place all contaminated absorbent materials and cleanup supplies into the "HALOGENATED ORGANIC WASTE" container.[10][11] Decontaminate the spill area with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

  • Reporting: Report the incident to your supervisor and your institution's EHS office.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate.

DisposalWorkflow cluster_prep Preparation cluster_segregation Waste Segregation cluster_containment Containment & Labeling cluster_disposal Final Disposal A Identify Waste: Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate B Don Appropriate PPE: Gloves, Goggles, Lab Coat A->B C Work in Fume Hood B->C D Is the waste solid or liquid? C->D E Solid Waste Container: (e.g., contaminated gloves, tips) D->E Solid F Liquid Waste Container: (e.g., solutions) D->F Liquid G Label as: 'HALOGENATED ORGANIC WASTE' E->G F->G H Seal Container Securely G->H I Store in Satellite Accumulation Area H->I J Contact EHS for Pickup I->J K Transport to Licensed Hazardous Waste Facility J->K L High-Temperature Incineration K->L M Maintain Disposal Records L->M

Caption: Workflow for the proper disposal of halogenated waste.

By adhering to this comprehensive guide, laboratory personnel can ensure the safe and compliant disposal of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate, thereby upholding their commitment to safety and environmental stewardship.

References

  • Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods?
  • Fisher Scientific. (2025, December 26).
  • Sigma-Aldrich. (2025, November 6).
  • Bucknell University. (2016, April 15).
  • Fisher Scientific. (2025, December 20).
  • BASF. (2024, August 5).
  • Key Organics. (2018, May 1).
  • Thermo Fisher Scientific. (2025, September 9).
  • U.S. Environmental Protection Agency. (n.d.). Environmental Fact Sheet, Organobromine.
  • MilliporeSigma. (2025, November 6).
  • Washington State University. (n.d.).
  • Benchchem. (n.d.). Proper Disposal of 3-Hydroxy-9-methoxy-6H-benzofuro(3,2-c)(1)
  • TCI America. (2005, January 20).
  • Fisher Scientific. (2025, December 18).
  • Agency for Toxic Substances and Disease Registry. (n.d.). Production, Import, Use, and Disposal of 2,3-Benzofuran.
  • University of North Carolina at Chapel Hill. (n.d.). Environment, Health and Safety: Organic Solvents.
  • Occupational Safety and Health Administration. (n.d.). Chemical Hazards and Toxic Substances - Overview. Retrieved from [Link]

  • Braun Research Group, Northwestern University. (n.d.).
  • U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes.
  • Occupational Safety and Health Administration. (n.d.). OSHA Chemical Storage Requirements.
  • U.S. Environmental Protection Agency. (1978, December 18). Hazardous Waste: Guidelines and Regulations. Federal Register, 43(243), 58946-59028.
  • Massachusetts Institute of Technology. (n.d.).
  • U.S. Government Publishing Office. (2000, December 26).
  • Cornell Law School Legal Information Institute. (n.d.).
  • U.S. Environmental Protection Agency. (2025, May 30).

Sources

Handling

A Researcher's Guide to the Safe Handling of Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

As a Senior Application Scientist, this guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carbo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, this guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate. The focus is on providing procedural, step-by-step guidance to ensure safe handling, from initial preparation to final disposal, grounded in established safety protocols and field-proven insights.

This compound, while a valuable building block in synthetic chemistry, requires careful handling due to its potential health hazards. A Safety Data Sheet (SDS) for a similar compound indicates that it may be harmful if swallowed, cause skin and serious eye irritation, and may lead to respiratory irritation[1]. Therefore, a comprehensive approach to safety is paramount.

Hazard Assessment and Risk Mitigation

Before beginning any work with this compound, it is crucial to follow the RAMP principle: R ecognize the hazards, A ssess the risks, M inimize the risks, and P repare for emergencies[2].

Hazard ClassificationPotential RisksMitigation Measures
Acute Toxicity (Oral)Harmful if swallowed[1].Do not eat, drink, or smoke when using this product[1]. Wash hands thoroughly after handling[1].
Skin IrritationCauses skin irritation[1].Wear appropriate protective gloves and clothing to prevent skin exposure[3][4].
Eye IrritationCauses serious eye irritation[1].Wear chemical splash goggles or a face shield[5].
Respiratory IrritationMay cause respiratory irritation[1].Use only in a well-ventilated area, preferably within a certified chemical fume hood[1][6].
Personal Protective Equipment (PPE): A Step-by-Step Protocol

The selection and proper use of PPE are your first line of defense. The Occupational Safety and Health Administration (OSHA) mandates the use of appropriate PPE to minimize exposure to hazardous chemicals[7][8].

PPE_Donning cluster_prep Preparation cluster_donning Donning Sequence Inspect Inspect all PPE for damage Wash Wash and dry hands thoroughly Inspect->Wash Coat 1. Don Lab Coat (fully buttoned) Wash->Coat Goggles 2. Wear Chemical Splash Goggles (and face shield if necessary) Coat->Goggles Gloves 3. Don Chemical-Resistant Gloves (e.g., Neoprene or Nitrile) Goggles->Gloves FinalCheck 4. Final Check (ensure full coverage) Gloves->FinalCheck

Caption: Sequential process for correctly donning Personal Protective Equipment.

  • Gloves: For handling halogenated and aromatic hydrocarbons, neoprene or nitrile gloves are recommended[9][10][11]. Always check the manufacturer's glove compatibility chart[12].

  • Eye and Face Protection: The OSHA Eye and Face Protection Standard (29 CFR 1910.133) requires appropriate protection against chemical hazards.

To prevent cross-contamination, remove PPE in the following order:

  • Gloves: Remove gloves first, turning them inside out as you do.

  • Goggles/Face Shield: Handle by the strap or sides.

  • Lab Coat: Remove by rolling it down from the shoulders, keeping the contaminated exterior away from your body.

  • Hand Washing: Wash your hands thoroughly with soap and water after removing all PPE.

Operational Plan: Handling Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate

All handling of this chemical should be performed within a certified laboratory chemical fume hood to minimize inhalation exposure[6][12].

Chemical_Handling cluster_setup Setup cluster_reaction Reaction cluster_cleanup Cleanup Prep Prepare work area in fume hood Gather Gather all necessary equipment Prep->Gather Weigh Weigh the chemical on a tared weigh boat Gather->Weigh Transfer Carefully transfer to reaction vessel Weigh->Transfer Rinse Rinse weigh boat with solvent into vessel Transfer->Rinse Proceed Proceed with the chemical reaction Rinse->Proceed Segregate Segregate waste into appropriate containers Proceed->Segregate Clean Clean contaminated glassware Segregate->Clean Decontaminate Decontaminate work surfaces Clean->Decontaminate

Caption: Step-by-step workflow for handling the chemical from setup to cleanup.

Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately:

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention[1][4].

  • Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of soap and water[1][4].

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor if you feel unwell[1][4].

  • Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell[1].

For spills, if it is a small amount and you are trained to handle it, absorb the spill with an inert dry material and place it in an appropriate waste container[12]. For large spills, evacuate the area and contact your institution's environmental health and safety office[12].

Disposal Plan

Proper waste disposal is a critical component of laboratory safety and environmental responsibility. As a brominated organic compound, Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate is classified as a halogenated organic waste[13].

  • Waste Segregation:

    • Solid Waste: Collect any solid residue, contaminated weigh boats, and gloves in a designated, labeled container for halogenated organic solids.

    • Liquid Waste: Unused solutions or reaction mixtures containing this compound should be collected in a sealed, compatible waste container labeled "Halogenated Organic Waste"[12][13].

    • Sharps: Any contaminated needles or sharp objects must be disposed of in a designated sharps container.

  • Disposal Procedure:

    • All waste containers must be clearly labeled with the chemical name and associated hazards[14].

    • Store waste containers in a well-ventilated secondary containment area, away from incompatible materials[12].

    • Halogenated organic wastes are typically disposed of through incineration at a licensed hazardous waste facility[13][15].

    • Follow your institution's specific procedures for chemical waste pickup and disposal.

By adhering to these guidelines, you can effectively manage the risks associated with handling Ethyl 7-bromo-5-methoxy-1-benzofuran-2-carboxylate, ensuring a safe and productive research environment.

References

  • Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). [Link]

  • 29 CFR 1910.1450 — OSHA Laboratory Standard. MasterControl. [Link]

  • OSHA Standards for Biological Laboratories. Administration for Strategic Preparedness and Response (ASPR). [Link]

  • The Laboratory Standard | Office of Clinical and Research Safety. [Link]

  • Safety Tipsheets & Best Practices. American Chemical Society (ACS). [Link]

  • The OSHA Laboratory Standard. Lab Manager. [Link]

  • Guidelines for Chemical Laboratory Safety in Academic Institutions. American Chemical Society (ACS). [Link]

  • Safety in Academic Chemistry Laboratories. American Chemical Society (ACS). [Link]

  • The ACS Guide to Safety in Academic Chemical Laboratories Student Edition.pdf. The Ohio State University Chemistry. [Link]

  • Glove Selection Guide | Office of Environment, Health & Safety. UC Berkeley. [Link]

  • What is bromine and what are the safe disposal and recycling methods?. Ideal Response. [Link]

  • Safety Guidelines for the Chemistry Professional: Understanding Your Role and Responsibilities. American Chemical Society (ACS). [Link]

  • Bromination Process For Disposal Of Spilled Hazardous Materials. U.S. Environmental Protection Agency (EPA). [Link]

  • Hazardous Waste Segregation. [Link]

  • Bromine water - disposal. Chemtalk. [Link]

  • OSHA Glove Selection Chart. Environmental Health and Safety. [Link]

  • MATERIAL SAFETY DATA SHEET - RBNAinfo. [Link]

  • Personal Protective Equipment (PPE) Guide – Chemical Hazards. New Mexico State University. [Link]

  • Bromine Standard Operating Procedure. [Link]

  • Chemical Safety: Personal Protective Equipment. [Link]

  • The 'one-pot' preparation of substituted benzofurans. Arkivoc. [Link]

  • Synthesis of substituted benzofurans via microwave-enhanced catch and release strategy. [Link]

  • Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. [Link]

  • SAFETY DATA SHEET - Chem Service. [Link]

  • Personal Protective Equipment Selection Guide. [Link]

  • Regioselective Synthesis of Benzofuranones and Benzofurans. Beaudry | Oregon State University. [Link]

  • Benzofuran synthesis. Organic Chemistry Portal. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.